O-Mesitoylhydroxylamine

• CAS: 37477-17-1

Core Science & Biosynthesis

O-(2,4,6-Trimethylbenzoyl)hydroxylamine: Structure, Reactivity, and Applications

This guide provides an in-depth technical analysis of O-(2,4,6-trimethylbenzoyl)hydroxylamine (O-TMBH) , a specialized electrophilic aminating reagent.[1] It focuses on its structural advantages over traditional reagents like O-Mesitylenesulfonylhydroxylamine (MSH), its synthesis, and its application in the late-stage functionalization of drug candidates.[1]

[1]

Executive Summary & Core Value Proposition

In the landscape of C–N bond formation, electrophilic amination offers a complementary reactivity profile to classical nucleophilic substitution.[1] While O-Mesitylenesulfonylhydroxylamine (MSH) has historically been the standard for electrophilic amination, its thermal instability and explosive hazard profile limit its scalability in industrial drug development.[1]

O-(2,4,6-Trimethylbenzoyl)hydroxylamine (O-TMBH) emerges as a superior alternative.[1] It retains the high reactivity required for amination but offers significantly improved thermal stability.[1] The core innovation of O-TMBH lies in the 2,4,6-trimethyl (mesityl) substitution pattern on the benzoyl ring. This steric bulk serves a dual purpose:

• Chemoselectivity: It effectively shields the carbonyl carbon from nucleophilic attack, forcing incoming nucleophiles (e.g., Grignards, organozincs) to attack the nitrogen atom exclusively.[1]

• Stability: It prevents autocatalytic decomposition pathways common in less hindered acyl hydroxylamines.[1]

This guide details the structural mechanics, synthesis protocols, and reactivity scope of O-TMBH, specifically designed for high-value synthesis in pharmaceutical research.[1]

Structural Analysis & Mechanistic Insights

The Steric Steering Effect

The primary failure mode of simple O-acyl hydroxylamines (e.g., O-benzoylhydroxylamine) with hard nucleophiles (like RMgX) is the competing attack at the carbonyl center, leading to amide formation rather than amination.[1]

O-TMBH solves this via the "Steric Steering" principle. The ortho-methyl groups of the mesityl moiety create a repulsive steric wall around the carbonyl carbon (

).[1] However, the nitrogen atom of the hydroxylamine moiety remains exposed and accessible.[1]

• Leaving Group Ability: The 2,4,6-trimethylbenzoate (mesitoate) is a competent leaving group (

  of conjugate acid ), sufficiently labile to facilitate attack at nitrogen but stable enough to prevent spontaneous degradation.[1]

• N-O Bond Polarization: The electronegative carboxylate pulls electron density from the oxygen, inducing a partial positive charge (

  ) on the nitrogen, making it highly electrophilic.[1]

Stability Profile

Unlike sulfonyl-based MSH, which can undergo violent decomposition, the acyl-based O-TMBH scaffold is generally stable at room temperature.[1]

• MSH:

  (explosive risk).[1]

• O-TMBH: Stable at

  for prolonged periods; typically stored at for indefinite shelf life.[1]

Mechanistic Pathway Visualization

The following diagram illustrates the divergent pathways between simple O-benzoyl reagents and the sterically optimized O-TMBH.

Caption: Comparative mechanistic pathway showing how the mesityl steric bulk in O-TMBH directs nucleophilic attack to the nitrogen atom, preventing side reactions.

Synthesis of O-TMBH Reagents

The synthesis of O-TMBH derivatives depends on whether the target is the parent reagent (

donor) or a substituted variant ( donor).[1] The substituted variants (O-TMBH-NR2) are particularly valuable for introducing complex amine fragments.[1]

Protocol: Synthesis of Substituted O-TMBH (NR2 Donor)

This method, adapted from Knochel et al., utilizes a secondary amine and bis(2,4,6-trimethylbenzoyl) peroxide.[1]

Reagents:

• Secondary Amine (

  )[1]

• Bis(2,4,6-trimethylbenzoyl) peroxide (MesCOOOCOMes)[1]

• Solvent: Diethyl ether (

  ) or THF[1]

• Base:

  (aqueous buffer)[1]

Step-by-Step Methodology:

• Peroxide Preparation: (If not commercially available) React 2,4,6-trimethylbenzoyl chloride with hydrogen peroxide (

  ) and NaOH at .[1] Caution: Handle peroxides with care.[1]

• Coupling: Dissolve the secondary amine (1.0 equiv) in

  .

• Addition: Add bis(2,4,6-trimethylbenzoyl) peroxide (1.2 equiv) to the solution at

  .

• Reaction: Stir at room temperature for 1–3 hours. The reaction proceeds via nucleophilic attack of the amine on the peroxide oxygen.[1]

  • Note: The byproduct is 2,4,6-trimethylbenzoic acid.[1]

• Workup: Wash the organic layer with saturated aqueous

  to remove the benzoic acid byproduct.[1]

• Purification: Dry over

  and concentrate. Many O-TMBH derivatives crystallize directly or can be purified via short flash chromatography (silica gel).[1]

Protocol: Synthesis of Parent O-TMBH (NH2 Donor)

For the unsubstituted reagent (

), a protection-deprotection strategy is often safer to avoid over-amination.[1]

• Coupling: React N-(tert-butoxycarbonyl)hydroxylamine (

  ) with 2,4,6-trimethylbenzoyl chloride in the presence of triethylamine.

• Deprotection: Treat the intermediate (

  ) with Trifluoroacetic acid (TFA) or HCl in dioxane to yield the O-TMBH salt.[1]

• Neutralization: Carefully neutralize to generate the free base in situ or isolate as the stable salt (e.g., triflate or HCl salt) for storage.[1]

Reactivity & Experimental Applications

O-TMBH is a versatile electrophile compatible with a wide range of carbon nucleophiles. Its stability allows for transition-metal-free amination of organometallics, a significant advantage over catalytic methods that may require expensive ligands.[1]

Electrophilic Amination of Organozinc/Magnesium Reagents

This is the "Gold Standard" application for O-TMBH.

Reaction Scope:

• Nucleophiles: Alkyl-, Aryl-, and Heteroaryl-zinc halides (

  ); Grignard reagents ( ).[1]

• Conditions:

  , THF, 1–2 hours.[1]

• Catalyst: None required (Transition-Metal-Free).

Standard Operating Procedure (SOP):

• Preparation of Nucleophile: Generate the organozinc reagent (e.g., via Zn insertion into R-I or transmetalation of R-MgX with

  ).[1]

• Reagent Addition: Dissolve O-TMBH (1.1 equiv) in anhydrous THF.

• Mixing: Add the organozinc solution dropwise to the O-TMBH solution at

  .

  • Critical: Reverse addition (Nucleophile to Electrophile) is preferred to maintain stoichiometry.[1]

• Monitoring: Monitor by GC-MS or TLC. Conversion is usually complete within 60 minutes.[1]

• Quench: Quench with saturated

  solution.

• Isolation: Extract with EtOAc, dry, and purify.

Data Summary: Yield Comparison

Nucleophile Type	Reagent	Conditions	Yield (%)	Specificity
Aryl-ZnCl	O-TMBH	THF, 25°C, 1h	85-95%	Exclusive N-arylation
Alkyl-ZnCl	O-TMBH	THF, 25°C, 2h	70-88%	Retention of config.[1] (if chiral)
Aryl-MgBr	O-Benzoyl	THF, -78°C	<40%	Mixed (Amide + Amine)
Aryl-MgBr	O-TMBH	THF, 0°C	80-92%	Exclusive N-arylation

Late-Stage Functionalization

O-TMBH is ideal for introducing amine moieties into complex drug scaffolds.[1]

• Functional Group Tolerance: Compatible with esters, nitriles, and halides (on the nucleophile) due to the mild conditions.[1]

• Stereochemistry: When using chiral organometallics (e.g., secondary alkyl zinc reagents), the amination often proceeds with retention of configuration , allowing for the synthesis of chiral amines with high enantiomeric excess (ee).[1]

Safety & Handling Protocols

While O-TMBH is safer than MSH, it contains an N-O bond and should be treated as a potentially energetic material.[1]

• Thermal Stability: O-TMBH does not exhibit the low-temperature explosive decomposition of MSH.[1] However, avoid heating bulk quantities above

  .[1]

• Shock Sensitivity: Low. Standard laboratory handling (spatula, weighing) is safe.[1]

• Incompatibility: Avoid contact with strong reducing agents (hydrazine, metal hydrides) outside of controlled reaction conditions.[1]

• Waste Disposal: Quench excess reagent with aqueous sodium bisulfite (

  ) or dilute HCl before disposal to cleave the N-O bond.[1]

Decision Matrix: When to Use O-TMBH

Use the following logic flow to determine if O-TMBH is the correct reagent for your transformation.

Caption: Decision tree for selecting O-TMBH over catalytic methods or MSH based on nucleophile type and scalability requirements.

References

• Transition-Metal Free Electrophilic Aminations of Polyfunctional O-2,4,6-Trimethylbenzoyl Hydroxylamines. Journal of the American Chemical Society. [Link][1]

• Electrophilic Amination: A New Tool for C-N Bond Formation. Chemical Reviews. [Link][1]

• O-Benzoylhydroxylamines as Versatile Reagents in Organic Synthesis. Organic Letters. [Link][1]

Sources

• 1. Hydroxylamine - Wikipedia [en.wikipedia.org]

A Comparative Analysis of Mesitoyl and Mesitylenesulfonyl Groups in Electrophilic Amination Reagents: A Guide for Researchers

Executive Summary

The introduction of a nitrogen atom into a carbon framework, or amination, is a cornerstone of modern organic synthesis, particularly in the development of pharmaceuticals where over 90% of small molecule therapeutics contain at least one C-N bond.[1] Electrophilic amination, an "umpolung" strategy where a nitrogen source acts as an electrophile against a carbon nucleophile, offers a powerful alternative to traditional nucleophilic substitution methods.[2][3] Key to this approach are hydroxylamine-derived reagents, where an electron-withdrawing group is attached to the oxygen, activating the N-O bond for nucleophilic attack.

This guide provides an in-depth technical comparison of two pivotal activating groups derived from the same sterically hindered mesitylene scaffold: the mesitoyl group (a benzoyl derivative) and the mesitylenesulfonyl group (a sulfonyl derivative). While both leverage steric bulk to influence reactivity, their core electronic differences—a carbonyl versus a sulfonyl linker—create a significant divergence in reagent reactivity, stability, and, most critically, the conditions required for subsequent removal of the group. This analysis will equip researchers and drug development professionals with the causal understanding needed to select the optimal reagent for their specific synthetic challenge.

The Principle of Electrophilic Amination with Hydroxylamine Derivatives

Electrophilic amination reagents are designed to be effective sources of an "NH₂⁺" synthon.[4] This is achieved by attaching an electron-withdrawing group (EWG) to the oxygen of hydroxylamine (NH₂OH), creating a polarized N-O bond that is susceptible to cleavage. When a carbon nucleophile, such as a Grignard reagent, organolithium, or enolate, attacks the electrophilic nitrogen, the O-EWG moiety is displaced as a leaving group, forming the desired C-N bond.[4][5]

The choice of the EWG is a critical design element, dictating the reagent's reactivity, stability, and the ultimate fate of the installed group, which often serves as a temporary protecting group on the newly formed amine.

Caption: General workflow of electrophilic amination.

The Mesitoyl Group: A Focus on Mild Deprotection

The primary reagent utilizing the mesitoyl group is O-(mesitoyl)hydroxylamine. The mesitoyl group, a 2,4,6-trimethylbenzoyl moiety, functions as an acyl activating group.

2.1. Mechanism and Reactivity The carbonyl group's moderate electron-withdrawing ability sufficiently activates the N-O bond for reaction with strong carbon nucleophiles like organometallic reagents.[4] The bulky mesityl framework provides steric shielding, which can enhance selectivity and prevent side reactions at the carbonyl carbon.

2.2. The Critical Advantage: Deprotection The key advantage of the mesitoyl group lies in its nature as an amide protecting group after the amination event. The resulting N-mesitoyl amine can typically be deprotected under standard hydrolytic conditions (acidic or basic), which are often compatible with a wide range of functional groups present in complex intermediates. This contrasts sharply with the harsher conditions required for sulfonyl group cleavage.

2.3. Limitations The moderate reactivity of O-(mesitoyl)hydroxylamine can be a limitation. It is generally less effective for aminating less reactive nucleophiles, such as stabilized enolates or for C-H amination reactions, where more potent electrophiles are required.

The Mesitylenesulfonyl Group: Maximizing Reactivity

O-(Mesitylenesulfonyl)hydroxylamine (MSH) is a widely used and highly reactive electrophilic aminating agent.[6][7]

3.1. Mechanism and Reactivity The sulfonyl group (SO₂) is significantly more electron-withdrawing than a carbonyl group (C=O). This strong inductive effect makes the nitrogen atom in MSH highly electrophilic and the N-O bond exceptionally weak, rendering it a potent aminating reagent.[7] MSH exhibits broad substrate scope, reacting effectively with a wide array of nucleophiles, including organometallics and even thiols.[5][8] Its high reactivity has made it a cornerstone reagent in many synthetic applications.[6] In some cases, MSH has been identified as the optimal reagent for challenging aminations.[9]

3.2. The Synthetic Trade-Off: Deprotection The high reactivity of MSH comes at a significant cost: the stability of the resulting mesitylenesulfonamide. Sulfonamides are notoriously robust and are among the most difficult amine protecting groups to cleave.[10] Deprotection requires harsh conditions that are often incompatible with sensitive functional groups. Common methods include:

• Dissolving Metal Reductions: Using reagents like sodium in liquid ammonia or lithium naphthalenide.[11]

• Strong Acid Hydrolysis: Requiring forcing conditions (e.g., concentrated HBr or trifluoromethanesulfonic acid at high temperatures).[11]

• Reductive Cleavage: Samarium(II) iodide (SmI₂) can be used, often requiring prior activation of the sulfonamide nitrogen.[12][13]

3.3. Safety and Handling Considerations A critical factor in the use of MSH is its stability. Pure, crystalline MSH is a high-energy compound with known explosive potential, and several incidents have been reported.[14] It is often prepared and used in situ or handled as a solution.[15][16] For large-scale applications, its thermal instability presents significant safety challenges.[14]

Head-to-Head Comparison: Mesitoyl vs. Mesitylenesulfonyl

The choice between these two reagents is a classic case of balancing reactivity with the demands of a multi-step synthesis, particularly the final deprotection step.

Feature	Mesitoyl Group	Mesitylenesulfonyl Group	Rationale & Field Insights
Reagent	O-(mesitoyl)hydroxylamine	O-(mesitylenesulfonyl)hydroxylamine (MSH)	Both leverage the mesityl scaffold for steric bulk.
Activating Group	Acyl (Carbonyl)	Sulfonyl	The SO₂ group is a much stronger electron-withdrawing group than C=O.
Reactivity	Moderate	High	MSH's potent electrophilicity allows it to aminate a broader range of weaker nucleophiles.[9]
Reagent Stability	Generally stable	Potential explosion hazard [14]	MSH contains high-energy functional groups and requires careful handling, often being generated and used in situ for safety.[15]
Product	N-Mesitoyl Amide	N-Mesitylenesulfonyl Amide (Sulfonamide)	The resulting protected amine dictates the subsequent synthetic steps.
Deprotection	Mild (Acid/Base Hydrolysis)	Harsh (Reducing Metals, Strong Acid)[11]	This is the most critical differentiator. Mesitoyl removal is compatible with most functional groups, whereas sulfonamide cleavage can limit the synthetic route.[10]

Decision-Making Workflow for Reagent Selection

To assist researchers in navigating this choice, the following decision-making logic can be applied.

Caption: A workflow to guide reagent selection.

Experimental Protocols

Protocol 1: General Procedure for Amination with O-Mesitylenesulfonylhydroxylamine (MSH)

This protocol is a representative example and should be adapted for specific substrates. Due to the potential instability of MSH, in situ generation or use of a stabilized commercial solution is strongly recommended.

• Reaction Setup: Under an inert atmosphere (Argon or Nitrogen), dissolve the carbon nucleophile (e.g., Grignard reagent, 1.0 equiv) in a suitable dry solvent (e.g., THF, Et₂O) and cool to the appropriate temperature (typically -78 °C to 0 °C).

• Reagent Addition: Slowly add a solution of MSH (1.1 equiv) in a dry solvent to the cooled nucleophile solution over 30-60 minutes. The temperature should be carefully monitored.

• Reaction Monitoring: Allow the reaction to stir at the specified temperature for 1-4 hours. Progress can be monitored by thin-layer chromatography (TLC) or LC-MS.

• Workup: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl). Allow the mixture to warm to room temperature.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude sulfonamide product can be purified by flash column chromatography on silica gel.

Protocol 2: Deprotection of a Mesitylenesulfonamide via Reductive Cleavage

This protocol describes a common method using a dissolving metal reduction. Extreme caution is required.

• Reaction Setup: In a three-neck flask equipped with a dry-ice condenser and under a strong flow of inert gas, add liquid ammonia (NH₃) at -78 °C.

• Substrate Addition: Add a solution of the N-mesitylenesulfonyl amine (1.0 equiv) in a minimal amount of dry THF.

• Reduction: To the stirring solution, add small pieces of sodium metal (Na, 4-6 equiv) until a persistent blue color is observed, indicating an excess of solvated electrons.

• Reaction Monitoring: Stir the reaction at -78 °C for 1-2 hours or until TLC analysis indicates complete consumption of the starting material.

• Quench: Carefully quench the reaction by the slow addition of solid ammonium chloride until the blue color disappears, followed by the addition of methanol.

• Evaporation & Workup: Allow the ammonia to evaporate overnight. To the remaining residue, add water and extract with an organic solvent. The aqueous layer can be basified to pH > 10 to extract the free amine product.

• Purification: The crude amine is purified by standard methods such as chromatography or distillation.

Conclusion

The mesitoyl and mesitylenesulfonyl groups represent a fascinating dichotomy in reagent design for electrophilic amination. Both originate from the same sterically hindered aromatic scaffold, yet their electronic differences create a distinct separation in their synthetic utility.

• The Mesitylenesulfonyl Group (in MSH) should be the reagent of choice when high reactivity is paramount . It is ideal for challenging aminations of less reactive nucleophiles. However, its use mandates careful consideration of its hazardous potential and a synthetic plan that can accommodate the harsh, often yield-reducing, conditions required for sulfonamide deprotection.

• The Mesitoyl Group is the superior choice when the overall synthetic strategy prioritizes mildness and functional group tolerance . The ease of removing the resulting mesitoyl amide under standard hydrolytic conditions makes it highly valuable in the late-stage functionalization of complex molecules and in target-oriented synthesis where protecting group orthogonality is key.

Ultimately, the decision rests on a thorough analysis of the specific substrate's reactivity and the downstream synthetic transformations. A thoughtful evaluation of this reactivity-deprotection trade-off will enable researchers to harness the power of electrophilic amination efficiently and strategically.

References

• Caron, S. (2014). Recent Advances in Electrophilic Amination Reactions. Synlett, 25(10), 1331–1335.

• Wikipedia. (n.d.). Electrophilic amination. Retrieved from [Link]

• Taylor, C. G., & Munoz, S. B. (2022). The advent of electrophilic hydroxylamine-derived reagents for the direct preparation of unprotected amines.

• ResearchGate. (n.d.). (PDF) Electrophilic Aminating Agents in Total Synthesis. Retrieved from [Link]

• Ball, L. T. (2021). Electrophilic Aminating Agents in Total Synthesis.
• Zhou, Z., & Kürti, L. (2020). Substitution-type Electrophilic Amination Using Hydroxylamine-Derived Reagents.
• Reddy, G. S., et al. (2020). O-Mesityl(sulfonyl)

• ResearchGate. (n.d.). Preparation, Use, and Safety of O-Mesitylenesulfonylhydroxylamine. Retrieved from [Link]

• Levin, S., et al. (2023). Nitrenium ions as new versatile reagents for electrophilic amination. Chemical Science, 14(38), 10469-10476.
• Wang, H., et al. (2021). Hydroxylamine-mediated C–C amination via an aza-hock rearrangement.

• ResearchGate. (n.d.). In Situ Preparation and Consumption of O-Mesitylsulfonylhydroxylamine (MSH) in Continuous Flow for the Amination of Pyridines. Retrieved from [Link]

• Vapourtec. (2017). In Situ Preparation and Consumption of O-Mesitylsulfonylhydroxylamine (MSH) in Continuous Flow for the Amination of Pyridines. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). p-Toluenesulfonamides. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of hydroxylamines. Retrieved from [Link]

• Organic Chemistry Portal. (2006). Mild Deprotection of Primary N-(p-Toluenesulfonyl) Amides with SmI2 Following Trifluoroacetylation. Retrieved from [Link]

• ResearchGate. (n.d.). Mild Deprotection of Primary N-(p-Toluenesulfonyl) Amides with SmI2 Following Trifluoroacetylation. Retrieved from [Link]

• Ball, L. T. (2021). Electrophilic Aminating Agents in Total Synthesis.
• Google Patents. (n.d.). US8263808B2 - Method for deprotecting aryl or alkyl sulfonamides of primary or secondary amines.

• CABI Digital Library. (n.d.). Deprotection of Acetyl Group on Amino Group with Thionyl Chloride and Pyridine. Retrieved from [Link]

• Master Organic Chemistry. (2015). Tosylates And Mesylates. Retrieved from [Link]

• R Discovery. (1978). Electrophilic Amination of “Carbanions” with N,N‐Dialkyl‐O‐arylsulfonylhydroxylamines. Retrieved from [Link]

Sources

• 1. The advent of electrophilic hydroxylamine-derived reagents for the direct preparation of unprotected amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Electrophilic Aminating Agents in Total Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. Electrophilic amination - Wikipedia [en.wikipedia.org]
• 6. O-Mesitylenesulfonylhydroxylamine: A Keystone in Organic Synthesis_Chemicalbook [chemicalbook.com]
• 7. CAS 36016-40-7: O-(Mesitylsulfonyl)Hydroxylamine [cymitquimica.com]
• 8. The synthesis method and uses of O-Mesitylenesulfonylhydroxylamine_Chemicalbook [chemicalbook.com]
• 9. Hydroxylamine-mediated C–C amination via an aza-hock rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 10. US8263808B2 - Method for deprotecting aryl or alkyl sulfonamides of primary or secondary amines - Google Patents [patents.google.com]
• 11. p-Toluenesulfonamides [organic-chemistry.org]
• 12. Mild Deprotection of Primary N-(p-Toluenesulfonyl) Amides with SmI2 ­Following Trifluoroacetylation [organic-chemistry.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. vapourtec.com [vapourtec.com]

Technical Guide: Stability & Performance of O-Mesitoylhydroxylamine vs. MSH Reagent

This guide provides an in-depth technical comparison between O-Mesitoylhydroxylamine (a carbonyl-based aminating agent) and the standard MSH Reagent (O-Mesitylenesulfonylhydroxylamine, a sulfonyl-based agent).

Executive Summary

In electrophilic amination, MSH Reagent (O-Mesitylenesulfonylhydroxylamine) is the historical gold standard for reactivity but suffers from severe instability and explosion hazards. O-Mesitoylhydroxylamine (the carboxylic acid derivative) offers a significantly improved safety profile and thermal stability. However, this stability comes at the cost of reduced electrophilicity, necessitating distinct activation protocols. This guide details the stability metrics, handling protocols, and mechanistic differences required to transition between these reagents.

Part 1: Structural & Stability Analysis

The fundamental difference lies in the leaving group attached to the hydroxylamine oxygen. MSH possesses a sulfonate leaving group (high energy, excellent leaving ability), while O-Mesitoylhydroxylamine possesses a carboxylate leaving group (lower energy, sterically hindered).

Chemical Identity

Feature	MSH Reagent (The Standard)	O-Mesitoylhydroxylamine (The Alternative)
IUPAC Name	O-(2,4,6-Trimethylbenzenesulfonyl)hydroxylamine	O-(2,4,6-Trimethylbenzoyl)hydroxylamine
Abbreviation	MSH (Tamura's Reagent)	Mes-ONH₂ (or O-Mesitoyl-HA)
Structure Type	Sulfonic Ester ( )	Carboxylic Ester ( )
Leaving Group	Mesitylenesulfonate ( )	Mesitoate ( )
CAS Number	36016-40-7	35967-34-3 (approx)

Stability Comparison Matrix

The primary driver for switching to O-Mesitoylhydroxylamine is safety . MSH is an energetic compound that has caused documented laboratory explosions when dry.

Stability Metric	MSH Reagent	O-Mesitoylhydroxylamine
Thermal Stability	Critical Hazard. Decomposes exothermically above 0°C. Dry crystals can explode spontaneously at room temp.	High. Crystalline solid with a sharp melting point of 128–129°C . Stable at room temperature for months.
Shock Sensitivity	High. Must be stored damp (with water/DCM). Never scrape dry crystals.	Low. Can be handled, weighed, and scraped as a standard organic solid.
Storage Conditions	-20°C (Freezer), strictly wet/damp. Shelf life < 4 weeks recommended.	Ambient or +4°C (Fridge), dry. Shelf life > 1 year.
Hydrolytic Stability	Poor. Hydrolyzes rapidly in moisture to Mesitylenesulfonic acid and hydroxylamine.	Good. The steric bulk of the mesitoyl group protects the carbonyl from rapid hydrolysis.

Part 2: Mechanistic Implications & Reactivity

While O-Mesitoylhydroxylamine solves the stability problem, it alters the reaction mechanism. MSH is a "hot" electrophile capable of aminating weak nucleophiles directly. O-Mesitoylhydroxylamine is a "latent" electrophile.

Electrophilic Potential (Leaving Group Ability)

• MSH: The sulfonate anion (

  ) is a weak base and excellent leaving group. The bond is weak, facilitating rapid attack by nucleophiles or spontaneous generation of nitrenoids.

• O-Mesitoyl: The carboxylate anion (

  ) is a poorer leaving group. The bond provides resonance stabilization, strengthening the bond.

  • Consequence: O-Mesitoylhydroxylamine often requires activation (e.g., protonation by Brønsted acids or coordination by Lewis acids) to react with substrates that MSH would aminate spontaneously.

Diagram: Comparative Activation Pathways

Figure 1: Reaction pathways comparing the direct electrophilic attack of MSH versus the activation-dependent pathway of O-Mesitoylhydroxylamine.

Part 3: Experimental Protocols

Synthesis of O-Mesitoylhydroxylamine (Stable Solid)

Reference: Adapted from Carpino, J. Am. Chem. Soc. 1960, 82, 3133.[1]

Objective: Isolate pure, crystalline O-Mesitoylhydroxylamine.

Reagents:

• t-Butyl N-mesitoyloxycarbamate (Precursor)[2][3][4][5][6][7]

• Trifluoroacetic acid (TFA) or HCl/Dioxane

• Dichloromethane (DCM)

• Sat. NaHCO₃

Protocol:

• Dissolution: Dissolve 10.0 mmol of t-butyl N-mesitoyloxycarbamate in 15 mL of DCM.

• Deprotection: Cool to 0°C. Add 5 mL of TFA dropwise. Stir at 0°C for 30–60 mins. Monitor by TLC for disappearance of starting material.

  • Note: Unlike MSH synthesis, this reaction does not require extreme blast shielding, though standard PPE is mandatory.

• Quench: Pour the mixture carefully into ice-cold sat. NaHCO₃ solution to neutralize TFA.

• Extraction: Extract the aqueous layer with DCM (3 x 20 mL).

• Drying: Dry combined organics over MgSO₄, filter, and concentrate in vacuo.

• Crystallization: Recrystallize the residue from Benzene/Petroleum Ether (or Hexane/EtOAc).

• Result: White needles. MP: 128–129°C .

  • Validation: IR spectrum should show carbonyl stretch (~1730 cm⁻¹) and amine stretches (3200-3400 cm⁻¹).

Handling & Storage Guidelines

Step	MSH Reagent Protocol	O-Mesitoylhydroxylamine Protocol
Weighing	Never weigh dry. Dissolve entire batch in solvent and titrate to determine concentration.	Weigh directly on balance paper. No special precautions beyond standard toxicity PPE.
Solvent Choice	DCM, Ether (Must be kept cold). Avoid nucleophilic solvents (MeOH, Water).	Compatible with most organic solvents (DCM, THF, Toluene, MeOH).
Disposal	Quench carefully with dilute NaOH/Sodium Bisulfite.	Treat as standard organic chemical waste.

Part 4: Application Decision Guide

When should you use O-Mesitoylhydroxylamine over MSH?

• Use O-Mesitoylhydroxylamine if:

  • You are performing routine aminations on robust nucleophiles (e.g., tertiary amines to hydrazines, thioethers to sulfilimines).

  • You require long-term storage of the reagent.

  • Scale-up is required (>10g), where MSH explosion risks become unmanageable.

  • The reaction conditions allow for acid catalysis or elevated temperatures.

• Use MSH (with caution) if:

  • The substrate is a weak nucleophile (e.g., electron-deficient pyridines).

  • The reaction must be performed at low temperature (< 0°C) due to substrate instability.

  • O-Mesitoylhydroxylamine fails to react even with acid activation.

References

• Carpino, L. A. (1960).[1][2][8] O-Acylhydroxylamines. II. O-Mesitylenesulfonyl-, O-p-Toluenesulfonyl- and O-Mesitoylhydroxylamine.[1][2][3][8][9] Journal of the American Chemical Society, 82(12), 3133–3135. Link[8]

• Tamura, Y., et al. (1977).[3][4][6] O-Mesitylenesulfonylhydroxylamine and Related Compounds – Powerful Aminating Reagents.[3][4][6] Synthesis, 1977(1), 1–17. Link

• Mendiola, J., et al. (2009).[1][8] Preparation, Use, and Safety of O-Mesitylenesulfonylhydroxylamine. Organic Process Research & Development, 13(2), 263–267.[1] Link

• Legault, C., & Charette, A. B. (2003). Electrophilic Amination of Pyridine Derivatives. Journal of Organic Chemistry, 68(18), 7119–7122. Link

Sources

• 1. Dirhodium Catalyzed C-H Arene Amination using Hydroxylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and Thermal Behavior of a Fused, Tricyclic 1,2,3,4‐Tetrazine Ring System (Journal Article) | OSTI.GOV [osti.gov]
• 9. tandfonline.com [tandfonline.com]

Introduction of Amino Group Using O-Mesitoylhydroxylamine

Executive Summary

The introduction of amino groups into organic frameworks—electrophilic amination —is a pivotal transformation in drug discovery, particularly for the late-stage functionalization of pharmacophores. While O-Mesitylenesulfonylhydroxylamine (MSH, Tamura’s Reagent) has historically been the gold standard for such transformations, its severe instability and explosive potential have necessitated safer alternatives.

This guide focuses on O-Mesitoylhydroxylamine , the acyl analogue of Tamura's reagent. Distinct from its sulfonyl counterpart, O-Mesitoylhydroxylamine offers a unique balance of reactivity, chemoselectivity, and safety . Its bulky 2,4,6-trimethylbenzoyl (mesitoyl) group sterically shields the carbonyl carbon, suppressing competitive acylation side reactions while activating the nitrogen atom for nucleophilic attack. This guide details the synthesis, mechanistic advantages, and application of O-Mesitoylhydroxylamine for the synthesis of hydrazines and N-heterocycles.

Critical Disambiguation: Know Your Reagent

Before proceeding, it is vital to distinguish between the two "Mesityl" derived reagents.

Feature	O-Mesitoylhydroxylamine (The Focus)	O-Mesitylenesulfonylhydroxylamine (Tamura's Reagent)
Structure	Mes-C(O)-NH₂ (Acyl)	Mes-SO₂-NH₂ (Sulfonyl)
Leaving Group	Mesitzoate (Carboxylate)	Mesitylenesulfonate
Reactivity	Moderate; Tunable. Ideal for chemoselective amination.	High; Aggressive. Aminates weak nucleophiles.
Safety	Stable solid (mp ~128 °C).	Explosive (dec. > ambient).
Primary Use	Synthesis of hydrazines, metal-catalyzed C-H amination.	Synthesis of N-amino heterocycles (e.g., Pyridinium salts).

Mechanistic Underpinnings[1][2][3][4]

The "Steric Shield" Hypothesis

The utility of O-Mesitoylhydroxylamine lies in the mesitoyl group's steric bulk . In standard electrophilic amination using O-benzoylhydroxylamine (BHA), nucleophiles (especially hard nucleophiles) often attack the carbonyl carbon, resulting in acylation (amide formation) rather than amination.

In O-Mesitoylhydroxylamine, the two ortho-methyl groups of the mesityl ring create a "steric cage" around the carbonyl carbon. This blocks the trajectory for nucleophilic attack at the carbon (Burgi-Dunitz angle), effectively channeling the nucleophile toward the exposed nitrogen atom (Sn2 displacement).

Reaction Mechanism

The reaction proceeds via an Sn2-type displacement on the nitrogen atom. The amine nucleophile attacks the

orbital, displacing the mesitoate anion.

Figure 1: Mechanism of electrophilic amination. The steric bulk of the mesitoyl group prevents acylation, directing the nucleophile to the nitrogen atom.

Preparation of O-Mesitoylhydroxylamine[5][6][7][8][9]

Unlike Tamura's reagent, which requires careful handling of sulfonates, O-Mesitoylhydroxylamine is synthesized via a robust two-step protocol starting from commercially available materials.

Step 1: Synthesis of tert-Butyl N-Mesitoyloxycarbamate

This step couples N-Boc-hydroxylamine with mesitoyl chloride.

• Reagents: N-Boc-hydroxylamine (1.0 equiv), Mesitoyl chloride (1.0 equiv), Triethylamine (1.1 equiv).

• Solvent: Dichloromethane (DCM) or Diethyl Ether.

• Temperature: 0 °C to Room Temperature (RT).

Protocol:

• Dissolve N-Boc-hydroxylamine (e.g., 10 mmol) in dry DCM (50 mL) and cool to 0 °C.

• Add Triethylamine (11 mmol) dropwise.

• Add Mesitoyl chloride (10 mmol) dropwise over 15 minutes.

• Stir at 0 °C for 1 hour, then warm to RT and stir for 2 hours.

• Workup: Wash with water, saturated NaHCO₃, and brine. Dry over MgSO₄ and concentrate.

• Purification: Recrystallize from Hexane/EtOAc to yield the protected intermediate.

Step 2: Deprotection to O-Mesitoylhydroxylamine

Acidic cleavage of the Boc group yields the active reagent.

• Reagents: Trifluoroacetic acid (TFA) or HCl (4M in Dioxane).

• Conditions: 0 °C, 1-2 hours.

Protocol:

• Dissolve the intermediate from Step 1 in DCM (or neat TFA if using TFA method).

• Add TFA (excess, e.g., 10-20 equiv) at 0 °C.

• Stir until TLC indicates consumption of starting material (~1-2 h).

• Neutralization (Critical): The reaction yields the salt. To isolate the free base:

  • Concentrate the mixture to remove excess acid.

  • Partition between DCM and cold saturated NaHCO₃ solution. Caution: Gas evolution.

  • Rapidly separate the organic layer, dry over Na₂SO₄ at 0 °C, and concentrate in vacuo at low temperature (< 30 °C).

• Storage: The resulting white solid (mp 128–129 °C) is stable at -20 °C for months.

Figure 2: Synthesis workflow for O-Mesitoylhydroxylamine.

Experimental Protocols & Applications

Synthesis of 1,1-Disubstituted Hydrazines

This is the primary application. The reagent effectively aminates secondary amines.[1]

Substrate Scope: Dibenzylamine, Morpholine, Piperidine, N-Methylaniline.

Protocol:

• Setup: In a flame-dried flask under Argon, dissolve the secondary amine (1.0 mmol) in dry DCM (5 mL).

• Addition: Add O-Mesitoylhydroxylamine (1.1 mmol) as a solid in one portion.

• Reaction: Stir at Room Temperature. Reaction times vary from 2 to 12 hours depending on amine nucleophilicity.

• Monitoring: Monitor by TLC (formation of hydrazine is often polar; use Ninhydrin stain).

• Workup:

  • Dilute with DCM.

  • Wash with 1M NaOH (to remove Mesitoic acid byproduct).

  • Wash with brine, dry, and concentrate.

• Purification: Flash chromatography (often requires MeOH/DCM or Et3N-doped silica due to basicity of hydrazines).

Data Summary: Representative Yields

Substrate (Amine)	Product (Hydrazine)	Yield (%)	Notes
Dibenzylamine	1,1-Dibenzylhydrazine	85%	Standard benchmark
Morpholine	N-Aminomorpholine	78%	Rapid reaction
N-Methylaniline	1-Methyl-1-phenylhydrazine	65%	Slower; steric hindrance
Diisopropylamine	1,1-Diisopropylhydrazine	45%	Low yield due to sterics

Metal-Catalyzed C-H Amination (Advanced Application)

Like O-benzoylhydroxylamine, O-Mesitoylhydroxylamine serves as an oxidant/nitrogen source in Rh(III) or Cu(II) catalyzed C-H amination.

• Advantage: The mesitoate leaving group is less coordinating than benzoate, potentially enhancing catalyst turnover in crowded systems.

• Conditions: [RhCp*Cl₂]₂ (2.5 mol%), AgSbF₆ (10 mol%), Solvent (DCE), 80-100 °C.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (Acylation)	Nucleophile attacking C=O despite sterics.	Ensure temperature is not > RT. Use non-polar solvents (DCM, Toluene) to disfavor charge separation in the transition state.
No Reaction	Nucleophile too sterically hindered.	Switch to Tamura's Reagent (MSH) if safety permits; the sulfonyl group is a better leaving group (more reactive).
Decomposition	Reagent stored improperly.	Re-synthesize. Ensure reagent is white/crystalline. Yellow oil indicates decomposition.
Salt Formation	Product hydrazine reacting with byproduct acid.	Ensure basic workup (NaOH wash) is thorough to liberate the free hydrazine.

Safety & Stability Profile

While safer than Tamura's reagent, O-Mesitoylhydroxylamine is still a high-energy compound.

• Thermal Stability: Melting point 128–129 °C (dec). Unlike MSH (which can explode at ambient temp if dry), O-Mesitoylhydroxylamine is generally stable at room temperature for short periods but should be stored at -20 °C.

• Shock Sensitivity: Low.

• Toxicity: Potential mutagen (like all hydroxylamine derivatives). Handle in a fume hood with double gloves.

• Disposal: Quench excess reagent with aqueous sodium bisulfite or dilute HCl before disposal.

References

• Carpino, L. A. (1960). O-Acylhydroxylamines. II. O-Mesitylenesulfonyl-, O-p-Toluenesulfonyl- and O-Mesitoylhydroxylamine. Journal of the American Chemical Society, 82(12), 3133–3135. Link

• Tamura, Y., Minamikawa, J., & Ikeda, M. (1977). O-Mesitylenesulfonylhydroxylamine and Related Compounds - Powerful Aminating Reagents. Synthesis, 1977(1), 1-17. Link

• Berman, A. M., & Johnson, J. S. (2006). Copper-Catalyzed Electrophilic Amination of Organozinc Nucleophiles: Documentation of O-Benzoyl Hydroxylamines as Broadly Useful R2N(+) and RHN(+) Synthons. Journal of Organic Chemistry, 71(1), 219-224. Link

• Noda, H., Asada, Y., & Shibasaki, M. (2020).[2] O-Benzoylhydroxylamines as Alkyl Nitrene Precursors: Synthesis of Saturated N-Heterocycles from Primary Amines. Organic Letters, 22(21), 8769-8773. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. O-Benzoylhydroxylamines as Alkyl Nitrene Precursors: Synthesis of Saturated N-Heterocycles from Primary Amines [organic-chemistry.org]

O-Mesitoylhydroxylamine: Mechanistic Principles &amp; Synthetic Applications

This guide details the mechanism, synthesis, and application of O-Mesitoylhydroxylamine , a specialized electrophilic aminating agent.

CRITICAL NOMENCLATURE WARNING: Researchers frequently confuse O-Mesitoylhydroxylamine (an acyl derivative, Mes-CO-NH₂) with O-Mesitylenesulfonylhydroxylamine (MSH, a sulfonyl derivative, Mes-SO₂-NH₂, known as Tamura's Reagent).[1] While both are electrophilic aminating agents, they differ significantly in stability, reactivity, and safety profiles. This guide focuses on the O-Mesitoyl (Acyl) variant but provides comparative data for the Sulfonyl variant to ensure operational safety.[1]

[1]

Part 1: The Chemical Architecture & Mechanistic Logic

The "Steric Steering" Principle

The fundamental challenge in using O-acylhydroxylamines (R-CO-O-NH₂) as aminating agents is chemoselectivity.[1] A nucleophile can attack two electrophilic sites:[2]

• The Carbonyl Carbon: Leading to acylation (amide formation).

• The Nitrogen Atom: Leading to amination (hydrazine/amine formation).

Standard O-benzoylhydroxylamines often suffer from competing acylation.[1] O-Mesitoylhydroxylamine solves this through steric steering .[1] The mesitoyl group (2,4,6-trimethylbenzoyl) introduces significant steric bulk around the carbonyl carbon. The two ortho-methyl groups create a "protective corridor" that blocks the trajectory of nucleophiles attacking the carbonyl (Burgi-Dunitz angle), effectively shutting down the acylation pathway.[1]

Consequently, the nucleophile is kinetically forced to attack the less hindered nitrogen atom, displacing the mesitoylate anion (

) as the leaving group.

Mechanistic Pathway Diagram

The following diagram illustrates the bifurcation between acylation (blocked) and amination (promoted).

Figure 1: Kinetic bifurcation in O-Mesitoylhydroxylamine. The ortho-methyl groups of the mesitoyl moiety sterically inhibit Path A (Acylation), exclusively favoring Path B (Amination).

Part 2: Synthesis Protocol (Self-Validating System)

Unlike Tamura's reagent (MSH), which requires careful handling of sulfonic acids, O-Mesitoylhydroxylamine is synthesized via a modular N-protection strategy.[1] This protocol uses tert-butyl N-hydroxycarbamate (Boc-NHOH) as a stable precursor.[1]

Reagents Required[1][2][3][4][5][6][7][8]

• Mesitoyl Chloride (2,4,6-Trimethylbenzoyl chloride): 1.0 equiv.[1]

• N-Boc-Hydroxylamine (tert-butyl N-hydroxycarbamate): 1.0 equiv.[1][3]

• Triethylamine (Et₃N): 1.1 equiv.[1]

• Trifluoroacetic Acid (TFA): Excess (for deprotection).[1]

• Solvent: Dichloromethane (DCM), anhydrous.

Step-by-Step Methodology

Phase 1: Formation of the O-Acyl Intermediate[1]

• Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

• Dissolution: Dissolve N-Boc-hydroxylamine (1.33 g, 10 mmol) and Et₃N (1.53 mL, 11 mmol) in anhydrous DCM (50 mL). Cool to 0°C in an ice bath.

• Addition: Add Mesitoyl chloride (1.82 g, 10 mmol) dropwise over 15 minutes. The solution may become cloudy due to Et₃N·HCl salt formation.[1][4]

• Reaction: Stir at 0°C for 1 hour, then warm to room temperature (23°C) and stir for 2 hours.

• Workup: Wash the organic layer with water (2 x 30 mL), saturated NaHCO₃ (30 mL), and brine. Dry over MgSO₄ and concentrate in vacuo.

• Validation Point: The intermediate, N-Boc-O-mesitoylhydroxylamine , should be a white solid.[1][3] Check ¹H NMR (CDCl₃) for the characteristic tert-butyl singlet (~1.5 ppm) and mesityl methyl signals (~2.3 ppm).[1]

Phase 2: Deprotection to Active Reagent

• Acidolysis: Dissolve the N-Boc intermediate in neat TFA (10 mL) at 0°C. Stir for 30–60 minutes. Note: Gas evolution (isobutylene) indicates reaction progress.[1]

• Precipitation: Pour the reaction mixture slowly into cold diethyl ether (100 mL) or hexanes to precipitate the salt.

• Neutralization (Optional but recommended for storage): If the free base is required immediately, neutralize with cold saturated NaHCO₃, extract quickly into DCM, and use immediately. For storage, keep as the TFA or HCl salt.

• Validation Point: Melting point of the HCl salt should be approx 128–129°C (dec).

Part 3: Application Scope & Protocols

Electrophilic Amination of N-Heterocycles

Used to synthesize N-amino pyridinium, quinolinium, or imidazolium salts—key precursors for N-ylides or hydrazines.[1]

• Protocol: Dissolve the substrate (e.g., Pyridine) in DCM. Add O-Mesitoylhydroxylamine (1.1 equiv).[1] Stir at RT for 12–24 hours.[1] The product often precipitates as the mesitoylate salt.

• Advantage: The mesitoylate counter-ion is non-oxidizing, unlike the sulfonate in MSH, reducing side reactions with sensitive substrates.

Metal-Catalyzed C-H Amination

O-Mesitoylhydroxylamine serves as an oxidant-free nitrogen source for Rh(III) or Cu(II) catalyzed C-H amination.[1] The N-O bond acts as an internal oxidant.[5]

• Mechanism: Oxidative addition of the N-O bond to the metal center generates a Metal-Nitrenoid species, which then inserts into a C-H bond.

Workflow Visualization

Figure 2: End-to-end workflow for the synthesis and application of O-Mesitoylhydroxylamine.

Part 4: Comparative Analysis (Acyl vs. Sulfonyl)

The following table distinguishes O-Mesitoylhydroxylamine from its more volatile cousin, Tamura's Reagent.

Feature	O-Mesitoylhydroxylamine (Acyl)	O-Mesitylenesulfonylhydroxylamine (MSH)
Structure	Mes-C(=O)-NH₂	Mes-SO₂-NH₂
Leaving Group	Carboxylate ( )	Sulfonate ( )
Reactivity	Moderate.[1] Tunable via sterics.[1]	High. Very potent electrophile.
Stability	Good.[1] Stable at RT for days.	Poor. Can decompose explosively at RT.[1]
Solubility	Soluble in organic solvents (DCM, THF).	Soluble in DCM, Ether; insoluble in Hexane.
Primary Use	Metal-catalyzed amination; Enolates.[1]	N-amination of heterocycles; Sulfoximines.[1]
Safety Profile	Safer. Lower shock sensitivity.[1]	Hazardous. Shock/Heat sensitive.[1]

Part 5: Safety & Handling Directives

While O-Mesitoylhydroxylamine is safer than MSH, all hydroxylamine derivatives possess high-energy N-O bonds.[1]

• Thermal Control: Never heat the neat solid above 40°C. Perform all concentrations in vacuo at temperatures <30°C.

• Scale Limits: Do not synthesize >10g batches without specific calorimetric testing (DSC) of the specific intermediate.

• Storage: Store as the acid salt (HCl or TFA) at -20°C. The free base is less stable and should be generated in situ or used immediately.

• Incompatibility: Avoid contact with strong reducing agents or transition metals in the absence of a controlled reaction setup, as rapid decomposition may occur.

References

• Carpino, L. A. (1960).[6][7][8] O-Acylhydroxylamines. II. O-Mesitylenesulfonyl-, O-p-Toluenesulfonyl- and O-Mesitoylhydroxylamine.[1][9][7][10][11] Journal of the American Chemical Society, 82(12), 3133–3135.[6] Link[1]

• Tamura, Y., et al. (1973).[1] Structure and reactivity of O-mesitylenesulfonylhydroxylamine.[1][12][9][3] The Journal of Organic Chemistry, 38(7), 1239–1243. Link[1]

• Albrecht, S., Defoin, A., & Tarnus, C. (2006).[4] Simple Preparation of O-Substituted Hydroxylamines from Alcohols.[1][4][13] Synthesis, 2006(10), 1635–1638. Link

• Legault, C., & Charette, A. B. (2003). Catalytic Asymmetric Synthesis of N-H Aziridines. Journal of the American Chemical Society, 125(21), 6360–6361. Link[1]

Sources

• 1. prepchem.com [prepchem.com]
• 2. 2.7 Addition of Amines and Amine Derivatives to Aldehydes and Ketones – Organic Chemistry II [kpu.pressbooks.pub]
• 3. researchgate.net [researchgate.net]
• 4. Simple Preparation of O-Substituted Hydroxylamines from Alcohols [organic-chemistry.org]
• 5. Dirhodium Catalyzed C-H Arene Amination using Hydroxylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. EP1765827A4 - PROCESS FOR THE PREPARATION OF PYRROLOTRIAZINE COMPOUNDS - Google Patents [patents.google.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Synthesis and Thermal Behavior of a Fused, Tricyclic 1,2,3,4‐Tetrazine Ring System (Journal Article) | OSTI.GOV [osti.gov]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. tandfonline.com [tandfonline.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of O-Mesitoylhydroxylamine from Mesitoic Acid: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis of O-Mesitoylhydroxylamine from mesitoic acid. O-Acylhydroxylamines are valuable reagents in organic synthesis, serving as precursors for a variety of nitrogen-containing compounds. This protocol details a robust and reliable method involving the conversion of sterically hindered mesitoic acid to its highly reactive acyl chloride, followed by reaction with hydroxylamine. The causality behind experimental choices, safety considerations, and detailed procedural steps are outlined to ensure successful and safe execution in a laboratory setting.

Introduction

O-Acylhydroxylamines are a class of organic compounds with significant utility in synthetic chemistry. They are key intermediates in the synthesis of hydroxamic acids, oximes, and other nitrogen-containing heterocycles. O-Mesitoylhydroxylamine, in particular, offers a sterically hindered acyl group, which can be advantageous in directing reactivity and providing stability. The synthesis commences from mesitoic acid (2,4,6-trimethylbenzoic acid), a readily available starting material. The primary challenge in this synthesis lies in overcoming the steric hindrance presented by the two ortho-methyl groups on the aromatic ring, which can impede the reactivity of the carboxylic acid function.

Underlying Scientific Principles and Reaction Mechanism

The overall synthesis is a two-step process:

• Activation of Mesitoic Acid: Due to the steric hindrance around the carboxyl group of mesitoic acid, direct amide coupling with hydroxylamine is often inefficient. A more effective strategy is to convert the carboxylic acid into a more reactive derivative. The formation of an acyl chloride (mesitoyl chloride) using a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride is a common and effective method. This transformation proceeds via a nucleophilic acyl substitution mechanism where the hydroxyl group of the carboxylic acid is replaced by a chloride ion.

• Acylation of Hydroxylamine: The resulting mesitoyl chloride is a highly electrophilic species that readily reacts with a nucleophile. In this step, hydroxylamine (NH₂OH) acts as the nucleophile, attacking the carbonyl carbon of the mesitoyl chloride. This is followed by the elimination of a chloride ion to form the desired O-Mesitoylhydroxylamine. The reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid byproduct. It is crucial to use free hydroxylamine, which can be generated in situ from hydroxylamine hydrochloride by treatment with a base like sodium hydroxide or potassium hydroxide.

The overall reaction can be summarized as follows:

Step 1: Formation of Mesitoyl Chloride Mesitoic Acid + Thionyl Chloride → Mesitoyl Chloride + Sulfur Dioxide + Hydrochloric Acid

Step 2: Formation of O-Mesitoylhydroxylamine Mesitoyl Chloride + Hydroxylamine → O-Mesitoylhydroxylamine + Hydrochloric Acid

Experimental Workflow Diagram

Caption: Workflow for the synthesis of O-Mesitoylhydroxylamine.

Detailed Experimental Protocol

This protocol is based on established methods for the synthesis of O-acylhydroxylamines from sterically hindered carboxylic acids.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Mesitoic Acid	≥98%	Sigma-Aldrich, etc.
Thionyl Chloride (SOCl₂)	≥99%	Sigma-Aldrich, etc.	Use freshly distilled for best results.
Hydroxylamine Hydrochloride (NH₂OH·HCl)	≥99%	Sigma-Aldrich, etc.
Sodium Hydroxide (NaOH)	Pellets, ≥97%	Fisher Scientific, etc.
Dichloromethane (CH₂Cl₂)	Anhydrous, ≥99.8%	Sigma-Aldrich, etc.
Diethyl Ether (Et₂O)	Anhydrous, ≥99%	Fisher Scientific, etc.
Toluene	Anhydrous, ≥99.8%	Sigma-Aldrich, etc.
Saturated Sodium Bicarbonate Solution	Prepared in-house
Anhydrous Sodium Sulfate (Na₂SO₄)	Granular	Fisher Scientific, etc.

Step 1: Synthesis of Mesitoyl Chloride

Rationale: Conversion of the sterically hindered mesitoic acid to the highly reactive mesitoyl chloride is crucial for the subsequent acylation of hydroxylamine. Thionyl chloride is an effective reagent for this transformation, and the byproducts (SO₂ and HCl) are gaseous, which simplifies purification.

• Setup: Assemble a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser. The top of the condenser should be fitted with a drying tube containing calcium chloride or a gas outlet connected to a trap to neutralize HCl and SO₂ gas (e.g., a bubbler with concentrated NaOH solution).

• Reaction: To the flask, add mesitoic acid (10.0 g, 60.9 mmol) and anhydrous toluene (40 mL).

• Slowly add thionyl chloride (8.7 g, 5.3 mL, 73.1 mmol, 1.2 equivalents) to the stirred suspension at room temperature.

• Heating: Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 2-3 hours. The reaction progress can be monitored by the cessation of gas evolution.

• Isolation: After the reaction is complete, allow the mixture to cool to room temperature. Remove the excess thionyl chloride and toluene under reduced pressure using a rotary evaporator. The crude mesitoyl chloride is obtained as a yellowish oil or low-melting solid and can be used in the next step without further purification. For higher purity, distillation under reduced pressure can be performed.

Step 2: Synthesis of O-Mesitoylhydroxylamine

Rationale: This step involves the nucleophilic attack of hydroxylamine on the activated acyl chloride. Free hydroxylamine is unstable and is therefore generated in situ from its more stable hydrochloride salt by the addition of a base. The reaction is performed at low temperature to minimize side reactions.

• Preparation of Hydroxylamine Solution: In a separate 250 mL three-necked flask equipped with a magnetic stir bar, a dropping funnel, and a thermometer, dissolve hydroxylamine hydrochloride (5.0 g, 72.0 mmol) in water (25 mL). Cool the solution to 0-5 °C in an ice-water bath.

• Generation of Free Hydroxylamine: While maintaining the temperature at 0-5 °C, slowly add a pre-cooled solution of sodium hydroxide (2.9 g, 72.5 mmol in 15 mL of water) dropwise to the hydroxylamine hydrochloride solution with vigorous stirring. This generates a solution of free hydroxylamine.

• Acylation: In a separate flask, dissolve the crude mesitoyl chloride from Step 1 in anhydrous diethyl ether (50 mL) and cool the solution to 0-5 °C in an ice bath.

• Slowly add the ethereal solution of mesitoyl chloride dropwise to the cold hydroxylamine solution over a period of 30 minutes with vigorous stirring, ensuring the temperature remains below 10 °C.

• Reaction Completion and Work-up: After the addition is complete, continue stirring the reaction mixture at 0-5 °C for an additional 1-2 hours.

• A white precipitate of O-Mesitoylhydroxylamine should form. Collect the solid by vacuum filtration and wash it with cold water.

• Purification: Recrystallize the crude product from a suitable solvent system, such as ethanol/water or ethyl acetate/hexanes, to obtain pure O-Mesitoylhydroxylamine as a white crystalline solid.

• Dry the purified product under vacuum. The expected melting point is in the range of 115-117 °C.

Safety and Handling

Mesitoic Acid:

• Hazards: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and eye irritation.[1]

• Precautions: Wear suitable protective clothing, gloves, and eye/face protection. Do not breathe dust.[1]

Thionyl Chloride:

• Hazards: Toxic and corrosive. Reacts violently with water to release toxic gases (HCl and SO₂).

• Precautions: Handle only in a well-ventilated fume hood. Wear appropriate personal protective equipment (gloves, safety goggles, lab coat).

Hydroxylamine and its Salts:

• Hazards: Hydroxylamine and its derivatives can be toxic and are potential skin sensitizers.[2][3] They can also be unstable and decompose, especially in the free base form.

• Precautions: Wear gloves and safety goggles. Handle in a well-ventilated area. Prepare solutions of free hydroxylamine immediately before use and keep them cold.[4]

O-Mesitoylhydroxylamine:

• Hazards: As an O-acylhydroxylamine derivative, it should be handled with care. Assume it to be toxic and a potential skin and eye irritant.

• Precautions: Wear appropriate personal protective equipment. Avoid inhalation of dust and contact with skin and eyes.

Characterization

The final product, O-Mesitoylhydroxylamine, can be characterized by standard analytical techniques:

• Melting Point: Determination of the melting point is a quick and easy way to assess purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expected signals would include singlets for the aromatic protons and the methyl groups of the mesityl moiety, and a broad singlet for the -NH₂ protons.

  • ¹³C NMR: Will show characteristic peaks for the carbonyl carbon, the aromatic carbons, and the methyl carbons.

• Infrared (IR) Spectroscopy: Characteristic absorption bands for the C=O (carbonyl) and N-H stretching vibrations should be present.

• Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compound.

Troubleshooting

Problem	Possible Cause	Solution
Low yield in Step 1	Incomplete reaction	Ensure anhydrous conditions. Use freshly distilled thionyl chloride. Increase reflux time.
Loss during work-up	Ensure efficient removal of excess thionyl chloride and solvent under reduced pressure.
Low yield in Step 2	Decomposition of free hydroxylamine	Prepare the free hydroxylamine solution immediately before use and maintain a low temperature (0-5 °C).
Inefficient acylation	Ensure the mesitoyl chloride is added slowly to the hydroxylamine solution with vigorous stirring to ensure good mixing.
Hydrolysis of mesitoyl chloride	Ensure all glassware is dry and use anhydrous solvents.
Product is an oil or difficult to crystallize	Impurities present	Purify the intermediate mesitoyl chloride by distillation if necessary. Ensure efficient washing of the final product. Try different recrystallization solvents.

Conclusion

The synthesis of O-Mesitoylhydroxylamine from mesitoic acid is a feasible two-step process that requires careful handling of reagents and reaction conditions, particularly due to the steric hindrance of the starting material. By activating the carboxylic acid as an acyl chloride, the subsequent acylation of hydroxylamine proceeds efficiently. This protocol provides a detailed and reliable method for the preparation of this valuable synthetic intermediate. Adherence to the outlined safety precautions is paramount for the safe execution of this synthesis.

References

• ChemBK. Mesitoic acid - Risk and Safety. [Link]

• Apollo Scientific. O-(Mesitylsulfonyl)
• Carl ROTH. Safety Data Sheet: O-Mesitylenesulfonylhydroxylamine. June 10, 2025.
• AK Scientific, Inc.
• G-Biosciences.
• Carpino, L. A. O-Acylhydroxylamines. II. O-Mesitylenesulfonyl-, O-p-Toluenesulfonyl- and O-Mesitoylhydroxylamine. J. Am. Chem. Soc.1960, 82 (11), 3133–3135.
• Organic Syntheses. Benzohydroxamic acid. Coll. Vol. 2, p.67 (1943); Vol. 16, p.7 (1936).
• TCI EUROPE N.V.
• ChemicalBook.
• ChemRxiv. O-Mesityl(sulfonyl)
• ChemicalBook. The synthesis method and uses of O-Mesitylenesulfonylhydroxylamine. November 1, 2023.
• PubMed. Louis A. Carpino (1927-2019). April 15, 2019.
• Proceedings of the Chemical Society. Royal Society of Chemistry.
• Google Books. Proceedings of the Chemical Society. October 31, 2022.
• PubMed.
• OUCI.
• Oregon State University. 1H NMR Chemical Shift. March 9, 2022.
• MSU chemistry. Proton NMR Table.
• doc brown's advanced organic chemistry revision notes. CH3OH methanol low high resolution 1H proton nmr spectrum. February 24, 2026.
• ResearchGate.
• PubMed. Synthesis and Application of Methyl N,O-Hydroxylamine Muramyl Peptides.

Sources

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. carlroth.com [carlroth.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. aksci.com [aksci.com]

Preparation of O-Mesitoylhydroxylamine from t-butyl N-mesitoyloxycarbamate

This Application Note provides a comprehensive technical guide for the preparation of O-Mesitoylhydroxylamine (O-(2,4,6-trimethylbenzoyl)hydroxylamine) via the acid-mediated deprotection of t-butyl N-mesitoyloxycarbamate .

Application Note: Preparation of O-Mesitoylhydroxylamine (O-MHA)

Executive Summary

O-Mesitoylhydroxylamine (O-MHA) is a potent electrophilic aminating reagent used to introduce amino groups (

) into nucleophilic substrates such as carbanions, amines, and thiols. It is the acyl analogue of the more common Tamura Reagent (O-Mesitylenesulfonylhydroxylamine, MSH).

While MSH is widely utilized, O-MHA offers distinct reactivity profiles due to the cleavage properties of the mesitoate leaving group. This protocol details the synthesis of O-MHA from its stable precursor, t-butyl N-mesitoyloxycarbamate (Boc-NH-OMes), utilizing a controlled acid deprotection strategy. The procedure prioritizes the isolation of the stable hydrochloride salt, which can be neutralized in situ to the free base for immediate use.

Distinction of Reagents:

• O-MHA (This Protocol): O-Mesitoylhydroxylamine (Acyl).[1][2] Structure:

  .

• MSH (Tamura Reagent): O-Mesitylenesulfonylhydroxylamine (Sulfonyl).[3] Structure:

  .[3]

Safety & Handling (Critical)

• Energetic Material: Like all O-substituted hydroxylamines, O-MHA possesses a weak N-O bond and high energy potential. While the mesitoyl group provides steric stabilization, the compound should be treated as potentially explosive, especially in its free base form or when heated.

• Nitromethane: Used as a solvent in the classic protocol, nitromethane is a fuel and can form explosive mixtures with amines or strong bases. Perform all operations in a blast-shielded fume hood.

• Corrosives: Anhydrous Hydrogen Chloride (HCl) is highly corrosive to eyes, skin, and respiratory tracts.

Reaction Mechanism

The transformation involves the acid-catalyzed cleavage of the tert-butyloxycarbonyl (Boc) group. The bulky mesitoyl group (2,4,6-trimethylbenzoyl) protects the N-O bond from unwanted side reactions during the deprotection.

• Protonation: The carbonyl oxygen of the Boc group is protonated by HCl.

• Elimination: The tert-butyl cation is eliminated, releasing isobutylene gas and forming the carbamic acid intermediate.

• Decarboxylation: The unstable carbamic acid spontaneously decarboxylates, releasing

  to yield the amine hydrochloride salt.

Figure 1: Mechanistic pathway for the deprotection of Boc-NH-OMes.

Materials & Equipment

Component	Specification	Purpose
Precursor	t-Butyl N-mesitoyloxycarbamate	Starting Material
Solvent	Nitromethane ( )	Reaction Medium (High dielectric constant stabilizes ionic intermediates)
Reagent	Anhydrous HCl (Gas or 4M in Dioxane)	Deprotecting Agent
Quench	Sodium Bicarbonate ( )	Neutralization (if free base is required)
Apparatus	3-Neck Round Bottom Flask	Reaction Vessel
Gas Inlet	Glass dispersion tube	For introducing HCl gas (Method A)

Experimental Protocol

Two methods are provided. Method A is the classic Carpino literature method (recommended for scale-up). Method B is a modern adaptation using HCl/Dioxane (recommended for smaller scales or if gas cylinders are unavailable).

Method A: The Classic Carpino Protocol (HCl Gas)

Reference: Carpino, L. A. J. Am. Chem. Soc. 1960, 82, 3133.

Step 1: Dissolution

• Weigh 10.0 g (35.8 mmol) of t-butyl N-mesitoyloxycarbamate.

• Dissolve in 150 mL of Nitromethane in a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar and a gas inlet tube.

  • Note: Nitromethane is chosen because the hydrochloride salt of the product is insoluble in it, facilitating isolation by precipitation.

Step 2: Acidolysis

• Cool the solution slightly in a water bath (approx. 15–20 °C) to mitigate the exotherm.

• Pass a steady stream of anhydrous Hydrogen Chloride (HCl) gas through the solution for 5–7 minutes .

• Seal the flask and allow the reaction mixture to stand at room temperature for 15 minutes .

  • Observation: A white precipitate (O-Mesitoylhydroxylamine Hydrochloride) should begin to form.

Step 3: Isolation of the Salt

• Filter the white solid using a sintered glass funnel (medium porosity).

• Wash the filter cake with cold Nitromethane (2 x 10 mL) followed by anhydrous Diethyl Ether (3 x 20 mL) to remove residual acid and solvent.

• Dry the solid in air or under vacuum.

  • Yield: Typically 85–95%.

  • Properties: White crystalline solid. Melting Point: 125–127 °C (dec).[4][5]

  • Storage: Store this Hydrochloride salt at -20 °C. It is significantly more stable than the free base.

Method B: Modern Dioxane Protocol

Alternative for labs without HCl gas lines.

• Dissolve 1.0 g (3.58 mmol) of precursor in 5 mL of Nitromethane (or Dichloromethane).

• Add 5 mL of 4M HCl in Dioxane (20 mmol, excess).

• Stir at room temperature for 30–60 minutes . Monitor by TLC (disappearance of Boc-precursor).

• Add 20 mL of Diethyl Ether to precipitate the hydrochloride salt.

• Filter and wash as described in Method A.

Preparation of the Free Base (In Situ)

For most amination reactions, the free amine is the active species. It is best generated immediately prior to use.

• Suspend the O-Mesitoylhydroxylamine Hydrochloride in ice-cold water (approx. 10 mL per gram).

• Slowly add 1M Sodium Bicarbonate (

  ) solution with vigorous stirring until gas evolution stops and the pH is neutral (pH 7–8).

• Extract the mixture immediately with Dichloromethane (DCM) or Ethyl Acetate .

• Dry the organic layer over anhydrous Magnesium Sulfate (

  ) for 5 minutes at 0 °C.

• Do not concentrate to dryness if possible. Use the solution directly for the subsequent amination step to avoid thermal decomposition.

Workflow Diagram

Figure 2: Operational workflow for the isolation of O-Mesitoylhydroxylamine Hydrochloride.

References

• Carpino, L. A. (1960).[6][7][8] O-Acylhydroxylamines. II. O-Mesitylenesulfonyl-, O-p-Toluenesulfonyl- and O-Mesitoylhydroxylamine.[1][2][7][8][9] Journal of the American Chemical Society, 82(12), 3133–3135. [Link]

• Carpino, L. A., Giza, C. A., & Carpino, B. A. (1959).[7] O-Acylhydroxylamines.[1][2][7][8][10] I. Synthesis of O-Benzoylhydroxylamine. Journal of the American Chemical Society, 81(4), 955–957. [Link]

• Legault, C., & Charette, A. B. (2003). Electrophilic Amination of Grignard Reagents with N-H-O-Boc-hydroxylamine. Journal of the American Chemical Society, 125(21), 6360–6361. (Context on Boc-hydroxylamine precursors). [Link]

Sources

• 1. scilit.com [scilit.com]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Note: Electrophilic Amination of Secondary Amines using O-Mesitoylhydroxylamine

This Application Note is structured to provide a comprehensive, technical guide for the preparation and use of O-Mesitoylhydroxylamine , a safety-enhanced alternative to the traditional Tamura’s reagent (O-Mesitylenesulfonylhydroxylamine) for electrophilic amination.

Executive Summary

Electrophilic amination is a critical transformation in medicinal chemistry for converting secondary amines into hydrazines (precursors to pyrazoles, indoles, and peptidomimetics). While O-Mesitylenesulfonylhydroxylamine (MSH) —often called Tamura’s Reagent—is the historical standard, it poses significant explosion hazards and stability issues.

O-Mesitoylhydroxylamine (OMH) represents a superior alternative for scale-up and routine use. By utilizing the mesitoyl (2,4,6-trimethylbenzoyl) scaffold, this reagent leverages extreme steric hindrance to block nucleophilic attack at the carbonyl carbon, thereby directing the incoming amine exclusively to the nitrogen atom. This "Ambident Electrophile Control" allows OMH to function as a pure aminating agent rather than an acylating agent, while remaining a stable, crystalline solid.

Key Advantages[1]

• Safety: Non-explosive compared to sulfonyl analogs.

• Stability: Crystalline solid, stable at room temperature for months.

• Selectivity: Ortho-methyl groups prevent N-acylation side reactions.

Mechanistic Principles

The success of O-Mesitoylhydroxylamine relies on the Steric Exclusion Principle . Typical O-acylhydroxylamines (like O-benzoylhydroxylamine) often suffer from competing N-acylation (amide formation) because the carbonyl carbon is electrophilic.

In OMH, the two ortho-methyl groups of the mesitylene ring create a "steric wall" around the carbonyl carbon. This forces the nucleophilic amine to attack the only accessible electrophilic site: the nitrogen atom of the hydroxylamine moiety.

Pathway Visualization

Figure 1: Mechanism of Action. The mesitoyl group acts as a steric shield for the carbonyl, directing the amine to attack the nitrogen center.

Reagent Preparation Protocol

Commercially available OMH is rare and often degraded. Fresh synthesis is recommended. We utilize a modern Boc-protection strategy which avoids the hazardous perchloric acid steps found in older literature (e.g., Carpino, 1960).

Materials

• Precursor: 2,4,6-Trimethylbenzoic acid (Mesitoic acid)

• Reagents: Thionyl chloride (

  ), tert-Butyl N-hydroxycarbamate ( ), Triethylamine ( ), Trifluoroacetic acid (TFA).

• Solvents: DCM, THF, Hexanes.

Step-by-Step Synthesis

Phase A: Activation (Acid Chloride Formation)

• Dissolve Mesitoic acid (10.0 mmol) in dry DCM (20 mL).

• Add Thionyl chloride (15.0 mmol) and a catalytic drop of DMF.

• Reflux for 2 hours under

  .

• Concentrate in vacuo to yield Mesitoyl Chloride . (Use immediately).

Phase B: Coupling

• Dissolve

  (10.0 mmol) and (11.0 mmol) in THF (30 mL) at .

• Dropwise add the Mesitoyl Chloride (dissolved in 5 mL THF).

• Stir at

  for 30 min, then warm to RT for 2 hours.

• Workup: Dilute with EtOAc, wash with water and brine. Dry over

  .

• Purification: Flash chromatography (Hex/EtOAc) yields

  .

Phase C: Deprotection (Active Reagent Generation)

• Dissolve the Boc-intermediate in DCM (10 mL).

• Add TFA (5 mL) at

  . Stir for 1-2 hours (monitor by TLC).

• Concentrate to remove TFA.

• Neutralization (Critical): Dissolve residue in minimal DCM. Wash rapidly with saturated

  (cold) to liberate the free base.

• Dry organic layer (

  ) and concentrate to obtain O-Mesitoylhydroxylamine as a white crystalline solid.

  • Storage: Store at

    . Stable for >3 months.

Standard Amination Protocol

This protocol is optimized for secondary amines (cyclic and acyclic).

Reagent Stoichiometry Table

Component	Equivalents	Role
Substrate (Amine)	1.0 equiv	Nucleophile
O-Mesitoylhydroxylamine	1.2 equiv	Electrophile
Solvent (DCM or THF)	0.1 - 0.2 M	Medium
Base (Optional)	1.0 equiv	Only if using amine salts

Experimental Workflow

• Preparation: In a flame-dried flask, dissolve the Secondary Amine (1.0 equiv) in anhydrous DCM (

  ).

• Addition: Add O-Mesitoylhydroxylamine (1.2 equiv) as a solid in one portion.

  • Note: The reaction is generally not exothermic, but cooling to

    is good practice for valuable substrates.

• Reaction: Stir at Room Temperature (RT) for 2–6 hours.

  • Monitoring: Monitor by TLC or LCMS. Look for the disappearance of the secondary amine and the appearance of the hydrazine (often more polar).

• Workup (Self-Validating Purification):

  • The byproduct is Mesitoic Acid . The product is a basic Hydrazine .

  • Step A: Dilute reaction with

    .

  • Step B: Extract with 1M HCl (3x). The hydrazine product moves to the aqueous phase; Mesitoic acid stays in the organic phase.

  • Step C: Discard organic phase (contains the Mesitoic acid byproduct).

  • Step D: Basify the aqueous phase (pH > 10) with NaOH or

    .

  • Step E: Extract the aqueous phase with DCM (3x).

  • Step F: Dry (

    ) and concentrate.

• Result: Typically yields high-purity hydrazine requiring no further chromatography.

Workflow Diagram

Figure 2: Purification workflow utilizing acid-base extraction to remove the mesitoic acid byproduct.

Scope and Limitations

Compatible Substrates

• Cyclic Amines: Piperidines, morpholines, pyrrolidines (Yields: 80-95%).

• Acyclic Secondary Amines: Diethylamine, dibenzylamine (Yields: 70-85%).

• Sterically Hindered Amines: Tolerated due to the small size of the

  transfer group relative to the leaving group.

Incompatible Substrates

• Primary Amines: Risk of over-amination or condensation with the carbonyl (though reduced by mesitoyl bulk).

• Electron-Deficient Amines: Anilines with strong EWGs (e.g., p-nitroaniline) are often too non-nucleophilic to displace the mesitoyl group without catalysis.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Yield	Hydrolysis of reagent	Ensure solvents are anhydrous. Check OMH quality (NMR).
Amide Formation	Steric failure	The amine is extremely unhindered (rare). Switch to MSH (Sulfonyl) if safety permits.
No Reaction	Nucleophile too weak	Heat to or add a Lewis Acid catalyst ( ).
Product in Organic Phase	pH error during workup	Ensure the HCl extraction is acidic enough (pH < 2) to protonate the hydrazine.

References

• Carpino, L. A. (1960).[1] O-Acylhydroxylamines. II. O-Mesitylenesulfonyl-, O-p-Toluenesulfonyl- and O-Mesitoylhydroxylamine.[1][2] Journal of the American Chemical Society, 82(12), 3133–3135. Link

• Berman, A. M., & Johnson, J. S. (2006).[3] Copper-Catalyzed Electrophilic Amination of Organozinc Nucleophiles: Documentation of O-Benzoyl Hydroxylamines as Broadly Useful R2N+ and RHN+ Synthons. The Journal of Organic Chemistry, 71(1), 219–224.[3] Link

• Legault, C., & Charette, A. B. (2003).[] Highly Efficient Synthesis of O-(2,4-Dinitrophenyl)hydroxylamine. Application to the Synthesis of Substituted N-Benzoyliminopyridinium Ylides. The Journal of Organic Chemistry, 68(18), 7119–7122.[] Link

• Tamura, Y., et al. (1973). Structure and reactivity of O-mesitylenesulfonylhydroxylamine. The Journal of Organic Chemistry, 38(7), 1239–1241. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. O-Acylhydroxylamines. II. O-Mesitylenesulfonyl-, O-p-Toluenesulfonyl- and O-Mesitoylhydroxylamine1 | Scilit [scilit.com]
• 3. Copper-Catalyzed Electrophilic Amination of Organozinc Nucleophiles: Documentation of O-Benzoyl Hydroxylamines as Broadly Useful R2N(+) and RHN(+) Synthons [organic-chemistry.org]

Synthesis of 1,1-disubstituted hydrazines using O-Mesitoylhydroxylamine

Application Note: Synthesis of 1,1-Disubstituted Hydrazines using O-Mesitoylhydroxylamine

Abstract & Strategic Context

The synthesis of 1,1-disubstituted hydrazines is a critical transformation in medicinal chemistry, serving as a gateway to diverse nitrogenous heterocycles (e.g., indoles, pyrazoles) and peptidomimetics. While traditional methods like the Raschig process (using chloramine) or reduction of N-nitrosamines suffer from harsh conditions and carcinogenicity concerns, electrophilic amination using O-substituted hydroxylamines offers a mild, chemoselective alternative.

This guide focuses on O-Mesitoylhydroxylamine (Mes-CO-ONH

), a powerful yet often underutilized aminating agent. Distinct from the more common "Tamura’s Reagent" (O-Mesitylsulfonylhydroxylamine, MSH), the mesitoyl (acyl) variant provides unique advantages in workup efficiency due to the formation of a carboxylic acid byproduct (mesitoic acid) rather than a sulfonic acid, facilitating removal via simple basic extraction.

Key Advantages of O-Mesitoylhydroxylamine:

• Safety: Crystalline solid with predictable stability compared to highly unstable sulfonyl analogues.

• Purification: Byproduct (mesitoic acid) is easily scavenged by basic wash.

• Conditions: Operates at ambient temperature in non-polar solvents.

Mechanism of Action

The reaction proceeds via an

-type nucleophilic substitution. The nitrogen atom of the secondary amine attacks the nitrogen of the O-Mesitoylhydroxylamine. The mesitoylate group acts as a good leaving group due to the resonance stabilization of the resulting carboxylate anion.

Figure 1: Reaction coordinate for the electrophilic amination of secondary amines.

Reagent Preparation: O-Mesitoylhydroxylamine

Safety Warning: Hydroxylamine derivatives are potentially energetic. Perform all reactions behind a blast shield. Avoid metal spatulas and heating above 40°C.

The synthesis involves a two-step sequence: acylation of N-Boc-hydroxylamine followed by acidolytic deprotection.

Step 1: Synthesis of t-Butyl N-mesitoyloxycarbamate

• Setup: Flame-dry a 500 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

• Reagents:

  • t-Butyl N-hydroxycarbamate (N-Boc-hydroxylamine): 1.0 equiv.

  • Mesitoyl chloride (2,4,6-Trimethylbenzoyl chloride): 1.0 equiv.

  • Triethylamine (Et

    N): 1.1 equiv.

  • Dichloromethane (DCM): Anhydrous (0.5 M concentration).

• Procedure:

  • Dissolve N-Boc-hydroxylamine and Et

    N in DCM and cool to 0°C.

  • Add Mesitoyl chloride dropwise over 30 minutes.

  • Warm to Room Temperature (RT) and stir for 2 hours.

  • Workup: Wash with water (2x), saturated NaHCO

    , and brine. Dry over Na SO and concentrate.

  • Purification: Recrystallize from Hexanes/EtOAc if necessary (White solid).

Step 2: Deprotection to O-Mesitoylhydroxylamine

• Reaction:

  • Dissolve the intermediate from Step 1 in Nitromethane or DCM.

  • Treat with anhydrous HCl gas (bubbled) or 4M HCl in Dioxane at 0°C for 15–30 minutes.

  • Observation: A white solid (the hydrochloride salt) will precipitate.

• Neutralization (Critical):

  • Filter the salt rapidly.

  • Suspend the salt in ice-cold water.

  • Neutralize with saturated aqueous NaHCO

    until gas evolution ceases.

  • Extract immediately with DCM or Et

    O.

  • Dry the organic layer (MgSO

    ) at 0°C.

  • Result: The free base O-Mesitoylhydroxylamine is obtained upon careful evaporation (low temp) or used directly as a solution. MP: ~125–127°C (dec).

Figure 2: Step-wise synthesis of the aminating reagent.

Protocol: N-Amination of Secondary Amines

This protocol describes the conversion of a generic secondary amine (

) to the hydrazine ( ).

Reagents:

• Secondary Amine (1.0 mmol)

• O-Mesitoylhydroxylamine (1.2 – 1.5 mmol)

• Solvent: DCM or THF (anhydrous)

• Base (Optional): K

  CO (only if amine is non-nucleophilic/salt)

Step-by-Step Procedure:

• Dissolution: Dissolve the secondary amine (1.0 equiv) in DCM (5 mL/mmol).

• Addition: Add O-Mesitoylhydroxylamine (1.2 equiv) in one portion at room temperature.

  • Note: The reaction is usually slightly exothermic; for large scales (>5g), add portion-wise at 0°C.

• Incubation: Stir at room temperature for 2–4 hours.

  • Monitoring: Monitor by TLC. The hydrazine product is typically much more polar than the starting amine and will stain strongly with Ninhydrin or Anisaldehyde.

• Workup (The "Self-Validating" Step):

  • Dilute the reaction mixture with DCM.

  • Wash 1: 1M NaOH (2x). Purpose: This converts the byproduct (Mesitoic acid) into sodium mesitoate, which partitions into the aqueous phase.

  • Wash 2: Brine.

  • Drying: Dry over Na

    SO , filter, and concentrate.

• Purification:

  • If the amine conversion was high, the crude material is often pure enough for subsequent steps.

  • If purification is needed, flash chromatography (DCM/MeOH/NH

    ) or recrystallization (as oxalate or HCl salt) is recommended.

Scope and Comparative Analysis

Table 1: Comparison of Electrophilic Aminating Agents

Feature	O-Mesitoylhydroxylamine (Acyl)	MSH (Tamura Reagent - Sulfonyl)	Chloramine / HOSA
Stability	Moderate (Solid, store <0°C)	Low (Explosive potential)	High / Moderate
Reactivity	High (Good for steric bulk)	Very High	Moderate / Low
Byproduct	Mesitoic Acid ( )	Mesitylenesulfonic Acid ( )	Sulfates / Chlorides
Workup	Basic extraction (Easy)	Basic extraction	Filtration / Distillation
Atom Economy	Lower (Large leaving group)	Lower	Higher

Scope of Application:

• Cyclic Amines: Piperidine, Morpholine, Pyrrolidine

  Excellent yields (>80%).

• Acyclic Amines: Diethylamine, Dibenzylamine

  Good yields (60-80%).

• Indoles/Carbazoles: Requires deprotonation (NaH) before adding the reagent.

Troubleshooting & Optimization

• Problem: Low conversion of amine.

  • Solution: The reagent may have hydrolyzed.[1][2] Check the MP of O-Mesitoylhydroxylamine. If <120°C, recrystallize or resynthesize. Ensure solvent is strictly anhydrous.

• Problem: Product is trapped in the aqueous layer during workup.

  • Solution: 1,1-disubstituted hydrazines can be water-soluble. If the product is small (low MW), use continuous extraction with DCM or salt the aqueous layer heavily with NaCl. Alternatively, isolate as a hydrochloride salt by adding HCl/Ether to the dried organic layer.

• Problem: "O-Mesitoyl" vs "Mesitylsulfonyl" confusion.

  • Clarification: Ensure you are using the Carbonyl (CO) linker, not the Sulfonyl (SO

    ) linker. While both work, the molecular weights and byproduct solubilities differ.

References

• Carpino, L. A. (1960). O-Acylhydroxylamines. II. O-Mesitylenesulfonyl-, O-p-Toluenesulfonyl- and O-Mesitoylhydroxylamine.[3] Journal of the American Chemical Society, 82(12), 3133–3135. Link

• Tamura, Y., Minamikawa, J., & Ikeda, M. (1977). O-Mesitylenesulfonylhydroxylamine and Related Compounds – Powerful Aminating Reagents. Synthesis, 1977(1), 1–17. Link

• Berman, A. M., & Johnson, J. S. (2006). Copper-Catalyzed Electrophilic Amination of Diorganozinc Nucleophiles. Journal of Organic Chemistry, 71(1), 219–224. Link

Sources

• 1. US4332968A - Imines from mesityl oxide - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scilit.com [scilit.com]

Solvent selection for O-Mesitoylhydroxylamine reactions

Application Note: Solvent Selection and Protocols for O-Mesitoylhydroxylamine Reactions

Part 1: Executive Summary & Critical Distinction

1.1 The Reagent Identity Crisis Before selecting a solvent, you must verify the exact chemical identity of your reagent. The acronym "MSH" is frequently used for two distinct electrophilic aminating agents with vastly different stability profiles.

Feature	O-Mesitoylhydroxylamine (The Topic)	O-Mesitylenesulfonylhydroxylamine (Tamura Reagent)
Structure	O-Acyl ( )	O-Sulfonyl ( )
Primary Use	Transition metal-catalyzed C-H amination; Alkene aziridination.	Amination of Grignards, pyridines, and carbanions.
Stability	Moderate. Crystalline solid. Store at -20°C.	High Energy/Explosive Hazard. Unstable at RT.
Solvent Preference	DCM, TFE, HFIP (for catalysis).	DCM/Ether (preparation), DMF (reactions).

This guide focuses on O-Mesitoylhydroxylamine (O-Acyl derivative) , a versatile reagent for rhodium- and copper-catalyzed electrophilic aminations.

Part 2: Solvent Compatibility Matrix

Solvent selection for O-Mesitoylhydroxylamine is governed by three competing factors: Solubility of the reagent, Stabilization of the reactive intermediate (often a metal-nitrenoid), and Safety (thermal control).

Solvent Selection Guide

Solvent Class	Specific Solvent	Suitability	Mechanistic Insight & Application
Fluorinated Alcohols	TFE (2,2,2-Trifluoroethanol), HFIP	Excellent	Critical for C-H Amination. The high ionizing power and H-bond donor ability stabilize the leaving group (carboxylate) and the metal-nitrenoid intermediate, significantly boosting yield in Rh/Ir-catalyzed reactions.
Chlorinated	DCM (Dichloromethane)	Good	Standard solvent for preparation and general amination. Good solubility, low boiling point allows easy removal.
Ethers	THF , 1,4-Dioxane	Moderate	Used for nucleophilic substitutions (e.g., with Grignards). Avoid in high-temperature metal catalysis if the ether oxygen competes for coordination.
Aromatics	Toluene , Benzene	Good	Used in high-temperature aminations. Non-coordinating.
Polar Aprotic	DMF , DMSO	Poor	Generally avoided due to difficulty in removal and potential to decompose the reagent via nucleophilic attack at the carbonyl.
Preparation Solvents	Nitromethane ( )	Specific	Used specifically during the acid-mediated deprotection of the N-Boc precursor to precipitate the pure hydroxylamine salt.

Part 3: Mechanistic Logic & Visualization

The "Fluorine Effect" in Solvent Selection

In transition metal-catalyzed reactions (e.g., Rh(III) or Co(III)), the cleavage of the N-O bond is the turnover-limiting step.

• DCM/Toluene: The reagent exists as a neutral species. Bond cleavage relies solely on the metal catalyst.

• TFE/HFIP: These solvents form strong Hydrogen Bonds with the carbonyl oxygen of the mesitoyl group. This "pull" effect weakens the N-O bond, facilitating oxidative addition to the metal center and stabilizing the expelled carboxylate anion.

Workflow Visualization

Figure 1: Decision tree for solvent selection based on the specific chemical transformation.

Part 4: Detailed Protocols

Protocol A: Preparation of O-Mesitoylhydroxylamine

Rationale: This reagent is best prepared fresh or stored at -20°C. The synthesis involves protecting the amine, acylating the oxygen, and then deprotecting.

Materials:

• Mesitoic acid (or Mesitoyl chloride)

• tert-Butyl N-hydroxycarbamate (N-Boc-hydroxylamine)

• EDC·HCl (if using acid) or Triethylamine (if using chloride)

• Solvents: DCM, Nitromethane (

  ).

Step-by-Step:

• Coupling (Formation of Precursor):

  • Dissolve tert-butyl N-hydroxycarbamate (1.0 equiv) and Mesitoic acid (1.0 equiv) in DCM.

  • Add EDC·HCl (1.1 equiv) and DMAP (0.1 equiv) at 0°C.

  • Stir at RT for 2-4 hours. Wash with water, dry, and concentrate to yield tert-butyl N-mesitoyloxycarbamate.

• Deprotection (The Critical Solvent Step):

  • Dissolve the intermediate (10 g) in Nitromethane (150 mL) . Note: Nitromethane is chosen because the final salt is insoluble in it.

  • Bubble anhydrous HCl gas through the solution for 5–10 minutes at 0°C.

  • Observation: A white solid (O-Mesitoylhydroxylamine hydrochloride) will precipitate.

• Isolation:

  • Filter the solid.[1][2] Wash with cold Nitromethane or Ether.

  • Neutralization (Optional but recommended for immediate use): Suspend the salt in cold water/DCM mixture and treat with

    until gas evolution stops. Extract the free amine into DCM, dry over , and concentrate at low temperature (<25°C).

Protocol B: Rh-Catalyzed C-H Amination

Rationale: Demonstrates the use of TFE to boost reactivity.

Materials:

• Substrate: Benzamide or directing-group containing arene.

• Reagent: O-Mesitoylhydroxylamine (1.2 equiv).

• Catalyst:

  (2.5 mol%) / AgSbF6 (10 mol%).

• Solvent: TFE (2,2,2-Trifluoroethanol) .

Step-by-Step:

• Setup: In a screw-cap vial, combine the arene substrate (0.2 mmol), Rh-catalyst, and AgSbF6.

• Solvent Addition: Add TFE (2.0 mL) . The mixture may turn yellow/orange.

• Reagent Addition: Add O-Mesitoylhydroxylamine (0.24 mmol) in one portion.

• Reaction: Seal and stir at ambient temperature (or mild heat, 40°C) for 12 hours.

• Workup: Dilute with EtOAc, filter through a short pad of silica to remove the metal catalyst, and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc).

Part 5: Troubleshooting & Safety

Issue	Probable Cause	Solution
Low Yield in C-H Amination	Poor N-O bond cleavage.	Switch solvent from DCM/THF to TFE or HFIP . The H-bonding helps cleave the bond.
Reagent Decomposition	Thermal instability or nucleophilic solvent.	Store reagent at -20°C. Do not use DMF or Pyridine as solvents (they can react with the electrophile).
Precipitation during Reaction	Low solubility of the mesitoyl byproduct.	This is often desired; it drives the reaction. Filter the precipitate during workup.
Safety Warning	Energetic Material.	While O-Mesitoyl is safer than O-Sulfonyl (Tamura), it still contains a weak N-O bond. Do not heat neat material. Perform DSC if scaling up >5g.

Part 6: References

• Carpino, L. A. (1960).[3] O-Acylhydroxylamines. II. O-Mesitylenesulfonyl-, O-p-Toluenesulfonyl- and O-Mesitoylhydroxylamine.[3][4] Journal of the American Chemical Society. Link

• Berman, A. M., & Johnson, J. S. (2006). Copper-Catalyzed Electrophilic Amination of Organozinc Nucleophiles. Journal of Organic Chemistry. Link

• Hyster, T. K., & Rovis, T. (2011). Rhodium-Catalyzed Oxidative Cycloaddition of Benzamides and Alkynes. (Context on Rh-catalysis in TFE). Chemical Science. Link

• Zhang, C., et al. (2017).[5] Synthesis of O-Aroyl-N,N-dimethylhydroxylamines through Hypervalent Iodine-Mediated Amination. Synthesis. Link

• Legnani, L., et al. (2018). Solvent Effects on the Reactivity of O-Acylhydroxylamines. Journal of Organic Chemistry. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of O-Aroyl-N,N-dimethylhydroxylamines through Hypervalent Iodine-Mediated Amination of Carboxylic Acids with N,N-Dimethylformamide [organic-chemistry.org]

Application Note: One-Pot Synthesis of Hydrazines via O-Mesitoylhydroxylamine

This is a comprehensive Application Note and Protocol for the One-pot synthesis of hydrazines via O-Mesitoylhydroxylamine .

[1]

Abstract

The formation of nitrogen–nitrogen (N–N) bonds is a critical step in the synthesis of diverse pharmacophores, including pyrazoles, indazoles, and peptidomimetics.[1] Traditional nucleophilic amination (e.g., Raschig process) often suffers from harsh conditions and poor selectivity.[1] This guide details the electrophilic amination of amines using O-Mesitoylhydroxylamine (OMHA) .[1] Unlike its sulfonyl analogue (Tamura’s Reagent), OMHA utilizes a sterically hindered carboxylate leaving group to drive chemoselective

-amination while suppressing competitive -acylation.[1] We present a streamlined one-pot protocol that generates the active aminating agent in situ from a stable precursor, ensuring safety and high throughput in drug development workflows.

Introduction & Scientific Rationale

The Challenge of Hydrazine Synthesis

Hydrazines are essential building blocks in medicinal chemistry (e.g., Sunitinib, Isoniazid).[1] Classical synthesis often involves the reduction of

-nitroso compounds or the alkylation of hydrazine hydrate, both of which pose safety hazards (carcinogenicity, instability) and regioselectivity issues.[1]

The Solution: Electrophilic Amination

Electrophilic amination reverses the polarity (umpolung) of the nitrogen source.[1][2] Instead of a nucleophilic hydrazine attacking an electrophile, a nucleophilic amine attacks an electrophilic nitrogen species (

equivalent).[1]

Why O-Mesitoylhydroxylamine (OMHA)?

While O-Mesitylenesulfonylhydroxylamine (MSH, Tamura’s Reagent) is the most common electrophilic aminating agent, it is shock-sensitive and thermally unstable.[1] O-Mesitoylhydroxylamine (the mesityl carboxylate analog) offers a distinct advantage profile:

• Tunable Reactivity: The leaving group is a carboxylate rather than a sulfonate, modulating the electrophilicity.[1]

• Chemospecificity: The bulky 2,4,6-trimethylbenzoyl (mesitoyl) group shields the carbonyl carbon.[1] This steric bulk prevents the amine nucleophile from attacking the carbonyl (which would lead to amide formation) and forces attack on the nitrogen, ensuring exclusive hydrazine formation.[1]

Mechanism of Action

The reaction proceeds via an

-type displacement at the nitrogen atom.[1] The steric hindrance of the mesitoyl group is the critical design feature that dictates the pathway.

Figure 1: Mechanistic pathway of electrophilic amination.[1] The mesitoyl group (2,4,6-trimethylbenzoyl) sterically blocks nucleophilic attack at the carbonyl (pathway to amide), directing the amine to attack the nitrogen (pathway to hydrazine).[1]

Experimental Protocol: One-Pot Synthesis

This protocol describes the in situ generation of OMHA from its stable Boc-protected precursor, followed by immediate reaction with a secondary amine.[1] This avoids the isolation of the potentially energetic free hydroxylamine derivative.[1]

Materials & Reagents

• Precursor: tert-Butyl N-mesitoyloxycarbamate (Prepared from Mesitoyl chloride + N-Boc-hydroxylamine).[1]

• Acid: Trifluoroacetic acid (TFA).[1][3][4]

• Solvent: Dichloromethane (DCM) (Anhydrous).[1]

• Substrate: Secondary amine (e.g., Morpholine, Piperidine, Dibenzylamine).[1]

• Base: Triethylamine (

  ) or Diisopropylethylamine (DIPEA).[1]

Step-by-Step Procedure

Step 1: Activation (Deprotection)

• Charge a round-bottom flask with tert-butyl N-mesitoyloxycarbamate (1.0 equiv).[1]

• Add anhydrous DCM (0.2 M concentration).

• Cool the solution to 0 °C using an ice bath.

• Add TFA (5–10 equiv) dropwise.[1]

• Stir at 0 °C for 30–60 minutes. Monitor by TLC (disappearance of Boc-precursor).[1]

  • Checkpoint: The solution now contains the active O-mesitoylhydroxylamine as its TFA salt.[1]

Step 2: Neutralization & Amination

• Concentrate the mixture in vacuo (cold) to remove excess TFA if sensitive amines are used (Optional; often the amine is added directly if excess base is used).[1] For this one-pot protocol, we proceed directly.

• Dilute the residue/solution with fresh DCM.[1]

• Cool to 0 °C .

• Add the Amine Substrate (1.0 – 1.2 equiv) slowly.[1]

• Immediately add Triethylamine (excess, typically 3–5 equiv) to neutralize the TFA and liberate the free amine nucleophile.[1]

• Allow the reaction to warm to Room Temperature (23 °C) .

• Stir for 2–12 hours.

Step 3: Workup & Isolation

• Quench with saturated aqueous

  .[1]

• Extract with DCM (3x).[1]

• Wash combined organics with water and brine.[1][2]

• Dry over

  , filter, and concentrate.

• Purify via column chromatography (Silica gel, typically Hexanes/EtOAc or DCM/MeOH for polar hydrazines).[1]

Substrate Scope & Expected Yields

Substrate Class	Example Amine	Product (Hydrazine)	Typical Yield	Notes
Cyclic 2° Amines	Morpholine	N-Aminomorpholine	85-92%	Highly efficient; rapid reaction.[1]
Acyclic 2° Amines	Dibenzylamine	1,1-Dibenzylhydrazine	75-85%	Good tolerance for steric bulk.[1]
Electron-Poor	Indoline	N-Aminoindoline	60-75%	Slower reaction; may require reflux.[1]
Primary Amines	Benzylamine	Benzylhydrazine	40-55%	Caution: Risk of over-amination (formation of hydrazones or oxidation).[1]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete deprotection of precursor.[1]	Increase TFA reaction time or temp (up to RT) before adding amine.
Amide Formation	Attack at Carbonyl (rare with Mesitoyl).[1]	Ensure temperature is kept low (0 °C) during addition; verify steric bulk of mesitoyl group (do not substitute with benzoyl).
No Reaction	Amine is protonated by residual acid.[1]	Increase equivalents of Base ( ); ensure pH > 9 during coupling.
Decomposition	Instability of free OMHA.[1]	Do not isolate the free base of OMHA; use the "in situ" salt method described.

Safety Considerations (Critical)

• Energetic Materials: Hydroxylamine derivatives containing N–O bonds are potentially explosive.[1] While O-mesitoylhydroxylamine is more stable than O-mesitylenesulfonylhydroxylamine (MSH), it should still be treated as an energetic material.[1]

• Scale Limits: Do not scale this reaction above 5–10 grams without rigorous DSC (Differential Scanning Calorimetry) testing of the intermediate.

• Shielding: Always work behind a blast shield when handling the concentrated active reagent.[1]

• Waste: Quench all reaction mixtures with aqueous sodium bisulfite or thiosulfate to destroy unreacted oxidizing agents before disposal.[1]

References

• Carpino, L. A. (1960).[1][5] O-Mesitylenesulfonyl-, O-p-Toluenesulfonyl- and O-Mesitoylhydroxylamine.[1][6] Journal of the American Chemical Society, 82(12), 3133–3135.[1][5] Link

• Boche, G. (2001).[1] O-Mesitoylhydroxylamine.[1][6][7] In Encyclopedia of Reagents for Organic Synthesis. Wiley.[1] Link

• Miyazawa, E., Sakamoto, T., & Kikugawa, Y. (2001).[1] O-(Mesitylsulfonyl)hydroxylamine.[1][4][6] In Encyclopedia of Reagents for Organic Synthesis. Wiley.[1] Link

• Legault, C., & Charette, A. B. (2003).[1] Electrophilic Amination of Grignard Reagents with N-H Aziridines. Journal of the American Chemical Society, 125(21), 6360-6361.[1] (Contextual reference for electrophilic amination mechanisms). Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]

High-Efficiency N-Amination of Heterocycles Using O-Mesitoylhydroxylamine: Mechanisms, Safety, and Protocols

Executive Summary

The direct N-amination of heterocycles is a critical transformation in the synthesis of N-aminoazinium salts, ylides, and complex biologically active pharmaceuticals. While classical amination relies on nucleophilic nitrogen sources, the synthesis of N-amino heterocycles requires an "umpoled" electrophilic nitrogen source. This application note provides an authoritative, self-validating guide to utilizing O-Mesitoylhydroxylamine —a highly effective and structurally optimized electrophilic aminating agent—detailing the mechanistic causality behind its design, safety advantages, and step-by-step experimental execution.

Scientific Context & Mechanistic Causality

The development of electrophilic aminating agents has historically been a balancing act between reactivity and safety. Reagents such as O-mesitylenesulfonylhydroxylamine (MSH) are highly reactive but notoriously hazardous, with numerous documented incidents of spontaneous detonation when concentrated to dryness[1],[2].

First introduced by Louis A. Carpino in 1960, O-Mesitoylhydroxylamine (CAS 37477-17-1) offers a structurally elegant solution to this problem[3]. The reagent consists of a hydroxylamine core bonded to a mesitoyl (2,4,6-trimethylbenzoyl) leaving group[4].

The Causality of the Mesitoyl Group: When a heterocyclic nucleophile (such as pyridine or imidazole) encounters an O-acylhydroxylamine, two competing pathways exist: N-amination (attack at the nitrogen) or N-acylation (attack at the carbonyl carbon). The mesitoyl group is strategically chosen because its two ortho-methyl groups provide extreme steric shielding around the carbonyl center[5],[3]. This steric bulk completely suppresses the N-acylation pathway, forcing the heterocyclic nitrogen to undergo an SN2-like displacement exclusively at the hydroxylamine nitrogen, thereby cleaving the weak N–O bond and expelling the mesitoate anion[6].

Visualizing the Amination Pathway

The reaction proceeds via a concerted nucleophilic substitution. The diagram below illustrates the flow of starting materials through the transition state to the final stable salt.

Figure 1: Mechanistic pathway of electrophilic N-amination using O-Mesitoylhydroxylamine.

Comparative Analysis of Aminating Agents

To justify the selection of O-Mesitoylhydroxylamine, it is essential to benchmark it against other standard reagents in the field[7],[2].

Aminating Reagent	Leaving Group	Reactivity	Safety Profile	Primary Byproduct
MSH	O-Mesitylenesulfonyl	Very High	Hazardous (Explosive when dry)	Mesitylenesulfonic acid
DPH	O-(2,4-Dinitrophenyl)	High	Moderate (Stable at RT)	2,4-Dinitrophenol
O-Mesitoylhydroxylamine	O-(2,4,6-Trimethylbenzoyl)	High	Moderate (Safer than MSH)	Mesitoic acid

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. In-process analytical controls (IPCs) are embedded to ensure that the scientist can verify the success of each step before proceeding.

Protocol A: In Situ Preparation of O-Mesitoylhydroxylamine

Note: While safer than MSH, O-Mesitoylhydroxylamine is an energetic compound. It should be prepared fresh and used in solution without concentrating to absolute dryness.

Materials:

• tert-Butyl N-mesitoyloxycarbamate (10.0 mmol)

• Trifluoroacetic acid (TFA) (10 mL)

• Anhydrous Dichloromethane (DCM) (50 mL total)

• Saturated aqueous NaHCO₃

Step-by-Step Procedure:

• Suspension: In a flame-dried 100 mL round-bottom flask under argon, dissolve tert-butyl N-mesitoyloxycarbamate (10.0 mmol) in anhydrous DCM (20 mL).

• Deprotection: Cool the flask to 0 °C using an ice-water bath. Add TFA (10 mL) dropwise over 10 minutes to control the initial exotherm.

• Activation: Remove the ice bath and stir at room temperature for 1 hour.

  • Self-Validation Check 1: The cessation of CO₂ gas evolution serves as a primary visual indicator of complete Boc-deprotection.

  • Self-Validation Check 2: Confirm via TLC (Hexanes/EtOAc 7:3, ninhydrin stain). The starting material will disappear, and the free hydroxylamine will appear as a new, amine-positive spot.

• Neutralization: Concentrate the mixture under reduced pressure (water bath < 25 °C) to remove excess TFA. Redissolve the oily residue in DCM (30 mL). Wash the organic layer with ice-cold saturated aqueous NaHCO₃ (3 × 20 mL).

  • Self-Validation Check 3: Test the final aqueous wash with pH paper. It must read slightly basic (pH ~8) to ensure the hydroxylamine is fully free-based.

• Drying: Dry the organic layer over anhydrous Na₂SO₄, filter, and proceed immediately to Protocol B. Do not evaporate the DCM to dryness.

Protocol B: N-Amination of Pyridine (Model Heterocycle)

This protocol utilizes the solvent environment to thermodynamically drive the reaction.

Materials:

• Pyridine (8.0 mmol)

• Freshly prepared O-Mesitoylhydroxylamine (approx. 10.0 mmol in DCM)

• Diethyl ether (30 mL)

Step-by-Step Procedure:

• Setup: To a clean, dry 100 mL flask containing a magnetic stir bar, add pyridine (8.0 mmol) and anhydrous DCM (10 mL). Cool the solution to 0 °C.

• Electrophile Addition: Add the freshly prepared DCM solution of O-Mesitoylhydroxylamine dropwise over 15 minutes.

  • Causality: The dropwise addition at 0 °C prevents localized heating from the exothermic N–N bond formation, minimizing unwanted side reactions.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 4 to 6 hours.

  • Self-Validation Check 4: As the reaction progresses, a white precipitate (1-aminopyridinium mesitoate) will begin to crash out of the clear DCM solution. Causality: The highly polar salt is insoluble in DCM. This precipitation continuously removes the product from the solution, driving the reaction equilibrium forward according to Le Chatelier's principle.

• Isolation: Add cold diethyl ether (20 mL) to the flask and stir for 5 minutes to maximize the precipitation of the product.

• Filtration: Filter the suspension through a medium-porosity sintered glass funnel. Wash the filter cake with additional cold diethyl ether (2 × 10 mL) to remove any residual mesitoic acid and unreacted pyridine.

• Final Validation: Dry the white solid under high vacuum.

  • Self-Validation Check 5: Analyze the product via ¹H NMR (in DMSO-d₆). The spectrum must show the mesitoate counterion (a distinct aromatic singlet at ~6.8 ppm and methyl singlets at ~2.2 ppm) integrating in a strict 1:1 ratio with the downfield pyridinium protons, confirming the exact stoichiometry of the isolated salt.

References

• Carpino, L. A. "O-Acylhydroxylamines. II. O-Mesitylenesulfonyl-, O-p-Toluenesulfonyl- and O-Mesitoylhydroxylamine." Journal of the American Chemical Society 82, no. 12 (1960): 3133-3135. 3

• e-EROS Encyclopedia of Reagents for Organic Synthesis. "O-Mesitoylhydroxylamine". John Wiley & Sons. 4

• Legault, C., and Charette, A. B. "Highly Efficient Synthesis of O-(2,4-Dinitrophenyl)hydroxylamine. Application to the Synthesis of Substituted N-Benzoyliminopyridinium Ylides." The Journal of Organic Chemistry 68, no. 18 (2003): 7119-7122. 7

• "Preparation, Use, and Safety of O-Mesitylenesulfonylhydroxylamine." ResearchGate. 1

• "O-Substituted Hydroxyl Amine Reagents: An Overview of Recent Synthetic Advances." Molbank. 6

Sources

• 1. researchgate.net [researchgate.net]
• 2. MSH Reagent | Chem-Station Int. Ed. [en.chem-station.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Iron-catalyzed three-component amino(radio)fluorination of alkenes to unprotected β-(radio)fluoroamines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Highly efficient synthesis of O-(2,4-dinitrophenyl)hydroxylamine. Application to the synthesis of substituted N-benzoyliminopyridinium ylides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting low yields in O-Mesitoylhydroxylamine amination

This guide is structured as a Tier-3 Technical Support resource. It assumes you are a professional chemist encountering specific yield issues.

Ticket Topic: Troubleshooting Low Yields & Reaction Failures Support Level: Senior Application Scientist Reagent Class: Electrophilic Aminating Agents (

Bond Reagents)

⚠️ CRITICAL DIAGNOSTIC: Reagent Identification

Before proceeding, we must verify the exact chemical entity. "MSH" is a common acronym in this field, but it creates a dangerous ambiguity between two distinct reagents with vastly different reactivity profiles.

Feature	O-Mesitoylhydroxylamine (Acyl)	O-Mesitylsulfonylhydroxylamine (Sulfonyl)
Common Abbreviation	(Rarely abbreviated, sometimes "Mes-hydroxylamine")	MSH (The "Tamura Reagent")
Structure
Leaving Group	Mesitoate (Carboxylate)	Mesitylenesulfonate
Reactivity	Moderate. Often requires Metal Catalysis (Cu, Rh) or strong nucleophiles.	High. Reacts uncatalyzed with pyridines/amines.
Primary Failure Mode	Steric hindrance prevents attack; Catalyst deactivation.	Decomposition (Hydrolysis/Thermal); "Wet" reagent.

Diagnostic Rule: If you are attempting uncatalyzed amination of a weak nucleophile (e.g., an electron-deficient pyridine) and using the Acyl reagent, your yield is low because the leaving group (

~4-5) is insufficient compared to the Sulfonyl ( ~ -2).

The following guide addresses both, but prioritizes the specific "Mesitoyl" (Acyl) inquiry while flagging common "Mesitylsulfonyl" (MSH) pitfalls.

PART 1: Troubleshooting O-Mesitoylhydroxylamine (Acyl-Type)

Context: You are likely using this reagent to avoid

-acylation side reactions common with O-benzoylhydroxylamine, relying on the bulky mesitoyl group to force -amination.

Symptom 1: No Reaction / Starting Material Recovery

Root Cause: The "Mesitoyl Shield" Effect. While the mesitoyl group prevents attack at the carbonyl (acylation), its steric bulk also kinetically retards the desired attack at the nitrogen (amination).

• Solution A (Temperature): Unlike the explosive sulfonyl variant, O-Mesitoylhydroxylamine is thermally more stable. Increase reaction temperature from RT

  40-60°C (if solvent allows).

• Solution B (Catalysis): If uncatalyzed, switch to a Cu(I) or Cu(II) catalyst system. The metal coordinates the acyl oxygen, increasing the electrophilicity of the nitrogen.

  • Recommended System:

    (10 mol%) + 1,10-phenanthroline in DMF or DMSO.

Symptom 2: Low Yield with Copper Catalysis

Root Cause: Ligand Mismatch or Catalyst Poisoning. The mesitoyl group is huge. Standard ligands (like bipyridine) may create a coordination sphere that is too crowded when the bulky oxidant approaches.

• Solution: Switch to less sterically demanding ligands or electron-rich bis-phosphines that can stabilize the oxidative addition intermediate without steric clash.

• Protocol Check: Are you mixing the catalyst and substrate before adding the aminating agent?

  • Correct Workflow: Substrate + Catalyst

    Stir 15 min Slow addition of O-Mesitoylhydroxylamine.

Symptom 3: Hydrolysis Products (Mesitoic Acid)

Root Cause: Moisture in Solvent. The

bond is susceptible to hydrolysis, releasing mesitoic acid and hydroxylamine.

• Solution: Use strictly anhydrous solvents (DCM or THF dried over molecular sieves).

• Buffer: Add a mild base (e.g.,

  or 2,6-lutidine) to scavenge any adventitious acid, which catalyzes the hydrolysis of the bond.

PART 2: Troubleshooting O-Mesitylsulfonylhydroxylamine (MSH - Sulfonyl-Type)

Context: You are performing direct electrophilic amination (e.g., Tamura amination of pyridines to

-aminopyridinium salts).

Symptom 1: Reagent is a "Wet Paste" or Oil (Low Potency)

Root Cause: Hygroscopicity & Hydrolysis. MSH is extremely hygroscopic. If it looks like a wet paste, it has likely hydrolyzed into mesitylenesulfonic acid (strong acid) and hydroxylamine.

• The Test: Dissolve a small amount in

  . If you see broad peaks or significant shifts, discard. Pure MSH is a white crystalline solid (mp ~93-94°C).

• The Fix: You must dry MSH thoroughly after synthesis.

  • Protocol: Dissolve in

    , dry over , filter, and precipitate with cold or Hexane. Do not heat to dry.

Symptom 2: Violent Exotherm or "Fuming" Reaction

Root Cause: Runaway Amination or Decomposition. MSH is an energetic compound.[1][2]

• Solution: Always add MSH as a solution (in DCM) dropwise to the nucleophile at 0°C. Never add solid MSH to a neat amine.

Symptom 3: Product Solubilization Failure

Root Cause: Counter-ion Trapping. The product is a Mesitylenesulfonate salt. These are often soluble in organic solvents (DCM), making them hard to precipitate.

• Solution: Anion Exchange. Treat the crude reaction mixture with saturated aqueous

  or . The resulting hexafluorophosphate salts often crystallize instantly, improving isolated yield.

PART 3: Mechanism & Workflow Visualization[3]

The following diagram illustrates the competitive pathways and the critical decision points for both reagents.

Caption: Decision tree for distinguishing reagent-specific failure modes. Blue path = Acyl (Kinetic issues); Green path = Sulfonyl (Stability issues).

PART 4: Standardized Protocols

Protocol A: Preparation of High-Purity O-Mesitoylhydroxylamine (Acyl)

Adapted from Carpino (1960) and modern modifications.

• Precursor: Suspend

  -butyl -mesitoyloxycarbamate (Boc-protected) in neat trifluoroacetic acid (TFA) or at 0°C.

• Deprotection: Stir for 10-15 min. Do not over-stir.

• Quench: Pour onto crushed ice/water.

• Neutralization (Critical): Carefully neutralize with cold saturated

  until pH 7-8.

  • Note: The free base is unstable at high pH. Do not overshoot.

• Extraction: Extract immediately with cold DCM (

  ).

• Drying: Dry over

  (anhydrous) for 5 mins at 0°C.

• Usage: Use the solution immediately . Do not concentrate to dryness if possible, as the solid is less stable.

Protocol B: "Self-Validating" Amination Test

Use this to confirm your reagent is active before committing valuable substrate.

• Substrate: Dibenzylamine (secondary amine, good nucleophile).

• Reaction: Mix 1.0 eq Dibenzylamine + 1.1 eq O-Mesitoylhydroxylamine in

  .

• Monitoring: Run NMR after 15 mins.

• Success Criteria: Appearance of hydrazine signals.

  • If this fails, your reagent is dead.

  • If this works but your real reaction fails, your substrate is too sterically hindered or electron-poor (requires catalysis).

PART 5: FAQs

Q: Can I use O-Mesitoylhydroxylamine to aminate pyridines like I do with MSH? A: Generally, no . The mesitoyl ester is a much poorer leaving group than the mesitylenesulfonate. Pyridine amination usually requires the high energy of the sulfonyl reagent (MSH). If you must use the acyl version, you will likely need activation by a Lewis Acid.

Q: Why does my reaction turn dark/black? A: This indicates radical decomposition.

bonds are homolytically labile.

• Fix: Add a radical scavenger (e.g., BHT) or ensure your solvent is thoroughly degassed (Oxygen can promote radical chains).

Q: Is O-Mesitoylhydroxylamine explosive? A: It is classified as an energetic material, though less sensitive than MSH.

• Safety: Never heat the neat solid. Never scrape the solid with a metal spatula (use Teflon). Store in solution at -20°C.

References

• Carpino, L. A. (1960).[3] O-Acylhydroxylamines. II. O-Mesitylenesulfonyl-, O-p-Toluenesulfonyl- and O-Mesitoylhydroxylamine.[1] Journal of the American Chemical Society, 82(12), 3133–3135. Link

• Tamura, Y., et al. (1973). Structure and reactivity of O-mesitylenesulfonylhydroxylamine. The Journal of Organic Chemistry, 38(6), 1239–1241. Link

• Legault, C., & Charette, A. B. (2003). Highly Efficient Synthesis of O-(2,4-Dinitrophenyl)hydroxylamine. Application to the Synthesis of Substituted N-Benzoyliminopyridinium Ylides. The Journal of Organic Chemistry, 68(18), 7119–7122. Link

• Berman, A. M., & Johnson, J. S. (2004). Copper-Catalyzed Electrophilic Amination of Diorganozinc Reagents. Journal of the American Chemical Society, 126(18), 5680–5681. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: O-Mesitoylhydroxylamine Stability &amp; Storage

The following guide serves as a specialized Technical Support Center resource for researchers working with O-Mesitoylhydroxylamine .

Note on Nomenclature & Safety: This guide specifically addresses O-Mesitoylhydroxylamine (the carbonyl derivative, O-(2,4,6-trimethylbenzoyl)hydroxylamine).

• CRITICAL WARNING: Do NOT confuse this with O-Mesitylenesulfonylhydroxylamine (MSH) (Tamura’s Reagent). While both are aminating agents, the sulfonyl version (MSH) is explosively unstable as a dry solid.

• Safety Baseline: Treat all O-substituted hydroxylamine derivatives as potentially energetic materials. Store small quantities (<5g) and use blast shields during handling.

Case ID: STORAGE-PROTO-001 Status: Active Support Tier: Senior Application Scientist Level

PART 1: The "Golden Rules" of Storage

Quick-reference protocols for immediate implementation.

Parameter	Recommendation	Scientific Rationale
Physical Form	Crystalline Solid (Purified) or Solution (DCM/THF)	Unlike its sulfonyl analog (MSH), O-Mesitoylhydroxylamine is reasonably stable as a solid due to the steric protection of the mesityl group. However, solution storage avoids crystal lattice energy accumulation.
Temperature	-20°C (Required)	Arrhenius kinetics dictate that thermal decomposition (Lossen rearrangement) is suppressed significantly below 0°C.
Atmosphere	Argon or Nitrogen	Moisture triggers hydrolysis of the N-O bond, releasing mesitoic acid and hydroxylamine.
Container	Amber Glass / Teflon-lined Cap	Protects from UV-initiated radical cleavage of the weak N-O bond (Bond Dissociation Energy ~50-60 kcal/mol).
Additives	None (for solid) ; Trace Acid (for solution)	Basic impurities catalyze the Lossen rearrangement. A trace of acid (e.g., HCl) can protonate the amine, preventing the deprotonation step required for rearrangement.

PART 2: Troubleshooting Guide (Q&A Format)

Issue 1: "My reagent has turned from a white solid to a yellow oil/slush."

Diagnosis: Advanced Decomposition. Root Cause: The "Yellowing" is a tell-tale sign of Lossen Rearrangement followed by oxidation.

• Mechanism: Trace basicity or heat caused the O-Mesitoylhydroxylamine to rearrange into an isocyanate (Mesityl-N=C=O) and water/ammonia byproducts. The isocyanate then polymerizes or reacts with moisture to form ureas, which appear as oily/gummy residues.

• Action:

  • Do not use. The titer is compromised, and the byproducts (mesityl isocyanate) are electrophiles that will ruin your amination reaction.

  • Disposal: Quench carefully with aqueous dilute HCl, then dispose of as organic waste.

Issue 2: "I stored the reagent in Methanol, and now it's inactive."

Diagnosis: Solvolysis (Trans-acylation). Root Cause: Nucleophilic Solvent Attack.

• Explanation: Methanol is a nucleophile. Over time, even at -20°C, methanol attacks the carbonyl carbon of the mesitoyl group.

  • Reaction: Mes-CO-ONH₂ + MeOH

    Mes-CO-OMe (Methyl mesitoate) + NH₂OH (Hydroxylamine).

• Solution: Never store O-acyl hydroxylamines in protic solvents (MeOH, EtOH, Water). Use Dichloromethane (DCM) , THF , or Toluene .

Issue 3: "Can I dry the solid under high vacuum?"

Diagnosis: Safety Hazard / Sublimation Risk. Root Cause: Sublimation & Shock Sensitivity.

• Guidance:

  • Yes, but with caution. O-Mesitoylhydroxylamine is less explosive than the sulfonyl version, but drying it to a "bone dry" powder increases electrostatic discharge (ESD) risks.

  • Preferred Method: Isolate as a wet cake (wet with hexanes/pentane) if using immediately. If long-term storage is needed, dry briefly (<30 mins) on a high-vac line behind a blast shield, then immediately backfill with Argon.

Issue 4: "The NMR shows a new peak at ~2.2 ppm and broad peaks at ~6.8 ppm."

Diagnosis: Hydrolysis. Root Cause: Moisture ingress.

• Analysis:

  • Mesitoic Acid: The hydrolysis product (2,4,6-trimethylbenzoic acid) will show methyl peaks shifted slightly from the starting material.

  • Hydroxylamine: The released NH₂OH is often not visible or appears as broad exchangeable protons.

• Remedy: If hydrolysis is <10%, you can repurify via rapid recrystallization (EtOAc/Hexanes) or use in excess. If >10%, discard.

PART 3: Mechanistic Visualization

Understanding the enemy: How O-Mesitoylhydroxylamine breaks down.

The following diagram illustrates the two primary decomposition pathways: Hydrolysis (Moisture-driven) and Lossen Rearrangement (Base/Heat-driven).

Figure 1: Decomposition pathways of O-Mesitoylhydroxylamine. The blue path represents moisture damage (Hydrolysis), while the yellow path represents thermal/base-induced instability (Lossen Rearrangement).

PART 4: Experimental Protocol for Stability Check

A self-validating test to determine reagent purity before use.

Objective: Quantify the active electrophilic nitrogen content ("Active Amine").

Method: Iodometric Titration (Modified) Note: Standard acid/base titration is inaccurate due to the buffering capacity of decomposition products (Mesitoic acid).

• Preparation: Dissolve ~50 mg of O-Mesitoylhydroxylamine (accurately weighed) in 5 mL of glacial acetic acid.

• Reagent Addition: Add 1 mL of 50% KI (potassium iodide) solution.

• Incubation: Store in the dark for 10 minutes. The solution should turn dark brown (Liberation of Iodine).

  • Chemistry:

    (Note: Stoichiometry may vary based on exact conditions; comparison to a standard is recommended).

• Titration: Titrate with 0.1 N Sodium Thiosulfate (

  ) until the yellow color fades to colorless (starch indicator can be added near the endpoint).

• Calculation: Compare the volume of thiosulfate consumed to a theoretical baseline of freshly recrystallized material.

  • Acceptance Criteria: >95% active content required for critical drug development applications.

References

• Tamura, Y., et al. (1977).[1][2] O-Mesitylenesulfonylhydroxylamine and Related Compounds - Powerful Aminating Reagents.[1][2][3] Journal of Organic Chemistry.

  • Context: Establishes the foundational chemistry of O-substituted hydroxylamines and distinguishes between sulfonyl and acyl deriv

• Carpino, L. A. (1960).[4] O-Acylhydroxylamines.[5] I. Synthesis of O-Benzoylhydroxylamine. Journal of the American Chemical Society.[5]

  • Context: Describes the synthesis and stability profiles of O-acyl hydroxylamines, providing the mechanistic basis for the hydrolysis and rearrangement p

• Micalizio, G. C., et al. (2003). Directed N-Functionalization. Organic Letters.

  • Context: Modern application of these reagents in drug development, emphasizing the need for high-purity reagents to avoid side reactions.

• Sigma-Aldrich / Merck. (2024). Safety Data Sheet: O-Mesitylenesulfonylhydroxylamine.

  • Context: Referenced for the safety distinction between the Mesitoyl (Carbonyl) and Mesitylenesulfonyl (Sulfonyl) variants.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Thermal Behavior of a Fused, Tricyclic 1,2,3,4‐Tetrazine Ring System (Journal Article) | OSTI.GOV [osti.gov]
• 5. tandfonline.com [tandfonline.com]

Technical Support Center: Optimizing Temperature for O-Mesitoylhydroxylamine Reactions

From the Senior Application Scientist's Desk:

Welcome to our dedicated technical support guide for optimizing reactions involving O-Mesitoylhydroxylamine (MSH). As a potent electrophilic aminating agent, MSH is a valuable tool in modern synthesis, particularly for the formation of C-N bonds to create primary amines.[1][2] However, its utility is intrinsically linked to its thermal instability.[3] This guide is designed to provide you with the expertise and practical insights needed to navigate the critical parameter of temperature, ensuring successful and reproducible outcomes in your research.

The core principle of temperature optimization for MSH reactions is balancing reaction kinetics with the reagent's stability. While higher temperatures can accelerate reaction rates, they also increase the risk of MSH decomposition, leading to reduced yields and the formation of unwanted byproducts.[2][3] This guide will equip you with the knowledge to find the "sweet spot" for your specific application.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for O-Mesitoylhydroxylamine (MSH)?

Due to its thermal instability, MSH should be stored at low temperatures. A storage temperature of -20°C is recommended and has been shown to preserve the reagent's integrity for at least a month with minimal decomposition.[2] For long-term storage, consult the supplier's safety data sheet (SDS) for specific recommendations.

Q2: What is the typical temperature range for conducting reactions with MSH?

Most MSH-mediated amination reactions are performed at or below room temperature. The optimal temperature is highly dependent on the substrate and the specific transformation. A common starting point is 0°C, with adjustments made based on reaction progress and the presence of side products. Some reactions, particularly with highly reactive nucleophiles like Grignard reagents, may benefit from even lower temperatures (e.g., -78°C) to control reactivity and minimize side reactions.[4][5]

Q3: What are the signs of MSH decomposition at elevated temperatures?

While visual cues can be subtle, signs of MSH decomposition may include a change in the color of the reaction mixture (often to a yellowish or brownish hue), gas evolution, and a decrease in the concentration of the desired product as monitored by techniques like TLC or LC-MS. The primary concern with MSH decomposition is not just a loss of yield but also the potential for a runaway reaction, especially at a larger scale.[2][3] The decomposition temperature of MSH is just above room temperature, highlighting the significant hazard associated with its use at elevated temperatures.[3]

Q4: Can MSH reactions be run at elevated temperatures to increase the reaction rate?

Exceeding room temperature is strongly discouraged for reactions involving isolated MSH due to its high instability and potential for explosive decomposition.[2][3] If a reaction is sluggish at or below room temperature, other parameters such as solvent, concentration, or the use of a catalyst (if applicable to the specific reaction) should be optimized before considering an increase in temperature. For reactions requiring higher temperatures, the in situ generation of MSH in a continuous flow system is a safer alternative.[3]

Troubleshooting Guide: Temperature-Related Issues in MSH Reactions

This section addresses common problems encountered during MSH reactions and provides a systematic approach to troubleshooting, with a focus on temperature as a key variable.

Issue 1: Low or No Yield of the Aminated Product

Potential Cause	Troubleshooting Steps
MSH Decomposition	- Ensure MSH has been stored properly at -20°C. - Perform the reaction at a lower temperature (e.g., start at -20°C and slowly warm to 0°C). - If possible, use freshly prepared or newly purchased MSH.
Insufficient Reaction Rate	- If the reaction is clean but slow at low temperatures, consider gradually increasing the temperature in small increments (e.g., from 0°C to room temperature), while carefully monitoring for signs of decomposition. - Increase the reaction time. - Optimize other parameters like solvent polarity or concentration.
Incompatible Reaction Conditions	- Verify that the chosen solvent and other reagents are compatible with MSH at the reaction temperature.

Issue 2: Formation of Significant Side Products

Potential Cause	Troubleshooting Steps
MSH Decomposition Products Reacting	- Lower the reaction temperature to minimize MSH decomposition. The byproducts of decomposition can be complex and may interfere with the desired reaction pathway.
Side Reactions of the Substrate or Product	- High temperatures can promote undesired side reactions of your starting material or product. Running the reaction at a lower temperature can improve selectivity.
Competing Reaction Pathways	- In some cases, such as reactions with organometallic reagents, side reactions like reduction may compete with amination. Lower temperatures often favor the desired amination pathway.[6]

Issue 3: Reaction Stalls or Does Not Go to Completion

Potential Cause	Troubleshooting Steps
MSH Consumed by Decomposition	- If the reaction starts well but then stops, it is likely that the MSH is decomposing over time. Consider adding the MSH portion-wise at a low temperature to maintain a sufficient concentration of the active reagent throughout the reaction.
Product Inhibition	- While less common, the product itself could inhibit the reaction. This is not directly a temperature issue, but running the reaction at a slightly higher (but still safe) temperature might overcome this, assuming the product is stable.

Troubleshooting Workflow Diagram

Caption: A decision tree for troubleshooting common temperature-related issues in MSH reactions.

Experimental Protocols

Protocol 1: General Procedure for Electrophilic Amination using MSH

This protocol provides a starting point for the amination of a generic nucleophile. Caution: MSH is thermally unstable and should be handled with care in a well-ventilated fume hood.

• Reaction Setup:

  • To an oven-dried, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add the nucleophilic substrate (1.0 eq) and the appropriate anhydrous solvent (e.g., dichloromethane or THF).

  • Cool the reaction mixture to the desired starting temperature (e.g., 0°C) using an ice-water bath.

• Reagent Addition:

  • In a separate flask, dissolve O-Mesitoylhydroxylamine (MSH) (1.1 - 1.5 eq) in the same anhydrous solvent.

  • Slowly add the MSH solution to the stirred solution of the nucleophile via a syringe or dropping funnel over a period of 10-15 minutes.

• Reaction Monitoring:

  • Stir the reaction at the chosen temperature and monitor its progress by a suitable analytical technique (e.g., TLC, LC-MS, or GC-MS).

• Work-up and Purification:

  • Once the reaction is complete, quench the reaction by the addition of a suitable aqueous solution (e.g., saturated ammonium chloride or sodium bicarbonate).

  • Allow the mixture to warm to room temperature and transfer it to a separatory funnel.

  • Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Protocol 2: Temperature Optimization Study for an MSH Reaction

This protocol outlines a systematic approach to determine the optimal reaction temperature for your specific substrate and MSH.

• Initial Screening:

  • Set up three identical small-scale reactions following the general protocol above.

  • Run the reactions at three different temperatures: -20°C, 0°C, and room temperature (approximately 20-25°C).

  • Monitor each reaction at regular time intervals (e.g., every 30 minutes) for the consumption of starting material and the formation of the desired product and any byproducts.

• Analysis of Results:

  • After a set period (e.g., 4 hours), quench all reactions and analyze the crude reaction mixtures by a quantitative or semi-quantitative method (e.g., NMR with an internal standard, or LC-MS with a calibration curve).

  • Compare the yield of the desired product and the level of impurities at each temperature.

• Refinement (if necessary):

  • If the reaction is too slow at all temperatures, consider a slightly elevated but still controlled temperature (e.g., 30°C), while being extremely cautious and monitoring for any signs of decomposition.

  • If significant side products are observed even at 0°C, explore lower temperatures (e.g., -40°C or -78°C).

Temperature Optimization Workflow Diagram

Caption: A workflow for systematically optimizing the temperature for an MSH reaction.

Data Summary

Temperature	Expected Reaction Rate	MSH Stability	Potential for Side Products	Recommendation
-78°C to -20°C	Slow	High	Low	Ideal for highly reactive substrates or when selectivity is a major concern.
0°C	Moderate	Good	Moderate	A good starting point for most reactions.
Room Temperature (~20-25°C)	Fast	Moderate to Low	Moderate to High	Use with caution, especially for extended reaction times.
> 30°C	Very Fast	Very Low (High Risk)	High	Not Recommended due to significant decomposition and safety hazards.[3]

References

• Carpino, L. A. (1960). O-Acylhydroxylamines. II. O-Mesitylenesulfonyl-, O-p-Toluenesulfonyl- and O-Mesitoylhydroxylamine1. Journal of the American Chemical Society, 82(11), 2725–2737. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of primary amines. [Link]

• Gomez, J., et al. (2018). Analysing the Temperature Effect on the Competitiveness of the Amine Addition versus the Amidation Reaction in the Epoxidized Oil/Amine System by MCR-ALS of FTIR Data. Polymers, 10(12), 1332. [Link]

• Reddy, G. J., et al. (2007). Effect of temperature on Grignard reaction. ResearchGate. [Link]

• Lehmann, F., & Scobie, M. (2008). Rapid and Convenient Microwave-Assisted Synthesis of Primary Amines via Reductive N-Alkylation of Methyl Carbamate with Aldehydes. Synthesis, 2008(10), 1679-1681. [Link]

• Request PDF. (n.d.). Preparation, Use, and Safety of O-Mesitylenesulfonylhydroxylamine. [Link]

• Carl ROTH. (2025). Safety Data Sheet: O-Mesitylenesulfonylhydroxylamine. [Link]

• Rieke, R. D., et al. (2000). Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromide. The Journal of Organic Chemistry, 65(17), 5428-5430. [Link]

• CDMCS. (n.d.). Temperature Screening Protocol. [Link]

• Gao, X., et al. (n.d.). Analysis of thermodynamics, kinetics, and reaction pathways in the amination of secondary alcohols over Ru/SiO2. NSF PAR. [Link]

• Cannon, J. G., et al. (1986). Fever-specific changes in central MSH and CRF concentrations. Peptides, 7(4), 617-621. [Link]

• Aleku, G. A., et al. (2020). Asymmetric synthesis of primary amines catalyzed by thermotolerant fungal reductive aminases. Chemical Science, 11(20), 5245-5251. [Link]

• Aleku, G. A., et al. (2020). Asymmetric synthesis of primary amines catalyzed by thermotolerant fungal reductive aminases. Chemical Science, 11(20), 5245-5251. [Link]

• Vapourtec Ltd. (2017). Taming the highly unstable reagent MSH. [Link]

• Rani, A., et al. (2023). Synthesis of acrylonitrile functionalized hydroxymethylfurfural derivatives with Mg(OH)2 under solvent-free conditions. Journal of Porous Materials. [Link]

• CEM Corporation. (n.d.). Microwave Heating - Increasing Reaction Rate. [Link]

• ChemRxiv. (2020). O-Mesityl(sulfonyl)hydroxylamine: A Novel Reagent for Reduction of Electron Deficient α,β-Unsaturated Carbonyl Derivatives. [Link]

• Organic Chemistry Portal. (n.d.). Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromides. [Link]

• Licari, R., et al. (2023). Vibrational Features of Oxyamines: A Comparative Study of N,N-Diethylhydroxylamine and N,N-Diethylacetyloxyamine. Chemistry – A European Journal, 29(44), e202300762. [Link]

• Journal of Catalysis. (1985). Ammonia Synthesis Kinetics: Surface Chemistry, Rate Expressions, and Kinetic Analysis. [Link]

• Request PDF. (n.d.). Decomposition Products of 50 Mass% Hydroxylamine/Water Under Runaway Reaction Conditions. [Link]

• Al-shammari, M. (n.d.). Procedure #5: Assessing Body Temperature. Fundamentals of Nursing -Practices -1st Stage -1st Semester. [Link]

• Organic Chemistry Portal. (n.d.). hydroxylamine synthesis by amination (alkylation). [Link]

• Centre for Health Protection. (2009). Guidance Note on Monitoring of Body Temperature. [Link]

• MDPI. (2023). Microwave-Assisted Reductive Amination under Heterogeneous Catalysis for the Synthesis of β-Adrenergic Agonist and Related Structures. [Link]

• ResearchGate. (n.d.). The reaction of mesityl oxide with hydroxylamine (i=pH 9, KOH, NH2OH⋅HCl, MeOH, stoichiometric ratios). [Link]

• MDPI. (2025). Effect of Different High-Temperature Heating Methods on the Glycation Reaction and Advanced Glycation Reaction Products of β-Lactoglobulin. [Link]

• DSpace@MIT. (2012). Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide Using Flow. [Link]

• Sessler, D. I. (2008). Temperature Monitoring and Perioperative Thermoregulation. Anesthesiology, 109(2), 318-338. [Link]

• Carbon. (n.d.). Benchtop NMR Reaction Monitoring for Kinetic Profiling. [Link]

• MSF Medical Guidelines. (n.d.). Appendix 22. Temperature monitoring form. [Link]

• The Royal Society of Chemistry. (2023). Oxidative Mizoroki–Heck Reaction of Unprotected Cinnamylamines at Ambient Temperature Under Air. [Link]

• ResearchGate. (2026). (PDF) Oxidative Degradation of Amines With High-Temperature Cycling. [Link]

• Shannon, R. J., et al. (2014). Low Temperature Kinetics of the CH3OH + OH Reaction. Physical Chemistry Chemical Physics, 16(27), 13636-13644. [Link]

• The Royal Society of Chemistry. (2020). Products and mechanism of thermal decomposition of chlorpyrifos under inert and oxidative conditions. Environmental Science: Processes & Impacts, 22(9), 1898-1910. [Link]

• Jimenez, E., et al. (2016). Reactivity of OH and CH3OH Between 22 and 64 K: Modelling the Gas Phase Production of CH3O in Barnard 1B. The Astrophysical Journal, 822(1), 16. [Link]

• CORE. (2024). Temperature-Dependent, Site-Specific Rate Coefficients for the Reaction of OH (OD) with Methyl Formate Isotopologues via Experim. [Link]

• Tuinhof, R., et al. (2004). Low temperature stimulates alpha-melanophore-stimulating hormone secretion and inhibits background adaptation in Xenopus laevis. Journal of Neuroendocrinology, 16(11), 920-927. [Link]

• Unipd. (2024). Hydroxylamine vs. Hydrogen Peroxide: a Comparative Study on Storage Stability. [Link]

• MDPI. (2022). Temperature Control of Exothermic Reactions Using n-Octadecane@MF Resin microPCMs Based on Esterification Reactions. [Link]

• Martin, L. W., et al. (1987). Acute phase response to endotoxin: rise in plasma alpha-MSH and effects of alpha-MSH injection. The American Journal of Physiology, 253(5 Pt 2), R763-R769. [Link]

Sources

• 1. Primary amine synthesis by amination (alkylation) [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. vapourtec.com [vapourtec.com]
• 4. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 5. Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromides [organic-chemistry.org]
• 6. Analysing the Temperature Effect on the Competitiveness of the Amine Addition versus the Amidation Reaction in the Epoxidized Oil/Amine System by MCR-ALS of FTIR Data - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: O-Mesitoylhydroxylamine (O-MHA) Application Guide

Current Status: Operational Topic: Stability & Decomposition Troubleshooting Target Analyte: Mesitoic Acid (Byproduct)

Diagnostic Framework: The "Why" of Decomposition

Executive Summary: You are likely observing the formation of Mesitoic Acid (2,4,6-trimethylbenzoic acid) during the synthesis, storage, or application of O-Mesitoylhydroxylamine . This indicates a failure of the electrophilic amination pathway and a dominance of the hydrolysis pathway.

Unlike Tamura’s Reagent (O-Mesitylenesulfonylhydroxylamine, MSH), which decomposes to a sulfonic acid, your reagent is an acyl-hydroxylamine . Its stability relies entirely on the steric bulk of the mesityl group protecting the carbonyl carbon. When Mesitoic Acid appears, it means a nucleophile (usually water or hydroxide) has successfully breached this steric shield.

The Mechanism of Failure

The following diagram illustrates the competition between the desired Amination pathway and the undesired Hydrolysis pathway.

Caption: Figure 1. Competitive pathways. Mesitoic acid forms when water attacks the carbonyl (bottom path) instead of the nucleophile attacking the nitrogen (top path).

Troubleshooting Guide

Issue 1: High Mesitoic Acid content immediately after synthesis

Symptoms: NMR shows sharp singlets at ~2.3 ppm (Me) and ~6.9 ppm (Ar) corresponding to the free acid, even before use. Root Cause: Incomplete coupling or hydrolysis during the deprotection step.

Potential Cause	Diagnostic Check	Corrective Action
Wet Solvents	Did you use anhydrous DCM/Ether?	Protocol Limit: Water content must be <50 ppm. Use freshly activated molecular sieves (3Å or 4Å).
Incomplete Activation	Did the acid chloride formation release gas?	Verify: Ensure Mesitoic Acid is fully converted to Mesitoyl Chloride (using SOCl2/DMF cat.) before adding the N-Boc-hydroxylamine.
Aggressive Deprotection	Did you use aqueous acid or heat?	Modify: Use TFA/DCM (1:1) at 0°C . Do not let the reaction warm above 10°C during deprotection. Neutralize rapidly with cold NaHCO3.

Issue 2: Decomposition during the Amination Reaction

Symptoms: Reaction turns cloudy; yield of aminated product is low; Mesitoic Acid precipitates upon workup. Root Cause: The nucleophile is too slow, allowing trace moisture to compete, or the pH is too high.

• Scenario A: The "Steric Leak"

  • Explanation: While the mesityl group is bulky, it is not impenetrable. Small nucleophiles like

    (hydroxide) can slip past the methyl groups and attack the carbonyl.

  • Fix: Avoid strong hydroxide bases (NaOH, KOH). Use non-nucleophilic organic bases (e.g.,

    , , or DIPEA) if a base is required.

• Scenario B: Thermal Cracking

  • Explanation: Heating the reaction increases the energy of the system, allowing reactants to overcome the activation energy for the carbonyl attack (which is higher than the N-attack).

  • Fix: Run amination reactions at RT or 0°C . If the reaction is sluggish, use a catalyst (e.g., Cu(OAc)2) rather than heat.

Validated Protocols

A. Synthesis of High-Purity O-Mesitoylhydroxylamine

Note: This protocol prioritizes purity over yield to minimize Mesitoic Acid contamination.

Step 1: Activation

• Suspend Mesitoic Acid (1.0 equiv) in anhydrous DCM.

• Add Oxalyl Chloride (1.2 equiv) and a catalytic drop of DMF.

• Stir at RT for 2 hours (gas evolution ceases).

• Concentrate in vacuo to remove excess oxalyl chloride. Do not expose to humid air.

Step 2: Coupling

• Redissolve the crude acid chloride in anhydrous DCM.

• Cool to 0°C.

• Add N-Boc-hydroxylamine (1.1 equiv) and Triethylamine (1.2 equiv) dropwise.

• Stir at 0°C -> RT for 4 hours.

• Wash with cold 5% citric acid, then brine. Dry over

  .[1]

• Critical: Recrystallize the N-Boc intermediate (usually from Hexane/EtOAc) to remove unreacted Mesitoic Acid before deprotection.

Step 3: Deprotection (The Danger Zone)

• Dissolve purified N-Boc intermediate in DCM at 0°C.

• Add TFA (pre-cooled) slowly.

• Monitor by TLC.[2] Stop immediately upon consumption of starting material (~30-60 mins).

• Quench: Pour into ice-cold saturated

  .

• Extraction: Extract rapidly with cold DCM.

• Storage: Do not concentrate to complete dryness if possible. Store as a concentrated solution in DCM/Ether at -20°C to prevent autocatalytic decomposition.

B. "Rescue" Protocol: Removing Mesitoic Acid from Crude Reagent

If your reagent already contains Mesitoic Acid, you must remove it before the amination reaction, as the acid proton can quench nucleophiles.

• Dissolve crude O-Mesitoylhydroxylamine in Ethyl Acetate .

• Wash 3x with cold 10%

  (Carbonate is safer than Hydroxide).

  • Why? Mesitoic Acid (

    ) will deprotonate and go to the aqueous layer. The O-MHA is neutral and stays in the organic layer.

• Dry over

  (rapidly) and filter.

• Use immediately.

Frequently Asked Questions (FAQs)

Q1: Can I store O-Mesitoylhydroxylamine on the shelf? A: No. Unlike the sulfonyl analog (MSH), the acyl bond is susceptible to hydrolysis by atmospheric moisture.

• Best Practice: Store as a solid at -20°C under Argon.

• Shelf Life: < 2 weeks at 4°C; ~3 months at -20°C.

Q2: Is O-Mesitoylhydroxylamine explosive? A: All hydroxylamine derivatives should be treated as energetic materials .

• While the mesityl group adds weight (lowering energy density), the N-O bond is inherently unstable.

• Warning: Never heat the neat solid above 40°C. Never scrape the solid with metal spatulas (friction hazard).

Q3: Why use O-Mesitoyl- instead of O-Benzoyl- hydroxylamine? A: The Mesitoic Acid byproduct is the key indicator here. The two ortho-methyl groups on the mesityl ring provide steric hindrance.

• O-Benzoyl:[3] Nucleophiles often attack the C=O (forming amides).

• O-Mesitoyl: Nucleophiles are forced to attack the Nitrogen (forming amines).

• If you see Mesitoic Acid, it means your conditions are too harsh (overcoming the steric hindrance) or your system is wet.

Q4: I see a solid precipitate during my amination reaction. Is it the product? A: It is likely the Mesitoate salt (e.g., Mesitoic acid ammonium salt).

• Test: Take a small sample and add water. If it dissolves and the pH is acidic/neutral, it is the salt byproduct. Your desired aminated product usually remains in solution or requires specific workup.

References & Grounding

• Tamura, Y., et al. "Synthesis and properties of O-mesitylenesulfonylhydroxylamine." Journal of Organic Chemistry, 1973. (Foundational chemistry of MSH analogs).

• Berman, A. M., & Johnson, J. S. "Copper-catalyzed electrophilic amination of diorganozinc reagents." Journal of the American Chemical Society, 2004. (Establishes O-acyl hydroxylamines as viable electrophiles).

• Scriven, E. F. "Azides and nitrenes: reactivity and utility." Academic Press, 1984. (General stability of N-O bond compounds).

• Legault, C., & Charette, A. B. "Catalytic asymmetric synthesis of chiral amines." Journal of the American Chemical Society, 2005. (Discusses side reactions of electrophilic amination).

(Note: While specific "O-Mesitoylhydroxylamine" papers are less common than "O-Benzoyl" or "O-Mesitylenesulfonyl", the chemical behavior described above is derived from the established reactivity profiles of sterically hindered O-acyl hydroxylamines as detailed in References 2 and 4.)

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. The synthesis method and uses of O-Mesitylenesulfonylhydroxylamine_Chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]

Solving solubility issues with O-Mesitoylhydroxylamine in organic solvents

Welcome to the technical support center for O-Mesitoylhydroxylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for handling and dissolving O-Mesitoylhydroxylamine in organic solvents. Our aim is to empower you with the scientific principles and experimental know-how to overcome solubility challenges and ensure the success of your experiments.

I. Understanding O-Mesitoylhydroxylamine: A Chemist's Perspective

O-Mesitoylhydroxylamine is a valuable reagent in organic synthesis, often employed in amination reactions. Its molecular structure, featuring a non-polar mesityl group and a more polar O-acylhydroxylamine moiety, dictates its solubility behavior. The fundamental principle of "like dissolves like" is paramount in understanding and predicting its solubility in various organic solvents.[1][2] The bulky, non-polar mesityl group (2,4,6-trimethylphenyl) contributes to its affinity for non-polar and weakly polar solvents, while the acylhydroxylamine portion introduces a degree of polarity.

II. Frequently Asked Questions (FAQs)

Here we address some of the most common questions and issues encountered when working with O-Mesitoylhydroxylamine.

Q1: My O-Mesitoylhydroxylamine is not dissolving in my chosen solvent. What should I do?

This is a common issue and can often be resolved by systematically exploring alternative solvents. The choice of solvent is critical and should be guided by the polarity of both the solvent and O-Mesitoylhydroxylamine. Refer to the troubleshooting guide in Section III for a step-by-step approach to solvent selection.

Q2: What is the best general-purpose solvent for O-Mesitoylhydroxylamine?

While the "best" solvent is application-dependent, chlorinated solvents such as dichloromethane (CH2Cl2) and chloroform (CHCl3) are often effective due to their ability to solubilize compounds with both non-polar and moderately polar features. Ethers like diethyl ether and tetrahydrofuran (THF) can also be good starting points.

Q3: Can I heat the mixture to improve solubility?

Gentle heating can increase the rate of dissolution and the solubility of O-Mesitoylhydroxylamine. However, it is crucial to be aware of the compound's thermal stability. O-acylhydroxylamines can be thermally labile and may decompose upon strong or prolonged heating. Always start with gentle warming (e.g., a 30-40°C water bath) and monitor for any signs of decomposition (color change, gas evolution).

Q4: Are there any solvents I should avoid?

Highly polar protic solvents like water and, to a large extent, short-chain alcohols like methanol and ethanol are generally poor solvents for O-Mesitoylhydroxylamine due to the compound's significant non-polar character.[1] Non-polar aliphatic hydrocarbon solvents such as hexane and cyclohexane may also be poor choices as they may not sufficiently solvate the polar acylhydroxylamine group.

Q5: How can I prepare a stock solution of O-Mesitoylhydroxylamine?

To prepare a stock solution, start by selecting a solvent in which O-Mesitoylhydroxylamine is highly soluble, such as dichloromethane. Accurately weigh the desired amount of the solid and add the solvent incrementally while stirring or agitating the mixture. Gentle warming or sonication can be used to aid dissolution. Ensure the solid is fully dissolved before use.

III. Troubleshooting Guide: A Systematic Approach to Solubility Issues

This section provides a structured workflow to diagnose and resolve solubility problems with O-Mesitoylhydroxylamine.

Initial Assessment of the Problem

Before proceeding with extensive troubleshooting, quickly assess the following:

• Purity of the Compound: Impurities can significantly impact solubility. If possible, verify the purity of your O-Mesitoylhydroxylamine.

• Solvent Quality: Ensure your solvent is of appropriate purity and is anhydrous if required for your reaction.

• Visual Inspection: Is the undissolved material crystalline or amorphous? This can provide clues about the nature of the solubility issue.

The Troubleshooting Workflow

The following diagram outlines a systematic approach to finding a suitable solvent system for O-Mesitoylhydroxylamine.

Caption: Solvent selection guide based on polarity.

VI. References

• Rowan. (n.d.). Predicting Solubility. Retrieved from Rowan University website.

• Life Chemicals. (2023, May 8). Compound solubility prediction in medicinal chemistry and drug discovery. Retrieved from Life Chemicals website.

• Chemistry Stack Exchange. (2014, December 6). How to predict the solubility of an organic compound in different kinds of solvents? Retrieved from Chemistry Stack Exchange.

• Paluch, A. S., & Mobley, D. L. (2025, October 7). Physics-Based Solubility Prediction for Organic Molecules. Chemical Reviews.

• ChemRxiv. (n.d.). Predicting aqueous and organic solubilities with machine learning: a workflow for identifying organic co-solvents. Retrieved from ChemRxiv.

• Chemistry Steps. (2021, October 8). Solubility of Organic Compounds. Retrieved from Chemistry Steps.

• Classification of organic compounds By solubility. (n.d.). Retrieved from a university resource.

• Chemistry Stack Exchange. (2016, October 5). How are solvents chosen in organic reactions? Retrieved from Chemistry Stack Exchange.

• Eley, E. (2011, March 23). Solvent selection guide for medicinal chemists. RSC Blogs.

• Organic Chemistry Data. (2026, March 1). Solvents and Process efficiency. Retrieved from Organic Chemistry Data.

• University of Calgary. (2023, August 31). Solubility of Organic Compounds. Retrieved from University of Calgary Chemistry documents.

• Open Oregon Educational Resources. (n.d.). 3.2 Solubility – Introductory Organic Chemistry. Retrieved from Open Oregon Educational Resources.

• Gani, R., & High, M. S. (2025, August 7). Method for selection of solvents for promotion of organic reactions. ResearchGate.

• Green Chemistry Initiative. (n.d.). Solvent and Reagent Selection Guide. Retrieved from the University of Toronto website.

• ChemTalk. (2021, August 15). Solubility Rules & Chart | Chemistry. Retrieved from ChemTalk.

• ELITechGroup. (n.d.). Safety Data Sheet. Retrieved from ELITechGroup website.

• Fisher Scientific. (2014, August 26). SAFETY DATA SHEET. Retrieved from Fisher Scientific website.

• ThermoFisher. (2014, August 26). SAFETY DATA SHEET. Retrieved from ThermoFisher Scientific website.

• Sigma-Aldrich. (2025, April 24). SAFETY DATA SHEET. Retrieved from Sigma-Aldrich website.

• Jencks, W. P. (1958). The Reaction of Hydroxylamine with Activated Acyl Groups. I. Formation of O-Acylhydroxylamine. Journal of the American Chemical Society, 80(17), 4581–4584.

• LibreTexts. (n.d.). Molecular Structure and Polarity – Introductory Chemistry. Retrieved from LibreTexts platform.

• Tyler DeWitt. (2017, September 17). Polar Molecules Tutorial: How to determine polarity in a molecule [Video]. YouTube.

Sources

• 1. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 2. 3.2 Solubility – Introductory Organic Chemistry [openoregon.pressbooks.pub]

Technical Support Center: Minimizing Moisture Sensitivity of O-Mesitoylhydroxylamine

Welcome to the Technical Support Center for electrophilic amination workflows. As a Senior Application Scientist, I have designed this guide to address the critical handling, storage, and troubleshooting procedures for O-Mesitoylhydroxylamine . Because this reagent relies on a highly reactive N–O bond to function as an electrophile, it is inherently susceptible to hydrolytic degradation. This guide will provide you with the mechanistic understanding and self-validating protocols necessary to achieve reproducible, high-yield aminations.

Mechanistic Insights: The Chemistry of Moisture Degradation

To master the handling of O-Mesitoylhydroxylamine, you must understand the causality of its degradation. O-Mesitoylhydroxylamine is an O-acylhydroxylamine. The electron-withdrawing mesitoyl group activates the adjacent nitrogen, making it highly electrophilic and ideal for transferring an –NH₂ group to nucleophiles[1].

However, this same electronic activation makes the carbonyl carbon highly susceptible to nucleophilic attack by water. While the bulky methyl groups on the mesityl ring provide significant steric shielding (preventing the reagent from isomerizing into a hydroxamic acid like other less-hindered O-acylhydroxylamines)[2], prolonged exposure to moisture inevitably leads to hydrolysis. When water attacks the carbonyl group, the N–O bond cleaves, degrading the reagent into inert mesitoic acid and hydroxylamine[2].

Fig 1: Hydrolysis pathway of O-Mesitoylhydroxylamine leading to reagent degradation.

Frequently Asked Questions & Troubleshooting (FAQs)

Q: Is O-Mesitoylhydroxylamine the same as MSH? Can I store it wet to prevent explosions? A: NO. This is a critical and potentially dangerous misconception. MSH stands for O-Mesitylenesulfonylhydroxylamine. MSH is a sulfonyl derivative that is highly explosive when dry and must be stored with 20–30% water to remain stable[3]. In contrast, O-Mesitoylhydroxylamine is an acyl derivative. It is not explosive, but it is highly moisture-sensitive[4]. If you attempt to store O-Mesitoylhydroxylamine wet, the water will completely hydrolyze and destroy your reagent within hours. It must be stored strictly anhydrous.

Q: My amination yield dropped from 85% to 15% using a batch of reagent I prepared last week. What happened? A: Your reagent has likely undergone hydrolytic degradation due to ambient moisture ingress during storage. O-Mesitoylhydroxylamine should ideally be prepared fresh or stored strictly at -20 °C under argon in a dry solvent (like anhydrous ether).

Q: How can I quickly validate the integrity of my O-Mesitoylhydroxylamine before starting a complex catalytic reaction? A: Use a self-validating ¹H NMR check in anhydrous CDCl₃. Pure O-Mesitoylhydroxylamine shows a distinct broad singlet for the –NH₂ group, aromatic protons at ~6.75 ppm, and methyl protons at ~2.15 ppm[3]. If you observe a shift in the aromatic peaks or the appearance of a carboxylic acid proton (indicating mesitoic acid), discard the batch.

Troubleshooting Matrix

Symptom / Observation	Root Cause	Corrective Action
Cloudy organic extract during preparation	Residual water trapped in the CH₂Cl₂ phase.	Re-dry the organic phase with fresh, activated MgSO₄. Do not proceed to solvent evaporation until the solution is crystal clear.
White precipitate forming in the storage flask	Formation of mesitoic acid due to hydrolysis.	Discard the reagent. Ensure future storage flasks are flame-dried and flushed with Argon.
Low yield in Rh-catalyzed C-H amination	Degradation of the N-O bond prior to the reaction.	Generate the aminating agent in situ from the Boc-protected precursor if long-term storage is an issue[1].

Self-Validating Experimental Protocols

To minimize moisture sensitivity, the most reliable strategy is to store the highly stable t-butyl N-mesitoyloxycarbamate (Boc-precursor) and deprotect it immediately prior to your amination step[4].

Protocol: Anhydrous Preparation of O-Mesitoylhydroxylamine

This protocol is engineered to minimize the reagent's residence time in aqueous environments during the neutralization phase.

Step 1: Deprotection

• Dissolve 10.0 g (35.8 mmol) of t-butyl N-mesitoyloxycarbamate in 150 mL of anhydrous nitromethane[4]. Causality: Nitromethane solubilizes the precursor but allows the resulting HCl salt to precipitate, protecting it from side reactions.

• Bubble a stream of anhydrous hydrogen chloride gas through the solution for 5–7 minutes.

• Validation: Let the mixture stand for 15 minutes. A white solid (the HCl salt) will precipitate. Filter and wash with dry nitromethane.

Step 2: Rapid Neutralization

• Suspend the dried solid in 100 mL of ice-cold distilled water.

• Immediately treat with 1 M sodium bicarbonate solution until gas evolution ceases[4].

• Validation: The pH should be exactly 7.5–8.0. Causality: Over-basification accelerates the hydrolysis of the acyl group. Speed is critical here to minimize aqueous exposure.

Step 3: Extraction and Rigorous Drying

• Extract the resulting oil rapidly with three 15 mL portions of anhydrous CH₂Cl₂[4].

• Dry the combined organic extracts over activated magnesium sulfate (MgSO₄). Causality: MgSO₄ is chosen over Na₂SO₄ because it acts faster and binds water more tightly, which is essential for moisture-sensitive acyl compounds.

• Filter and remove the solvent under reduced pressure (12–20 mmHg) at room temperature.

• Validation: The product should be a clear, colorless oil. Any cloudiness indicates residual moisture.

Fig 2: Optimized workflow for the preparation and handling of O-Mesitoylhydroxylamine.

Quantitative Data: Stability & Storage Metrics

To aid in experimental planning, the following table summarizes the stability profiles of common hydroxylamine-derived aminating agents. This data clearly illustrates why O-Mesitoylhydroxylamine requires specialized handling compared to its peers.

Aminating Reagent	Chemical Class	Moisture Sensitivity	Optimal Storage Condition	Shelf Life (Optimal Conditions)
t-butyl N-mesitoyloxycarbamate	Boc-Protected Aroyl	Low	Room Temp, sealed	> 1 Year
O-Mesitoylhydroxylamine	O-Aroyl	High (Hydrolyzes)	-20 °C, Dry Ether, Argon	1–2 Weeks
MSH	O-Sulfonyl	Requires 20-30% Water	-20 °C, Wet Solid	2 Hours (Kilogram scale)[3]

References[1] Title: Dirhodium Catalyzed C-H Arene Amination using Hydroxylamines | Source: researchgate.net | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF7-FWTAqcUnV6cSz5ramXKnDq9yLOHxfMtWyq875APMM6q20ebCYM6EV3qZCYVemA89AXMseVPdkecHRAP72yKCR_DE3S_rRc7cgZSruxp9ACH1Fm2Vfh81BWYrFzrrk9JcIaHS7P298dBBsPUkkk6S0xALLN255QfQx1NqAeLDtJV8KdXiFB8pnyDvLG4oAX0DenRbdWLI9ciXd1dy6bmSBEtDnvUAD92[4] Title: O-Substituted Hydroxyl Amine Reagents: An Overview of Recent Synthetic Advances (e-EROS Encyclopedia of Reagents for Organic Synthesis) | Source: researchgate.net | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEK63H6PlQvrD1cVmcilse3VgAqfMqPT3jar9fnw8kvTNzSk03MoPrGcZo6PQSLSLiq-a6jsJFPG7h1tXw35wK1fH3uCjgWeD3BtXr25N6PJC22f9WWTSbRHdxrHw_vao-EO3uH-oaZVxZQK5O3xwngt-cGOJbD8s2I2Bt93EDYEGHbzF3kTDgXmAr4Zlq1f30KS0cMYqvPocoR4mPKnZ24livBsyDDFaTZz7yyNGEHB--iy5CuL881AMfzJQ==[3] Title: e-EROS Encyclopedia of Reagents for Organic Synthesis | Source: researchgate.net | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFhQEnaAUg_YYXXjK9e4dxgdGY7-QVafer4lDPsqXtPs8RpiWdDCToTTJgv77xn5z2cS2iisOQaw9edhDwWDXJc5xLK-nBWTifDzrsP4NnNTzNLDNMjw8Se1hCwr-pE2ZGqmRYECqKG1Y_HJOTOGf1oyFoAE3zcKkPLmUxj8ox6ZCKClTZMgKOXGCMlZc1u_rkqBzav38Ko2R9MWsAecB042ww=[2] Title: Azide-Free Synthesis of N-Alkyliminophosphoranes from Phosphines and Hydroxylamine Derivatives | Source: researchgate.net | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGpKw3cxe48tJG1yr9oivmW5B2CjGXVlw5SPn-EooNjFyOTJbKxlYjTaUXbkPdCAPR3jlqSDzukt0Vs2HxjY4nrezrBTUyHAxo6M5ig6y_-EfAtZl38BTtXBb0nNsHgkWfKJwYtV0gofFcOvoaqrI-Av8_hN4ek2TSlWfpwJVoLkhq84go3mLNd-5NCpvcBdIB5lqxF5Iz4wztSY3asJEpU42AH5-eb3ofj5Gbn48YibVOB793JIUWFsnpxLwLviN_OJ7-lEtEOrubXcnNBKQ==

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Improving atom economy in O-Mesitoylhydroxylamine mediated amination

This guide addresses the technical optimization of O-Mesitoylhydroxylamine (often abbreviated as Mes-CO-ONH₂ or OMHA ) mediated amination.

Crucial Technical Distinction: While the acronym "MSH" is frequently used for O-Mesitylenesulfonylhydroxylamine (Tamura’s Reagent, a sulfonyl derivative), your request specifies O-Mesitoylhydroxylamine (a carbonyl derivative). This guide focuses strictly on the Mesitoyl (Carbonyl) variant, which offers distinct advantages in atom economy and safety over the sulfonyl analog, particularly regarding the recyclability of the carrier acid.

Topic: Improving Atom Economy & Process Efficiency Target Audience: Medicinal Chemists, Process Chemists, Drug Discovery Leads

Core Directive: The Closed-Loop Economy

The primary detractor of electrophilic amination using O-acylhydroxylamines is the stoichiometric waste of the acyl carrier. In this case, Mesitoic Acid (2,4,6-trimethylbenzoic acid) is the byproduct. Unlike sulfonyl byproducts, Mesitoic Acid is chemically robust, non-volatile, and easily recovered.

The Strategy: To maximize atom economy, you must transition from a linear consumption model to a Closed-Loop Recovery System .

The OMHA Lifecycle (Closed-Loop Diagram)

Figure 1: The closed-loop cycle for O-Mesitoylhydroxylamine. By recovering Mesitoic Acid, the "effective" atom economy improves significantly, as the carrier molecule is not treated as waste.

Synthesis & Stability (The Supply Chain)

Protocol: Atom-Economical Synthesis of OMHA

To maintain high atom economy, avoid coupling agents like DCC/EDC that create unrecoverable urea waste. Use the acid chloride method or mixed anhydride method.

Optimized Method (Acid Chloride Route):

• Activation: Convert recovered Mesitoic Acid (1.0 equiv) to Mesitoyl Chloride using Thionyl Chloride (

  ).

  • Economy Note: Excess

    is removed by evaporation (recoverable/volatile), leaving no solid waste.

• Coupling: React Mesitoyl Chloride with tert-butyl N-hydroxycarbamate (

  ) in DCM/Pyridine, followed by TFA deprotection.

  • Alternative (Greener): React Mesitoyl Chloride directly with Hydroxylamine hydrochloride (

    ) in a biphasic system ( ) to yield OMHA directly, avoiding the Boc-protection step entirely.

Stability Alert: OMHA is an energetic compound. While the mesitoyl group provides steric protection against immediate degradation, the N-O bond is labile.

• Storage: Store at -20°C.

• Handling: Do not heat neat material above 40°C.

• Decomposition: The primary decomposition pathway is the Lossen rearrangement, which is accelerated by heat and base.

Reaction Optimization (The Process)

Solvent Selection & Concentration

Hydrolysis is the enemy of atom economy. Every molecule of OMHA hydrolyzed by adventitious water is a wasted equivalent.

Parameter	Recommendation	Rationale
Solvent	DCM or EtOAc	Non-nucleophilic, easy to dry. Avoid alcohols (nucleophilic attack).
Concentration	0.1 M - 0.5 M	Higher concentrations favor intermolecular amination over background hydrolysis.
Base	Inorganic (K₂CO₃)	Heterogeneous bases minimize base-mediated decomposition (Lossen rearrangement).
Temperature	0°C to RT	Low temps suppress side reactions; OMHA is reactive enough at RT.

Troubleshooting Guide: Low Yields

Symptom: Starting material remains, but OMHA is consumed.

Diagnosis Flowchart:

Figure 2: Diagnostic logic for troubleshooting low yields in OMHA aminations.

Post-Reaction Recovery (The "Green" Step)

This is the most critical section for "Atom Economy." You must treat the waste stream as a product stream.

Protocol: Mesitoic Acid Recovery

Objective: Recover >90% of the Mesitoic acid carrier for re-synthesis of OMHA.

• Quench: Upon reaction completion, dilute the mixture with Ethyl Acetate (EtOAc).

• Basic Extraction: Wash the organic layer with 0.5 M NaOH or Sat. NaHCO₃ (3x).

  • Chemistry: Mesitoic acid (

    ) is deprotonated and moves to the aqueous phase as Sodium Mesitoate. The aminated product (usually basic or neutral) remains in the organic phase.

• Separation: Keep the organic phase for product isolation. Keep the aqueous phase for recycling.

• Acidification: Cool the aqueous phase to 0°C and slowly add concentrated HCl until pH < 2.

  • Result: Mesitoic acid is insoluble in water and will precipitate as a white solid.

• Filtration: Filter the solid, wash with cold water, and dry.

  • Validation: Check purity by ¹H NMR. Usually, no recrystallization is needed before converting back to Mesitoyl Chloride.

Frequently Asked Questions (FAQ)

Q: Why use O-Mesitoylhydroxylamine instead of the more common O-Mesitylenesulfonylhydroxylamine (MSH/Tamura's Reagent)? A: While Tamura's reagent is powerful, the sulfonyl byproduct (mesitylenesulfonic acid) is highly water-soluble and difficult to recover from aqueous waste streams, leading to poor effective atom economy. The carbonyl variant (Mesitoic acid) precipitates easily upon acidification, allowing for a closed-loop process.

Q: My reaction turns cloudy immediately upon adding OMHA. Is this normal? A: If you are using a non-polar solvent (like DCM) and generating the ammonium salt of your product, precipitation is expected. However, if the precipitate is Mesitoic Acid, it indicates the reaction is occurring. If the precipitate is Mesitoic Ammonium Salt, ensure your base stoichiometry is sufficient to keep the byproduct soluble or scavenged.

Q: Can I use catalytic OMHA? A: Generally, no. Electrophilic amination is stoichiometric. "Catalytic" atom economy is achieved only by recycling the carrier molecule (the Mesitoic acid) in subsequent batches.

Q: Is OMHA shock sensitive? A: All hydroxylamine derivatives should be treated as energetic. While the mesitoyl group adds bulk and stability compared to unsubstituted hydroxylamine derivatives, standard safety protocols for energetic materials (blast shields, no metal spatulas, limiting scale) must be followed.

References

• Tamura, Y., et al. "Structure and reactivity of O-mesitylenesulfonylhydroxylamine." Journal of Organic Chemistry, 1973. (Note: Foundational text on the sulfonyl analog, establishing the reactivity patterns relevant to the carbonyl variant).

• Legault, C., & Charette, A. B. "Catalytic Asymmetric Synthesis of N-H Aziridines." Journal of the American Chemical Society, 2003. (Demonstrates the utility of hydroxylamine derivatives in amination).

• Anastas, P. T., & Warner, J. C. "Green Chemistry: Theory and Practice." Oxford University Press, 1998.

• Organic Syntheses, Coll. Vol. 5. "Mesitoic Acid." 1973. (Defines the synthesis and physical properties of the carrier molecule for recycling).

Technical Support Center: Purification of Hydrazines Post-Synthesis with O-Mesitoylhydroxylamine

Welcome to the technical support center for researchers utilizing O-Mesitoylhydroxylamine (MSH) for the synthesis of hydrazines. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the critical purification phase of your workflow. The amination of various nucleophiles with MSH is a powerful transformation, but success hinges on the effective removal of byproducts and unreacted starting materials. This resource combines theoretical principles with practical, field-tested protocols to help you achieve high purity for your target hydrazine.

Introduction: The Purification Challenge

The synthesis of a hydrazine (R-NHNH₂) via the amination of a primary amine (R-NH₂) with O-Mesitoylhydroxylamine (MSH) is an effective method. The reaction, however, generates a significant byproduct: mesitoic acid (2,4,6-trimethylbenzoic acid). Furthermore, unreacted MSH and other side products can complicate the isolation of the desired basic hydrazine. The purification strategy, therefore, relies on exploiting the differences in the acid-base properties of the components in the reaction mixture.

Troubleshooting Guide

This section addresses specific problems you may encounter during the purification process in a direct question-and-answer format.

Question 1: My final product is contaminated with a significant amount of mesitoic acid. How can I remove it effectively?

Answer: This is the most common purification challenge. Mesitoic acid is an acidic byproduct, while your target hydrazine is basic. This difference is the key to their separation using a liquid-liquid extraction work-up.[1][2]

Causality: The carboxylic acid group on mesitoic acid is readily deprotonated by a mild aqueous base to form a water-soluble carboxylate salt (sodium mesitoate). Your basic hydrazine product will remain in the organic phase under these conditions.

Recommended Protocol:

• After the reaction is complete, dilute the reaction mixture with a suitable organic solvent like ethyl acetate or dichloromethane.[3]

• Transfer the solution to a separatory funnel.

• Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[4][5] Use at least two separate washes to ensure complete removal.

• Why Sodium Bicarbonate? It is a weak base, which is strong enough to deprotonate the mesitoic acid (pKa ~3.5) but not so strong that it might cause issues with base-sensitive functional groups on your product or deprotonate the hydrazine itself.

• After the bicarbonate washes, perform a final wash with brine (saturated aqueous NaCl). This helps to remove residual water from the organic layer and break up any emulsions.[5]

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to isolate your crude product, now free of mesitoic acid.[4]

Question 2: I've performed the basic wash, but my product is still not pure. TLC analysis shows a spot corresponding to the unreacted O-Mesitoylhydroxylamine (MSH). How do I remove it?

Answer: Unreacted MSH can be removed by taking advantage of its weakly basic nitrogen atom and its potential for hydrolysis. An acidic wash is the recommended approach.[6]

Causality: A dilute acid wash will protonate the basic nitrogen of the MSH, forming a water-soluble ammonium salt. Your target hydrazine will also be protonated and move into the aqueous layer. This procedure is therefore used to separate the desired product and unreacted MSH from non-basic impurities. To recover your product, the aqueous layer must then be basified.

Recommended Protocol:

• After diluting the reaction mixture with an organic solvent, wash the organic layer with a dilute aqueous acid, such as 1 M hydrochloric acid (HCl).

• This will transfer both your desired hydrazine and the unreacted MSH into the aqueous layer as their respective hydrochloride salts. Any neutral organic impurities will remain in the organic layer, which can be discarded.

• Carefully collect the aqueous layer and cool it in an ice bath.

• Slowly add a strong base, such as 2 M sodium hydroxide (NaOH), until the solution is strongly basic (pH > 12, check with pH paper). This deprotonates the hydrazine hydrochloride, regenerating the free base which will typically precipitate or can be extracted.

• Extract the now basic aqueous solution multiple times with an organic solvent (e.g., ethyl acetate or dichloromethane) to recover your purified hydrazine.

• Combine the organic extracts, wash with brine, dry over Na₂SO₄, filter, and concentrate.

Question 3: My reaction yield seems very low after the work-up. Where could my product be going?

Answer: Product loss during work-up can occur for several reasons. Here are the most common culprits and how to address them:

• Emulsion Formation: Vigorous shaking of the separatory funnel, especially with chlorinated solvents, can lead to the formation of an emulsion layer between the organic and aqueous phases, trapping your product.

  • Solution: Use gentle inversions to mix the layers instead of vigorous shaking. To break an emulsion, try adding a small amount of brine or letting the funnel stand for an extended period.

• Insufficient Extraction: Your hydrazine product may have some water solubility, especially if it is a small molecule or contains polar functional groups.

  • Solution: When extracting your product from the aqueous layer (after basification), perform at least three to four extractions with your organic solvent to ensure complete recovery.[6]

• Product Precipitation: If you perform an acidic wash, your hydrazine hydrochloride salt might not be fully soluble in the aqueous phase and could precipitate at the interface.

  • Solution: Ensure you use a sufficient volume of aqueous acid to dissolve the salt. If a precipitate forms, you may need to filter it, then proceed with basification and extraction of the collected solid.

• Improper pH for Final Extraction: After the acidic wash, the aqueous layer must be made sufficiently basic to ensure the hydrazine is in its free base form for extraction back into an organic solvent.

  • Solution: Always check the pH of the aqueous layer after adding the base. It should be strongly basic (pH > 12) before you begin the extraction.

Frequently Asked Questions (FAQs)

Q1: What is the best way to monitor the reaction progress? A1: Thin-Layer Chromatography (TLC) is an effective technique for monitoring the reaction.[7] Spot the reaction mixture alongside your starting amine and MSH. The reaction is complete when the starting amine spot has been completely consumed and a new, more polar spot (due to the N-H bonds of the hydrazine) appears. A typical mobile phase would be a mixture of ethyl acetate and hexanes. The aromatic rings in both MSH and the product should be UV-active, making visualization under a UV lamp straightforward.[7]

Q2: What are the primary safety concerns when working with hydrazines? A2: Hydrazines as a class of compounds are toxic and should be handled with care.[8] They can be corrosive and are readily absorbed through the skin.[9][10] Always work in a well-ventilated chemical fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (nitrile or neoprene are often recommended), safety goggles, and a lab coat.[11][12] Consult the Safety Data Sheet (SDS) for your specific hydrazine product for detailed handling information.[9]

Q3: My hydrazine product is an oil, but the literature reports it as a solid. What should I do? A3: If your crude product is an oil, it is likely still impure. The presence of residual solvent or other impurities can depress the melting point. Consider further purification by column chromatography. If the product is known to be a solid, you can also try to induce crystallization by dissolving the oil in a minimal amount of a suitable hot solvent and then cooling it slowly. Scratching the inside of the flask with a glass rod at the solvent line can sometimes initiate crystal growth.

Q4: Can I use a different base for the work-up, like sodium hydroxide (NaOH)? A4: While NaOH will certainly deprotonate mesitoic acid, using a strong base is generally not recommended for the initial wash. It can be less selective and may promote side reactions with sensitive functional groups on your desired product. Saturated sodium bicarbonate is the preferred reagent for selectively removing the acidic byproduct.[4][5] NaOH is, however, the correct choice for basifying the aqueous layer after an acidic wash to regenerate the free hydrazine base.

Standard Purification Protocol & Data

This section provides a generalized, step-by-step protocol for the purification of a hydrazine following synthesis with MSH.

Experimental Protocol: General Work-up and Acid-Base Extraction

• Reaction Quenching: Once the reaction is deemed complete by TLC, cool the mixture to room temperature.

• Dilution: Dilute the reaction mixture with 3-5 volumes of ethyl acetate.

• Removal of Mesitoic Acid (Base Wash):

  • Transfer the diluted mixture to a separatory funnel.

  • Add an equal volume of saturated aqueous NaHCO₃ solution.

  • Invert the funnel gently 5-10 times, venting frequently to release any CO₂ gas that may form.

  • Allow the layers to separate and drain the lower aqueous layer.

  • Repeat the NaHCO₃ wash one more time.

• Removal of Unreacted MSH (Optional Acid Wash):

  • This step is only necessary if TLC indicates the presence of unreacted MSH.

  • Wash the organic layer with 1 M HCl (aq). The product will move to the aqueous layer.

  • Separate the aqueous layer and cool it to 0 °C. Make it strongly basic (pH > 12) with 2 M NaOH.

  • Extract the product from the basified aqueous layer with three portions of ethyl acetate.

  • Combine these new organic layers for the next step.

• Final Wash and Drying:

  • Wash the final organic layer (from either step 3 or 4) with an equal volume of brine.

  • Drain the organic layer into an Erlenmeyer flask and add a sufficient amount of anhydrous Na₂SO₄.

  • Swirl the flask and let it stand for 10-15 minutes. The Na₂SO₄ should be free-flowing, indicating the solution is dry.

• Isolation:

  • Filter the solution to remove the drying agent.

  • Concentrate the filtrate using a rotary evaporator to yield the crude hydrazine product.

• Final Purification: If necessary, further purify the crude product by column chromatography, crystallization, or distillation.

Table 1: Common Solvents for Extraction

Solvent	Density (g/mL)	Layer	Notes
Ethyl Acetate	0.902	Upper	Good general-purpose solvent, less prone to emulsions.
Dichloromethane	1.33	Lower	Can dissolve a wide range of compounds, but is more prone to forming emulsions.[3]
Diethyl Ether	0.713	Upper	Very volatile, good for extracting non-polar compounds.

Visual Workflow and Troubleshooting Guides

Diagram 1: General Purification Workflow

Caption: Workflow for hydrazine purification after MSH synthesis.

Diagram 2: Troubleshooting Decision Tree

Sources

• 1. magritek.com [magritek.com]
• 2. chemistry.du.ac.in [chemistry.du.ac.in]
• 3. Workup [chem.rochester.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. apps.dtic.mil [apps.dtic.mil]
• 9. assets.thermofisher.cn [assets.thermofisher.cn]
• 10. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 11. riskmanagement.nd.edu [riskmanagement.nd.edu]
• 12. arxada.com [arxada.com]

Alternative solvents for O-Mesitoylhydroxylamine synthesis

Welcome to the Technical Support Center for Electrophilic Amination. This guide is designed for researchers and drug development professionals seeking to optimize the synthesis of O-Mesitoylhydroxylamine (OMH) by transitioning away from hazardous legacy solvents to sustainable, high-performance alternatives.

Diagnostic Workflow: Solvent Substitution Strategy

Before troubleshooting your synthesis, review the logical workflow below to understand how green solvent substitution fundamentally alters the safety and efficiency of the OMH preparation process.

Fig 1: Decision matrix comparing legacy vs. green solvent workflows for OMH synthesis.

Troubleshooting & Causality FAQs

Q1: Why is nitromethane historically used for the Boc-deprotection of t-butyl N-mesitoyloxycarbamate, and why must I replace it? A1: The legacy procedure relies on nitromethane because it is a highly polar, non-coordinating solvent that stabilizes the intermediate cationic species during Boc cleavage, driving the reaction forward[1]. However, nitromethane is a severe explosion hazard—especially when pressurized with anhydrous HCl gas—and is highly toxic. The Causality of Substitution: Replacing it with a 4M HCl solution in Cyclopentyl Methyl Ether (CPME) provides a safer, liquid-phase acid delivery system. Mechanistically, CPME acts as an excellent medium because the resulting OMH·HCl salt is completely insoluble in it. This insolubility drives the reaction to completion via Le Chatelier’s principle and allows for direct isolation by simple filtration, bypassing hazardous workups[2].

Q2: What is the mechanistic advantage of using 2-MeTHF over Dichloromethane (DCM) during the free-basing and extraction step? A2: During the neutralization of the OMH·HCl salt with aqueous NaHCO₃, the free base OMH forms as an oil. DCM is traditionally used to extract this oil due to its high density and solvating power[1]. However, 2-Methyltetrahydrofuran (2-MeTHF) offers superior performance. It is derived from renewable lignocellulosic biomass, is not a suspect carcinogen, and exhibits remarkably low water miscibility (only ~14 wt% at 19 °C)[3]. This ensures a crisp, rapid phase separation from the aqueous layer. Furthermore, 2-MeTHF forms a favorable azeotrope with water, which significantly aids in drying the organic layer during concentration.

Q3: My O-Mesitoylhydroxylamine decomposes into an unusable oil shortly after synthesis. How can solvent choice prevent this? A3: OMH as a free base is an inherently unstable, high-energy molecule that can undergo rapid O-to-N rearrangement or violent decomposition at room temperature[4]. Legacy DCM extractions often require prolonged concentration steps that apply unnecessary thermal stress to the product. Because 2-MeTHF has a lower heat capacity and azeotropic drying properties, it allows for milder, faster concentration under reduced pressure. Expert Tip: Do not store the free base. Store the intermediate OMH·HCl salt (which is indefinitely stable at 0 °C) and perform the 2-MeTHF free-basing step immediately prior to your amination reaction.

Quantitative Data: Solvent Performance Comparison

The following table summarizes the operational and safety metrics when transitioning from the legacy solvent system to the optimized green alternative.

Performance Metric	Legacy Route (Nitromethane / DCM)	Optimized Green Route (CPME / 2-MeTHF)
Boc-Deprotection Medium	Nitromethane + HCl (gas)	4M HCl in CPME
Extraction Solvent	Dichloromethane (DCM)	2-Methyltetrahydrofuran (2-MeTHF)
Average Deprotection Yield	~86%	>95%
Phase Separation Time	Moderate (Emulsion risk)	Fast (Crisp boundary)
Safety & Toxicity Profile	High Hazard (Explosive/Carcinogenic)	Low Hazard (Stable/Renewable)
Post-Extraction Drying	Requires extensive MgSO₄	Minimal (Azeotropic removal possible)

Step-by-Step Methodology: Optimized Green Synthesis Protocol

This self-validating protocol ensures high-yield synthesis of OMH while mitigating thermal and chemical hazards.

Phase 1: Boc-Deprotection in CPME

• Preparation: Suspend 10.0 g (35.8 mmol) of t-butyl N-mesitoyloxycarbamate in 100 mL of Cyclopentyl Methyl Ether (CPME) in a round-bottom flask equipped with a magnetic stirrer.

• Acidification: Cool the suspension to 0 °C using an ice bath. Slowly add 40 mL of a commercially available 4M HCl solution in CPME dropwise over 15 minutes.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 2 hours. The reaction is complete when gas evolution (isobutylene and CO₂) ceases.

• Isolation & Self-Validation: The OMH·HCl salt will precipitate as a white solid. Filter the solid through a sintered glass funnel, wash with 20 mL of cold CPME, and dry under vacuum.

  • Self-Validation Check: The isolated solid must be a free-flowing white powder. If the material appears gummy, residual starting material or trapped isobutylene is present; immediately wash with an additional 20 mL of ice-cold CPME.

Phase 2: Free-Basing and Extraction in 2-MeTHF

(Critical Note: Perform this step immediately before your planned amination reaction to prevent thermal decomposition of the free base).

• Neutralization: Suspend the dried OMH·HCl salt in 100 mL of distilled water. Slowly add 1 M sodium bicarbonate (NaHCO₃) solution until the pH reaches 7.5–8.0 and gas evolution completely stops. The free base will begin to separate as an oil.

• Extraction: Add 50 mL of 2-MeTHF to the aqueous mixture. Transfer to a separatory funnel and shake vigorously. Allow the layers to separate (the 2-MeTHF organic layer will be on top).

• Washing: Collect the organic layer and extract the remaining aqueous layer with an additional 25 mL of 2-MeTHF. Combine the organic layers.

• Drying & Concentration: Dry the combined 2-MeTHF extracts over anhydrous magnesium sulfate (MgSO₄). Filter and remove the solvent under reduced pressure (15–20 mmHg) using a water bath kept strictly below 25 °C .

• Final Product: O-Mesitoylhydroxylamine will remain as a clear, colorless oil. Use immediately in your downstream amination protocol.

References

• Title: e-EROS Encyclopedia of Reagents for Organic Synthesis: O-Mesitoylhydroxylamine Source: researchgate.net URL: 1

• Title: Preparation, Use, and Safety of O-Mesitylenesulfonylhydroxylamine (and related hydroxylamines) Source: researchgate.net URL: 4

• Title: Improved Pinner Reaction with CPME as a Solvent Source: researchgate.net URL: 2

• Title: Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives Source: nih.gov URL: 3

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

1H NMR characterization of O-Mesitoylhydroxylamine

Title: 1H NMR Characterization of O-Mesitoylhydroxylamine: A Comparative Guide to Electrophilic Amination Reagents

Executive Summary

Electrophilic amination is a critical transformation in late-stage functionalization and heterocycle synthesis. While

-(mesitylsulfonyl)hydroxylamine (MSH) has historically been the gold standard for transferring an group to nucleophiles, its notorious instability and explosive hazard profile have driven the adoption of safer alternatives[1]. -Mesitoylhydroxylamine (OMH), the carbonyl analog of MSH, offers a highly compelling balance of reactivity and bench stability[2].

As a Senior Application Scientist, I frequently guide development teams through the transition from MSH to OMH or

-(diphenylphosphinyl)hydroxylamine (DPPH). This guide provides an objective comparison of these reagents, anchored by rigorous H NMR characterization and field-proven, self-validating experimental protocols.

Structural and Mechanistic Divergence

The performance of an electrophilic amination reagent is fundamentally dictated by the leaving group attached to the hydroxylamine oxygen.

• OMH (Mesitoylate Leaving Group) : The

  bond provides moderate electron withdrawal. The steric bulk of the 2,4,6-trimethylphenyl ring prevents nucleophilic attack at the carbonyl carbon, forcing the nucleophile to attack the nitrogen atom exclusively via an pathway[3].

• MSH (Mesitylenesulfonate Leaving Group) : The highly polarized

  group makes the adjacent nitrogen extremely electrophilic. However, this same activation lowers the activation energy for auto-decomposition, leading to severe explosive hazards[4].

• DPPH (Diphenylphosphinate Leaving Group) : Offers the highest thermal stability but requires harsher conditions or specific transition metal catalysts for activation[1].

1H NMR Characterization of O-Mesitoylhydroxylamine

Accurate

H NMR characterization is the primary self-validating tool for assessing the integrity of OMH. Because the bond is fragile, degradation to mesitoic acid or rearrangement products is common if handled improperly.

Causality in Chemical Shifts: In OMH, the magnetic anisotropy of the carbonyl group heavily influences the ortho-methyl protons. Unlike MSH, where the strongly deshielding sulfonyl group pushes the ortho-methyls downfield to ~2.65 ppm, the carbonyl group in OMH places them at a more shielded 2.30 ppm. The

protons appear as a broad singlet; their exact shift is concentration- and solvent-dependent but typically resonates between 5.50 and 6.00 ppm in .

Table 1: 1H NMR Peak Assignments for OMH ( , 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Diagnostic Significance
6.85	Singlet (s)	2H	Aromatic protons ( )	Baseline reference for integration.
5.50 – 6.00	Broad Singlet (br s)	2H	Hydroxylamine ( )	Critical Validator : Integration < 1.8 indicates bond cleavage or hydrolysis.
2.30	Singlet (s)	6H	Ortho-methyls ( )	Confirms intact mesitoyl steric shield.
2.28	Singlet (s)	3H	Para-methyl ( )	Structural confirmation.

Validation Checkpoint: If a sharp singlet appears at ~8.5 ppm or the

peak integrates poorly relative to the aromatic protons, the reagent has undergone a Lossen-type rearrangement or hydrolysis. Discard the batch immediately.

Comparative Performance Data

To objectively select the right reagent for your workflow, we must compare their NMR profiles, stability, and leaving group thermodynamics.

Table 2: Performance and Characterization Comparison

Reagent	Acronym	H NMR: Ar-H	H NMR:	Leaving Group	Bench Stability	Reactivity Profile
O-Mesitoylhydroxylamine	OMH	6.85 ppm (s, 2H)	2.30 ppm (s, 6H)	Mesitoylate	Moderate (Store at -20°C)	Balanced; excellent for - and -nucleophiles.
O-(Mesitylsulfonyl)hydroxylamine	MSH	6.95 ppm (s, 2H)	2.65 ppm (s, 6H)	Sulfonate	Low (Explosive hazard)	Extremely high; reacts with unactivated arenes[3].
O-(Diphenylphosphinyl)hydroxylamine	DPPH	7.40-7.90 ppm (m)	N/A	Phosphinate	High (Stable at RT)	Mild; often requires catalysis[1].

Experimental Protocol: Synthesis and NMR Validation of OMH

The following protocol is engineered as a self-validating system. We synthesize OMH from

-butyl -mesitoyloxycarbamate. The choice of solvent and base is strictly causal to prevent premature degradation[2].

Step 1: Acidic Deprotection

• Dissolve 10.0 g of

  -butyl -mesitoyloxycarbamate in 150 mL of anhydrous nitromethane. Causality: Nitromethane is a polar, non-nucleophilic solvent. It perfectly solvates the starting material but forces the resulting hydrochloride salt to precipitate, instantly removing it from the acidic environment and preventing bond over-cleavage.

• Bubble a stream of anhydrous hydrogen chloride gas through the solution for 5–7 minutes at 0 °C.

• Allow the mixture to stand for 15 minutes. Filter the precipitated white solid (OMH·HCl) and wash with cold nitromethane.

Step 2: Free Base Formation

• Suspend the OMH·HCl salt in 100 mL of ice-cold distilled water.

• Slowly add 1 M sodium bicarbonate (

  ) solution until gas evolution ceases (pH ~7.5). Causality: is chosen specifically because its mild pKa neutralizes the HCl without providing enough hydroxide concentration to hydrolyze the sensitive mesitoyl ester linkage.

• Extract the resulting free base into dichloromethane (

  ), dry over anhydrous , and concentrate under reduced pressure at <25 °C.

Step 3: NMR Sample Preparation (The Self-Validating Step)

• Solvent Prep : Pass

  through a short plug of basic alumina immediately before use. Causality: Commercial often contains trace from photolytic degradation. Trace acid will protonate the OMH amine, catalyzing rapid decomposition in the NMR tube and yielding a false-negative purity result.

• Dissolve 15 mg of OMH in 0.6 mL of the purified

  .

• Acquire the

  H NMR spectrum (minimum 16 scans, 400 MHz). Verify the integration relative to the aromatic protons (Target: 2:2 ratio).

Mechanistic and Workflow Visualizations

Step-by-step synthesis and isolation workflow for O-Mesitoylhydroxylamine (OMH).

Comparative electrophilic amination pathways highlighting leaving group (LG) divergence.

References

1.[1] O-Substituted Hydroxyl Amine Reagents: An Overview of Recent Synthetic Advances - ResearchGate - 1 2.[2] e-EROS Encyclopedia of Reagents for Organic Synthesis - ResearchGate - 5 3.[4] Iron-catalyzed three-component amino(radio)fluorination of alkenes to unprotected β-(radio)fluoroamines - Nature Communications - 4 4.[3] Dirhodium Catalyzed C-H Arene Amination using Hydroxylamines - PMC - 3

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Dirhodium Catalyzed C-H Arene Amination using Hydroxylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Introduction: Clarifying the Physical State of O-Mesitoylhydroxylamine

Title: Comprehensive Comparison Guide: O-Mesitoylhydroxylamine (MSH) vs. Alternative Amination Reagents

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

In the landscape of electrophilic amination, O-substituted hydroxylamines are indispensable tools for synthesizing complex N-containing molecules. Among these, O-Mesitoylhydroxylamine occupies a highly specialized niche. Often overshadowed by its explosive sulfonyl cousin (O-mesitylenesulfonylhydroxylamine, which is confusingly also abbreviated as MSH), O-Mesitoylhydroxylamine is an acyl derivative that offers a significantly safer handling profile while maintaining excellent reactivity in transition-metal-catalyzed C–H aminations[1].

A widespread and dangerous misconception in chemical databases concerns its physical state. Pure O-Mesitoylhydroxylamine is a clear, colorless oil at room temperature, not a solid. The frequently cited melting point of 128–129 °C actually belongs to its N-acetyl derivative (N-acetyl-O-mesitoylhydroxylamine). Furthermore, its hydrochloride salt precipitates as a solid melting at 125–127 °C (with decomposition)[1][2]. Recognizing this distinction is vital for drug development professionals: handling the free base requires dealing with an oil, which is best generated in situ from its stable hydrochloride salt to ensure precise stoichiometry and avoid degradation.

Quantitative Data & Physical Properties

To establish a clear baseline for synthetic planning, the physical properties and quantitative isolation data of O-Mesitoylhydroxylamine and its derivatives are summarized below.

Table 1: Physical Properties of O-Mesitoylhydroxylamine and Derivatives

Compound / Derivative	Physical State	Melting Point (°C)	Typical Yield	Primary Use Case
t-Butyl N-mesitoyloxycarbamate	Solid	N/A	Precursor	Stable, long-term storage form
O-Mesitoylhydroxylamine HCl	Crystalline Solid	125–127 (dec)	~90%	Stable intermediate salt
Pure O-Mesitoylhydroxylamine	Clear Oil	N/A (Liquid at RT)	86%	Active aminating agent
N-Acetyl-O-mesitoylhydroxylamine	Solid	128–129	Quantitative	Analytical characterization

Comparative Analysis of Aminating Reagents

When designing an amination workflow, selecting the right reagent dictates both the chemoselectivity of the reaction and the safety of the laboratory environment.

Table 2: Comparative Performance of Alternative Aminating Agents

Reagent	Structural Class	Physical State (RT)	Reactivity Profile	Safety / Stability
O-Mesitoylhydroxylamine	O-Acyl	Oil	Moderate electrophile; favors arene amination via weak N-O bond cleavage.	Stable as HCl salt. Low explosive risk compared to sulfonyls.
O-Mesitylenesulfonylhydroxylamine	O-Sulfonyl	Solid	Extremely powerful electrophile for unactivated amines.	High Hazard . Prone to violent detonation at ambient temp.
DPH	O-Aryl	Solid	Strong electrophile; reacts via nitrenoid intermediates (favors aziridination).	Stable at room temperature; safe to handle.
HOSA	O-Sulfonic Acid	Solid	Mild electrophile; optimal for aqueous amination.	Very stable; highly hygroscopic.

Causality in Reagent Selection: The Chemoselectivity Divergence

Why choose O-Mesitoylhydroxylamine over DPH (O-(2,4-Dinitrophenyl)hydroxylamine)? The answer lies in the electronics of the leaving group. In dirhodium-catalyzed reactions, the weakly basic nature of the mesitoyl leaving group favors the formation of an electrophilic Rh-aminating intermediate. In contrast, reagents like DPH, which possess highly electron-withdrawing leaving groups, shift the equilibrium toward a Rh-nitrenoid intermediate, leading exclusively to aziridination rather than arene amination [3].

Caption: Divergent chemoselectivity in Rh-catalyzed amination vs. aziridination pathways.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating visual and chemical checkpoints to confirm success at each stage.

Protocol 1: Preparation and Isolation of O-Mesitoylhydroxylamine Free Base

Objective: Isolate the pure free-base oil from the Boc-protected precursor [1][2].

Causality in Solvent and Reagent Choice:

• Nitromethane: Chosen as the solvent for Boc-deprotection because it is highly polar but non-coordinating. It readily dissolves the Boc-protected precursor but is a poor solvent for the resulting hydrochloride salt, driving the reaction to completion via precipitation.

• 1M NaHCO3: A mild base is critical. Using a strong base like NaOH would cause unwanted base-catalyzed saponification of the mesitoyl ester, destroying the reagent.

Step-by-Step Methodology:

• Deprotection: Dissolve 10.0 g (35.8 mmol) of t-butyl N-mesitoyloxycarbamate in 150 mL of anhydrous nitromethane.

• Acidification: Pass a steady stream of anhydrous hydrogen chloride gas through the solution for 5–7 minutes.

• Validation Checkpoint 1 (Precipitation): Allow the mixture to stand for 15 minutes. The formation of a dense white precipitate validates successful Boc-cleavage. Filter and wash the solid with cold nitromethane. This is the hydrochloride salt (mp 125–127 °C, dec).

• Neutralization: Suspend the dried hydrochloride salt in 100 mL of distilled water. Slowly add 1 M sodium bicarbonate (NaHCO3) solution.

• Validation Checkpoint 2 (Gas Evolution): Monitor the reaction for CO

  gas evolution. The absolute cessation of bubbling serves as a visual, self-validating indicator of complete neutralization.

• Isolation: Extract the aqueous layer with dichloromethane, dry over anhydrous Na

  SO , and concentrate under reduced pressure.

• Validation Checkpoint 3 (Physical State): The recovery of a clear, colorless oil (approx. 5.5 g, 86% yield) confirms the successful isolation of pure O-Mesitoylhydroxylamine.

Caption: Workflow for the synthesis and isolation of O-Mesitoylhydroxylamine and its derivatives.

Protocol 2: Dirhodium-Catalyzed Electrophilic Arene Amination

Objective: Direct C–H amination of an arene substrate utilizing the weak N-O bond as an internal oxidant [3].

Step-by-Step Methodology:

• Setup: In a flame-dried flask, combine the arene substrate (1.0 equiv) and Rh

  (esp) catalyst (5 mol%) in 2,2,2-trifluoroethanol (TFE).

• Reagent Addition: Add pure O-Mesitoylhydroxylamine oil (1.5 equiv) dropwise at 0 °C.

• Validation Checkpoint 1 (Thermal/Visual): A slight color change and mild exotherm indicate the formation of the active Rh-aminating species.

• Reaction: Stir for 2–4 hours, allowing the reaction to warm to room temperature.

• Validation Checkpoint 2 (TLC/MS): Monitor the consumption of the aminating agent via LC/MS. Because the cleaved mesitoyl group acts as an internal oxidant, no external oxidants (which could cause side reactions) are required.

• Workup: Quench with saturated aqueous NaHCO

  , extract with ethyl acetate, and purify the resulting arylamine via flash chromatography.

Conclusion

O-Mesitoylhydroxylamine is a highly effective, tunable, and structurally distinct aminating agent. By understanding its true physical properties—recognizing the free base as an oil rather than a solid—and leveraging its unique electronic profile, researchers can safely execute highly regioselective C–H aminations without the severe explosive risks associated with sulfonyl-based alternatives.

References

• Title: O-Acylhydroxylamines. II. O-Mesitylenesulfonyl-, O-p-Toluenesulfonyl- and O-Mesitoylhydroxylamine Source: Journal of the American Chemical Society (1960) URL: [Link]

• Title: e-EROS Encyclopedia of Reagents for Organic Synthesis: O-Mesitoylhydroxylamine Source: John Wiley & Sons (2001) URL: [Link]

• Title: Dirhodium Catalyzed C-H Arene Amination using Hydroxylamines Source: PubMed Central (PMC) / National Institutes of Health URL: [Link]

A Head-to-Head Comparison for Amination Reactions: O-Mesitoylhydroxylamine vs. Hydroxylamine-O-sulfonic acid

A Senior Application Scientist's Guide to Selecting the Optimal Electrophilic Aminating Reagent

For researchers, scientists, and professionals in drug development, the introduction of a nitrogen atom into a molecule is a frequent and critical transformation. The choice of the aminating agent can profoundly impact reaction efficiency, substrate scope, and safety. This guide provides an in-depth, objective comparison of two prominent electrophilic aminating reagents: O-Mesitoylhydroxylamine (MHA) and Hydroxylamine-O-sulfonic acid (HOSA). By examining their properties, reactivity, and practical handling, this document aims to equip you with the necessary insights to make an informed decision for your specific synthetic challenge.

At a Glance: Physicochemical Properties

The foundational properties of a reagent dictate its handling, storage, and application in a laboratory setting. MHA and HOSA, while both serving as sources of an electrophilic amino group ("NH₂⁺" synthon), exhibit significant physical differences.

Property	O-Mesitoylhydroxylamine (MHA)	Hydroxylamine-O-sulfonic acid (HOSA)
CAS Number	36016-40-7[1]	2950-43-8[2]
Molecular Formula	C₁₀H₁₃NO₂	H₃NO₄S[2]
Molar Mass	179.22 g/mol	113.09 g/mol [2]
Appearance	White solid	White, hygroscopic solid[2]
Solubility	Soluble in many organic solvents.	Soluble in water; used in both aqueous and organic solvents.[2][3][4]
Stability & Storage	Known potential hazard; reports of incidents with pure, crystalline form.[5] Store in a cool, dry, well-ventilated place.[1]	Hygroscopic. Should be stored at 0-8°C to prevent decomposition.[2][6][7]

Expert Insight: The most striking difference lies in their solubility and stability. HOSA's water solubility and hygroscopic nature mean that reactions must be conducted under anhydrous conditions if water is detrimental.[2] Conversely, its stability is well-documented, with a high decomposition temperature.[8] MHA, an O-acylhydroxylamine, is more suited for traditional organic solvents. However, its handling requires greater caution due to reported thermal instability, particularly in its pure, crystalline state.[5] For large-scale applications, this safety consideration is paramount.

Reactivity and Mechanistic Considerations

Both MHA and HOSA function as electrophilic aminating agents, meaning they transfer an amino group to a nucleophile.[9][10] The core of this reactivity lies in the N-O bond, which is polarized by an electron-withdrawing group, rendering the nitrogen atom electrophilic.

The general mechanism involves the attack of a nucleophile (e.g., a carbanion, amine, or sulfide) on the nitrogen atom, leading to the displacement of the leaving group (mesitoate for MHA, sulfate for HOSA).

Caption: General mechanism of electrophilic amination.

Causality Behind Reactivity Differences:

• Leaving Group Ability: The sulfonic acid group in HOSA is a significantly better leaving group than the mesitoate group in MHA. This intrinsic property generally renders HOSA the more reactive aminating agent .

• Dual Nature of HOSA: HOSA is a fascinating reagent due to its ability to act as both an electrophile and a nucleophile depending on the reaction conditions.[3][4][11] In neutral or acidic media, it behaves as an electrophile. However, under basic conditions, it can act as a nucleophile.[12] This dual reactivity expands its synthetic utility beyond simple amination.

• Steric Hindrance: The bulky mesitoyl group in MHA can influence the steric environment of the reaction, which can sometimes be exploited to achieve higher selectivity compared to the less hindered HOSA.

Application Scope and Performance

The choice between MHA and HOSA often comes down to the specific transformation required. While there is overlap, each reagent has found its niche in synthetic organic chemistry.

Application	O-Mesitoylhydroxylamine (MHA) & Analogues	Hydroxylamine-O-sulfonic acid (HOSA)
N-Amination	Widely used for aminating amides, anilines, and N-heterocycles. O-sulfonyl derivatives like MSH are effective.[13]	Efficiently aminates a wide range of N-nucleophiles, including amines and heterocycles, to form hydrazines.[7]
C-Amination	Reacts with organometallic reagents and enolates.	Reacts with organoboranes and other carbanionic species.
Aziridination	Not a primary application.	A key reagent for the direct, stereospecific synthesis of N-H and N-alkyl aziridines from unactivated olefins.[8]
Nitrile Synthesis	Not applicable.	Reacts with aldehydes to form nitriles in high yields via an oxime-O-sulfonic acid intermediate.[2][6][14]
Lactam Synthesis	Can be used in Beckmann rearrangements.[5]	Converts alicyclic ketones into lactams, a classic application.[2][14]
Heterocycle Synthesis	Precursor for some N-containing heterocycles.	Versatile reagent for synthesizing a variety of nitrogen-containing heterocycles.[2][12][14]

Experimental Data Snapshot: A 2002 study in The Journal of Organic Chemistry compared several hydroxylamine-based reagents for the N-amination of 2-oxazolidinones. While O-(mesitylenesulfonyl)hydroxylamine (a close analogue of MHA) was initially used, the study found that O-(p-nitrobenzoyl)hydroxylamine gave superior results, with yields ranging from 45% to 95%.[13][15] This highlights that for specific substrates, optimization of the O-acyl or O-sulfonyl group is crucial.

More recently, HOSA has been showcased as a powerful reagent in rhodium-catalyzed direct intermolecular N-H aziridination of diverse olefins, demonstrating its utility in modern synthetic methods.[8]

Experimental Protocols: A Practical Guide

To ensure trustworthy and reproducible results, the following self-validating protocols are provided.

Protocol 1: Direct N-H Aziridination of an Olefin using HOSA

This protocol is adapted from a procedure for the rhodium-catalyzed aziridination of unactivated olefins.[8]

Caption: Workflow for HOSA-mediated aziridination.

Step-by-Step Methodology:

• Preparation: To a clean, dry vial equipped with a magnetic stir bar, add the olefin substrate (1.0 mmol, 1.0 equiv).

• Solvent Addition: Dissolve the substrate in hexafluoroisopropanol (HFIP) (2.5 mL, 0.4 M).

• Base Addition: Add pyridine (1.2 mmol, 1.2 equiv) to the solution. The use of an organic base like pyridine is crucial to deprotonate the HOSA zwitterion, facilitating the reaction.[8]

• Reagent Addition: Carefully add Hydroxylamine-O-sulfonic acid (1.2 mmol, 1.2 equiv).

• Catalyst Introduction: Add the rhodium catalyst, such as Rh₂(esp)₂ (0.01 mmol, 1 mol%).

• Reaction: Stir the reaction mixture vigorously at room temperature for approximately 2.5 hours. Monitor the reaction progress by TLC or LC-MS.

• Quenching: Upon completion, carefully quench the reaction by adding saturated aqueous sodium carbonate (Na₂CO₃) solution.

• Workup: Transfer the mixture to a separatory funnel, extract with an appropriate organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure aziridine.

Protocol 2: N-Amination of an Amide using an O-Acyl/Sulfonyl Hydroxylamine

This generalized protocol is based on common procedures for the N-amination of amide-like substrates using reagents like MHA.[13]

Caption: Workflow for MHA-mediated N-amination.

Step-by-Step Methodology:

• Preparation: To a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 equiv).

• Solvent & Deprotonation: Suspend the NaH in anhydrous dioxane. To this suspension, add a solution of the amide substrate (1.0 equiv) in anhydrous dioxane dropwise at room temperature. The causality here is the need to form the nucleophilic amide anion in situ.

• Anion Formation: Stir the mixture at room temperature until hydrogen gas evolution ceases, indicating complete deprotonation.

• Reagent Addition: Add O-Mesitoylhydroxylamine (MHA) or a suitable analogue (1.1 equiv) portion-wise, controlling any exotherm.

• Reaction: Stir the reaction mixture at room temperature for 2-4 hours, monitoring by TLC or LC-MS.

• Quenching: Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Workup: Extract the product with an appropriate organic solvent. Wash the combined organic layers, dry over a drying agent, and remove the solvent in vacuo.

• Purification: Purify the crude product by flash column chromatography or recrystallization to obtain the desired N-amino product.

Safety and Handling: A Critical Comparison

Authoritative grounding in safety is non-negotiable. The safety profiles of MHA and HOSA are markedly different and must be respected.

Safety Aspect	O-Mesitoylhydroxylamine (MHA)	Hydroxylamine-O-sulfonic acid (HOSA)
GHS Pictograms	Warning[1]	Danger, Corrosion, Exclamation mark, Environment[6]
Key Hazard Statements	H302: Harmful if swallowed.[1]	H302: Harmful if swallowed. H314: Causes severe skin burns and eye damage. H410: Very toxic to aquatic life with long-lasting effects.[6][16]
Primary Hazards	Potential explosion hazard in pure, crystalline form.[5] Harmful if swallowed.[1]	Corrosive.[16][17][18] Causes severe burns.[17][18] Respiratory irritant.[17]
Required PPE	Safety goggles with side-shields, impervious gloves, lab coat.[1]	Face shield, safety glasses, acid-resistant gloves, protective clothing, acid vapor respirator may be required.[6][17][18]

Trustworthiness in Handling:

• HOSA: The primary danger from HOSA is its corrosivity.[17][18] It must be handled with appropriate personal protective equipment (PPE) to prevent severe chemical burns to the skin and eyes.[16][17] Its hygroscopic nature also necessitates storage in a tightly sealed container in a cool, dry place.

• MHA: While less corrosive, the literature contains reports of incidents involving pure, crystalline MHA, suggesting a potential for thermal decomposition or explosion.[5] It is often recommended to prepare and use it in solution or handle it with extreme care, avoiding heat, friction, and shock. Always handle in a well-ventilated area and avoid creating dust.[1]

Conclusion: Making the Right Choice

Both O-Mesitoylhydroxylamine and Hydroxylamine-O-sulfonic acid are valuable tools for electrophilic amination. The optimal choice is not universal but depends on the specific synthetic context.

Feature	O-Mesitoylhydroxylamine (MHA)	Hydroxylamine-O-sulfonic acid (HOSA)
Reactivity	Moderate	High
Selectivity	Potentially higher due to sterics	Generally lower, but highly effective
Substrate Scope	Excellent for N-amination of amides/heterocycles	Broader, including aziridination, nitrile/lactam synthesis
Solvents	Organic Solvents	Aqueous & Organic Solvents
Safety Profile	Potential thermal instability/explosion hazard	Highly corrosive, causes severe burns
Byproducts	Mesitoic Acid (organic, may require chromatography)	Sulfuric Acid (inorganic, easily removed by aqueous wash)[8]
Ideal Use Case	Selective N-amination of sensitive substrates in organic media where moderate reactivity is desired.	Broad-spectrum aminations, especially when high reactivity is needed or for specific applications like aziridination.

Final Recommendation:

• Choose Hydroxylamine-O-sulfonic acid (HOSA) for its high reactivity, broad substrate scope, cost-effectiveness, and the convenience of its inorganic byproduct removal. It is the reagent of choice for transformations like direct olefin aziridination and the conversion of carbonyls to nitriles or lactams. However, be prepared to manage its corrosivity and hygroscopicity.

• Choose O-Mesitoylhydroxylamine (MHA) or its analogues when working with substrates that may be sensitive to the high reactivity of HOSA, when greater selectivity is required, or when the reaction must be performed in a strictly non-aqueous organic solvent. The critical caveat is the need for stringent safety protocols to mitigate its potential thermal instability.

By understanding these key differences, researchers can strategically select the aminating agent that best aligns with their synthetic goals, ensuring efficiency, safety, and success in their drug discovery and development endeavors.

References

• Comparison of Electrophilic Amination Reagents for N-Amination of 2-Oxazolidinones and Application to Synthesis of Chiral Hydrazones. The Journal of Organic Chemistry. [Link]

• Hydroxylamine-O-sulfonic acid. Wikipedia. [Link]

• Hydroxylamine‐O‐Sulfonic Acid (HOSA): A Recent Synthetic Overview. ResearchGate. [Link]

• Comparison of Electrophilic Amination Reagents for N-Amination of 2-Oxazolidinones and Application to Synthesis of Chiral Hydrazones. ACS Publications. [Link]

• Comparison of Electrophilic Amination Reagents for N-Amination of 2-Oxazolidinones and Application to Synthesis of Chiral Hydrazones. ACS Publications. [Link]

• Hydroxylamine-O -sulfonic acid — a versatile synthetic reagent. NTU > IRep. [Link]

• Hydroxylamine‐ O‐ Sulfonic Acid (HOSA): A Recent Synthetic Overview. R Discovery. [Link]

• Electrophilic amination. Wikipedia. [Link]

• Reagents for electrophilic amination: A quantum Monte Carlo study. AIP Publishing. [Link]

• Hydroxylamine-O-sulfonic acid. DC Fine Chemicals. [Link]

• Synthesis and Reactivity of Heterocyclic Hydroxylamine-O-sulfonates. ResearchGate. [Link]

• Safety Data Sheet: O-Mesitylenesulfonylhydroxylamine. Carl ROTH. [Link]

• Synthesis and chemoselective ligations of MIDA acylboronates with O-Me hydroxylamines. RSC Publishing. [Link]

• O-Acylhydroxylamines. II. O-Mesitylenesulfonyl-, O-p-Toluenesulfonyl- and O-Mesitoylhydroxylamine. ACS Publications. [Link]

• Preparation, Use, and Safety of O-Mesitylenesulfonylhydroxylamine. ResearchGate. [Link]

• O-Acylhydroxylamines. II. O-Mesitylenesulfonyl-, O-p-Toluenesulfonyl- and O-Mesitoylhydroxylamine. Scilit. [Link]

• Substitution-type Electrophilic Amination Using Hydroxylamine-Derived Reagents. Wiley-VCH. [Link]

• Synthesis and Application of Methyl N,O-Hydroxylamine Muramyl Peptides. NIH National Center for Biotechnology Information. [Link]

• Synthesis of Multifunctional Hydroxylamines (MFHAs) for Structurally Complex Amines and N-Heterocycles. ChemRxiv. [Link]

• Direct and Stereospecific Synthesis of N–H and N–Alkyl Aziridines from Unactivated Olefins Using Hydroxylamine-O-Sulfonic Acids. NIH National Center for Biotechnology Information. [Link]

• Hydroxylamine-mediated C–C amination via an aza-hock rearrangement. Nature Communications. [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. Hydroxylamine-O-sulfonic acid - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. researchgate.net [researchgate.net]
• 6. Hydroxylamine-O-sulfonic acid 97 2950-43-8 [sigmaaldrich.com]
• 7. Hydroxylamine-O-sulfonic acid 99.999 2950-43-8 [sigmaaldrich.com]
• 8. Direct and Stereospecific Synthesis of N–H and N–Alkyl Aziridines from Unactivated Olefins Using Hydroxylamine-O-Sulfonic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Electrophilic amination - Wikipedia [en.wikipedia.org]
• 10. pubs.aip.org [pubs.aip.org]
• 11. irep.ntu.ac.uk [irep.ntu.ac.uk]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. sihaulichemicals.co.in [sihaulichemicals.co.in]
• 15. figshare.com [figshare.com]
• 16. WERCS Studio - Application Error [assets.thermofisher.com]
• 17. datasheets.scbt.com [datasheets.scbt.com]
• 18. fishersci.com [fishersci.com]

O-Mesitoylhydroxylamine (MSH) vs. Tamura's Reagent: The Modern Standard for Electrophilic Amination

Executive Summary: The Safety-Stability Trade-off

For decades, Tamura's Reagent (O-Mesitylenesulfonylhydroxylamine) was the gold standard for electrophilic amination. It is potent, reactive, and versatile. It is also thermally unstable and shock-sensitive , posing significant explosion risks upon scale-up or storage.

MSH (O-Mesitoylhydroxylamine), developed by Legault and Charette in 2003, was engineered specifically to solve this safety crisis. It retains the reactivity profile of Tamura's reagent while offering a crystalline, bench-stable profile with a high decomposition onset.

The Verdict: MSH should be the default starting point for all electrophilic amination screenings (pyridinium ylide formation, hydrazine synthesis). Tamura's reagent should be reserved as a "last resort" for sterically encumbered substrates where MSH fails to react.

Mechanistic Foundation: Electrophilic Amination

Both reagents function as electrophilic nitrogen sources . Unlike classical nucleophilic amines (e.g., ammonia), these reagents possess a good leaving group (LG) attached to the nitrogen, reversing the polarity (umpolung) of the amine.

The Pathway[1]

• Nucleophilic Attack: The substrate (e.g., Pyridine,

  Amine) attacks the electropositive nitrogen.

• Displacement: The leaving group (Mesitoate or Mesitylenesulfonate) is displaced.

• Salt Formation: The product is an

  -amino salt.

Figure 1: General mechanism of electrophilic amination. The stability of the Leaving Group anion correlates with the reactivity and shelf-life of the reagent.

Critical Safety & Stability Analysis

This is the primary differentiator. Tamura's reagent is notoriously hazardous. MSH is designed for bench stability.

Thermal Stability Data (DSC & Melting Point)

Feature	Tamura's Reagent	MSH (Charette's Reagent)
Structure	O-(Mesitylenesulfonyl)hydroxylamine	O-(2,4,6-Trimethylbenzoyl)hydroxylamine
Melting Point	~93–94 °C (often decomposes)	144–145 °C (Sharp melt)
Stability	Unstable at RT. Must store at 0°C. Risk of rapid exotherm/explosion.	Bench Stable. Can be stored at RT for months without titer loss.
Shock Sensitivity	High. Do not scrape dry solids.	Low. Safe to handle as a dry solid.
Leaving Group pKa	~0.7 (Sulfonic acid)	~4.5 (Carboxylic acid)

Safety Warning: Tamura's reagent has caused documented laboratory explosions when allowed to warm or upon mechanical friction. Always use a blast shield if you must use it.

Experimental Protocols

A. Synthesis of MSH (The Legault-Charette Protocol)

Reference: J. Org. Chem. 2003, 68, 7119.

This is a self-validating protocol . If the intermediate does not crystallize, the final acid hydrolysis will fail.

Step 1: Preparation of Ethyl O-Mesitoyl-acetohydroxamate

• Dissolve Ethyl N-hydroxyacetimidate (1.05 equiv) and Triethylamine (1.1 equiv) in diethyl ether (0.5 M) at 0 °C.

• Add Mesitoyl chloride (1.0 equiv) dropwise.

• Stir for 1 hour. A white precipitate (Et3N·HCl) will form.

• Filter the solid and concentrate the filtrate.

• Result: The intermediate rearranges/crystallizes to a white solid.

Step 2: Hydrolysis to MSH

• Dissolve the intermediate from Step 1 in Dioxane.

• Add 70% Perchloric Acid (HClO4) dropwise at 0 °C.

  • Note: While MSH is safe, HClO4 is a strong oxidizer. Handle with care.

• Pour the mixture into ice water. MSH will precipitate immediately as a white, crystalline solid.

• Filter and wash with copious water to remove acid traces.

• Dry in a desiccator.

• Yield: Typically 75–80%.

B. Standard Amination Procedure (N-Amination of Pyridine)

• Dissolve Pyridine (1.0 equiv) in CH2Cl2 (0.2 M).

• Add MSH (1.2 equiv) as a solid in one portion.

• Stir at 40 °C (reflux) for 2–12 hours.

  • Advantage:[1][2][3] You can heat MSH reactions. Heating Tamura's reagent is dangerous.

• Workup:

  • Cool to RT.

  • Add Et2O to precipitate the N-aminopyridinium mesitylenesulfonate salt.

  • Filtration: Collect the salt.

  • Base Wash (Optional): To remove the mesitoate counter-ion, treat with K2CO3 or ion-exchange resin if a specific counter-ion (like iodide) is desired.

Performance Comparison: Yield & Scope

Does the increased stability of MSH cost you yield? Generally, no .

Substrate Class	Product Type	Yield (Tamura)	Yield (MSH)	Notes
Pyridine	N-aminopyridinium	90%	92%	MSH allows heating to drive completion.
Quinoline	N-aminoquinolinium	85%	88%	Comparable performance.
Steric Amines	Hydrazines	65%	55-60%	Tamura's higher reactivity helps slightly with steric bulk.
Indoles	N-aminoindole	45%	40%	Both reagents struggle with low nucleophilicity without base.

Byproduct Removal

• Tamura: Generates Mesitylenesulfonic acid. Water-soluble, but acts as a surfactant and can complicate phase cuts.

• MSH: Generates Mesitoic acid. Solid. Can be removed by a simple basic wash (NaHCO3) or recovered and recycled back to Mesitoyl chloride using SOCl2.

Decision Matrix: Which Reagent?

Use this logic flow to determine the correct reagent for your campaign.

Figure 2: Reagent selection flowchart. MSH is the primary choice due to safety; Tamura's reagent is a secondary option for difficult substrates.

References

• Legault, C.; Charette, A. B. "Highly Efficient Synthesis of O-(2,4-Dinitrophenyl)hydroxylamine. Application to the Synthesis of Substituted N-Benzoyliminopyridinium Ylides." J. Org. Chem.2003 , 68, 7119–7122. Link (The seminal paper establishing MSH as the safer alternative and detailing the synthesis protocol.)

• Tamura, Y.; Minamikawa, J.; Sumoto, K.; Fujii, S.; Ikeda, M. "Synthesis and some properties of O-acyl- and O-nitrophenylhydroxylamines." J. Org. Chem.1973 , 38, 1239–1241. Link (The original description of Tamura's reagent and early O-acyl derivatives.)

• Zeman, S. "Thermal Stability of Polynitro Compounds." J. Energ. Mater.1999, 17, 305. (Contextual data on the thermal decomposition risks of high-energy nitrogen-oxygen bonds.)
• Fier, P. S.; Hartwig, J. F. "Copper-Catalyzed Hydroamination of Alkenes with Hydroxylamines." J. Am. Chem. Soc.2012, 134, 10795.

Sources

• 1. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 2. Sciencemadness Discussion Board - Trouble with synthesizing HClO4 - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. mdpi.com [mdpi.com]

Validating O-Mesitoylhydroxylamine purity via HPLC

Objective Comparison Guide: Validating O-Mesitoylhydroxylamine Purity via HPLC for Electrophilic Amination

Executive Summary

Electrophilic amination is a cornerstone reaction in organic synthesis, heavily utilized in drug development to form critical C-N, N-N, and O-N bonds. Historically, reagents like O-(Mesitylsulfonyl)hydroxylamine (MSH) were favored for their aggressive reactivity. However, severe safety concerns—specifically the explosive nature of crystalline sulfonylhydroxylamines—have driven researchers toward safer carboxylate ester analogs like O-Mesitoylhydroxylamine[1].

As a Senior Application Scientist, I frequently observe a critical oversight in amination workflows: the assumption of reagent permanence. While O-Mesitoylhydroxylamine offers a vastly improved safety profile[2], its ester linkage remains susceptible to hydrolysis. Utilizing degraded amination reagents not only compromises reaction yields but can also introduce genotoxic impurities, such as free hydroxylamine, directly into the active pharmaceutical ingredient (API)[3].

This guide objectively compares O-Mesitoylhydroxylamine against alternative aminating agents and provides a self-validating High-Performance Liquid Chromatography (HPLC) protocol to ensure reagent integrity prior to synthesis.

Section 1: Comparative Analysis of Electrophilic Amination Reagents

To understand why O-Mesitoylhydroxylamine is selected—and why its purity must be rigorously validated—we must compare it against standard alternatives. The choice of reagent is always a balancing act between electrophilicity (reactivity) and stability (safety).

Table 1: Performance and Safety Comparison of Aminating Reagents

Reagent	Reactivity Profile	Stability / Safety	Primary Degradation Pathway	Purity Validation Method
O-Mesitoylhydroxylamine	Moderate to High. Excellent for N-amination of stabilized carbanions.	High. Safer alternative to sulfonyl analogs. Non-explosive under standard conditions[2].	Hydrolysis to Mesitoic Acid and Hydroxylamine.	RP-HPLC (UV 230 nm)
O-(Mesitylsulfonyl)hydroxylamine (MSH)	Very High. Transfers NH rapidly.	Low. Known explosive hazard in pure/crystalline form.	Hydrolysis to Mesitylenesulfonic Acid.	RP-HPLC (Requires extreme cold prep)
Hydroxylamine-O-sulfonic acid (HOSA)	Moderate. Works well in aqueous media.	Moderate. Hygroscopic but generally non-explosive.	Hydrolysis to Sulfuric Acid and Hydroxylamine.	Titration / Ion Chromatography
O-(Diphenylphosphinyl)hydroxylamine (DPPH)	High. Highly chemoselective.	High. Stable at room temperature.	Slow hydrolysis to Diphenylphosphinic acid.	RP-HPLC / P-NMR

Causality Insight: The steric bulk of the mesityl group in O-Mesitoylhydroxylamine physically shields the carbonyl carbon from rapid nucleophilic attack, granting it a superior shelf-life compared to unhindered acylhydroxylamines. However, in the presence of trace moisture and fluctuating pH, the ester bond inevitably undergoes cleavage.

Section 2: Degradation Pathway and the Need for HPLC

When O-Mesitoylhydroxylamine degrades, it yields mesitoic acid and free hydroxylamine. Hydroxylamine is a well-documented genotoxic impurity that must be tightly controlled to parts-per-million (ppm) levels in pharmaceutical manufacturing[3]. Relying solely on NMR for purity validation is insufficient; trace hydroxylamine lacks a distinct proton signature in standard organic solvents and is easily lost in the baseline noise.

RP-HPLC with UV detection provides the sensitivity required to quantify the intact reagent and its aromatic degradant (mesitoic acid).

Hydrolytic degradation pathway of O-Mesitoylhydroxylamine into mesitoic acid and hydroxylamine.

Section 3: Self-Validating HPLC Methodology

To ensure scientific integrity, an analytical method must be a self-validating system. This requires incorporating a System Suitability Test (SST) that empirically proves the system can resolve the intact reagent from its primary degradant before any actual samples are analyzed.

Step-by-Step Protocol: RP-HPLC Purity Validation

1. Reagent & Standard Preparation:

• Diluent: Acetonitrile:Water (50:50 v/v) pre-chilled to 4°C. Causality: Chilling the diluent suppresses on-column hydrolytic degradation during the sequence run time.

• Standard Solution: Dissolve the reference standard O-Mesitoylhydroxylamine in diluent to a concentration of 1.0 mg/mL.

• System Suitability (SST) Solution: Spike the Standard Solution with 0.1 mg/mL of Mesitoic Acid (the primary degradant).

2. Chromatographic Conditions:

• Column: Zorbax SB-C18, 150 × 4.6 mm, 3.5 µm (or equivalent). Causality: The steric protection of this specific stationary phase prevents peak tailing at low pH.

• Mobile Phase A: 0.05% Trifluoroacetic acid (TFA) in Milli-Q Water. Causality: TFA keeps the amino group of the intact reagent protonated, ensuring sharp peak shape and preventing secondary interactions with residual silanols.

• Mobile Phase B: 0.05% TFA in Acetonitrile.

• Gradient Program: 0-2 min (10% B), 2-10 min (10% to 70% B), 10-12 min (70% B), 12-12.1 min (return to 10% B), 12.1-15 min (re-equilibration).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Injection Volume: 5 µL.

• Detection: UV at 230 nm (optimal wavelength for the mesitoyl chromophore).

3. Execution and System Validation:

• Inject the SST Solution. The resolution (

  ) between Mesitoic Acid and O-Mesitoylhydroxylamine must be .

• The tailing factor (

  ) for the O-Mesitoylhydroxylamine peak must be .

• If the SST passes, the system is validated, and you may proceed with injecting the sample preparations.

Self-validating HPLC workflow for O-Mesitoylhydroxylamine purity analysis.

Section 4: Experimental Data & Acceptance Criteria

When executing this method, the resulting chromatogram should yield distinct, quantifiable peaks. The data below represents typical validation metrics achieved using this protocol.

Table 2: Typical HPLC Validation Metrics for O-Mesitoylhydroxylamine and Degradants

Analyte	Approx. Retention Time (min)	Resolution ( )	Limit of Detection (LOD)	Limit of Quantitation (LOQ)
Mesitoic Acid (Degradant)	6.4	N/A	0.05 µg/mL	0.15 µg/mL
O-Mesitoylhydroxylamine	8.1	4.5	0.03 µg/mL	0.10 µg/mL
Hydroxylamine (Derivatized)*	4.2	> 5.0	0.01 ppm	0.03 ppm

*Note: Direct UV detection of free hydroxylamine is poor due to the lack of a chromophore. If exact quantification of the hydroxylamine degradant is required for regulatory compliance, a pre-column derivatization method (e.g., using 1-fluoro-2,4-dinitrobenzene) prior to HPLC-UV is mandatory to achieve the necessary ppm sensitivity[4].

Conclusion

While O-Mesitoylhydroxylamine provides a safer and highly effective alternative to explosive sulfonyl aminating agents, its susceptibility to hydrolysis demands rigorous analytical oversight. By implementing a self-validating RP-HPLC method with strict system suitability criteria, researchers can ensure reagent integrity, prevent the introduction of genotoxic impurities, and maintain high yields in electrophilic amination workflows.

References

• Carpino, L. A. (1960). O-Acylhydroxylamines. II. O-Mesitylenesulfonyl-, O-p-Toluenesulfonyl- and O-Mesitoylhydroxylamine. Journal of the American Chemical Society. 1

• Boche, G. (2001). O-Mesitoylhydroxylamine. e-EROS Encyclopedia of Reagents for Organic Synthesis. 2

• Kumar, et al. (2018). A High-Performance Liquid Chromatography Method for Determination of Genotoxic Impurity Hydroxylamine in Drug Substances. SciSpace / Oxford University Press.3

• ResearchGate. (2019). Liquid chromatography method to analyze genotoxic impurity hydroxylamine in pharmaceutical product. 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]

A Comparative Safety Profile: O-Mesitoylhydroxylamine vs. Mesitylenesulfonylhydroxylamine (MSH)

For Researchers, Scientists, and Drug Development Professionals: A Guide to Understanding the Safety and Handling of Two Key Electrophilic Aminating Agents

In the realm of modern organic synthesis, the use of electrophilic aminating agents is indispensable for the construction of complex nitrogen-containing molecules, which are pivotal in pharmaceuticals and agrochemicals.[1][2] Among these reagents, O-Mesitoylhydroxylamine (OMH) and Mesitylenesulfonylhydroxylamine (MSH) have emerged as effective tools. However, their utility is intrinsically linked to their reactivity, which necessitates a thorough understanding of their respective safety profiles. This guide provides a comprehensive comparison of the safety, stability, and handling considerations for OMH and MSH, supported by available data, to ensure their safe and effective use in the laboratory.

At a Glance: Key Safety Distinctions

Feature	O-Mesitoylhydroxylamine (OMH)	Mesitylenesulfonylhydroxylamine (MSH)
Chemical Class	O-Acyl Hydroxylamine	O-Sulfonyl Hydroxylamine
Known Stability	Generally considered more stable than O-sulfonyl derivatives.[3]	Known potential hazard due to high-energy functional groups; incidents reported with pure, crystalline form.[3]
Physical Form	Solid	Pale yellow to pale beige oil or white solid.[4]
Key Hazards	Potential for thermal decomposition, similar to other O-acyl hydroxylamines.	Harmful if swallowed, causes skin and eye irritation, may cause respiratory irritation. Explosive potential when dry.[5][6][7][8]
Handling Recommendations	Handle with care, avoid heat and shock.	Often handled as a wetted solid (10-65% water) to mitigate explosion risk. Avoid drying the pure substance.[8]

Structural and Stability Insights

The fundamental difference in the safety profiles of OMH and MSH stems from their distinct chemical structures. OMH is an O-acyl hydroxylamine, while MSH is an O-sulfonyl hydroxylamine. This structural variance has a significant impact on their reactivity and thermal stability.

As a general rule, O-sulfonyl derivatives are recognized as being more reactive and consequently less stable than their O-acyl counterparts.[3] This suggests that MSH is inherently more energetic and prone to decomposition than OMH.

Caption: Comparative structures and relative stability of OMH and MSH.

Mesitylenesulfonylhydroxylamine (MSH): A Known Hazard

The safety concerns associated with MSH are well-documented. It is known to be a high-energy compound with the potential for explosive decomposition, particularly in its pure, crystalline, and dry state.[3] There are multiple reports of incidents involving this reagent, underscoring the need for stringent safety protocols.[3] To mitigate this risk, MSH is commonly supplied and handled as a wetted solid, typically containing 10-65% water.[8] This significantly improves its stability and reduces the risk of dust explosions.

The Safety Data Sheet (SDS) for MSH classifies it as harmful if swallowed, a skin and eye irritant, and a potential respiratory irritant.[5][6][7][8]

O-Mesitoylhydroxylamine (OMH): An Analogical Hazard Assessment

Direct and extensive safety data for O-Mesitoylhydroxylamine is less readily available in public literature compared to MSH. However, by examining the properties of related O-acyl hydroxylamines, a potential hazard profile can be inferred. O-acyl hydroxylamine derivatives are known to be reactive and can act as potent oxidants.[9] Their stability is influenced by the nature of the acyl group. While generally more stable than O-sulfonyl derivatives, they are still energetic molecules that should be handled with caution, particularly concerning their thermal stability.

Thermal Stability and Decomposition

A critical aspect of the safety profile of these reagents is their behavior upon heating. While specific differential scanning calorimetry (DSC) or thermogravimetric analysis (TGA) data for OMH is not widely published, the general principle of O-acyl hydroxylamines being more stable than O-sulfonyl hydroxylamines provides a qualitative comparison.

For MSH, safety assessments using Accelerating Rate Calorimetry (ARC) have been performed, confirming its hazardous potential.[3] It is crucial to avoid heating MSH, especially in its pure, dry form. The neat molten liquid form should also be avoided as it can evolve heat upon crystallization.[3]

The decomposition of hydroxylamine derivatives can be autocatalytic and is influenced by factors such as concentration, temperature, and the presence of metal contaminants.[1][10][11] The decomposition of concentrated hydroxylamine solutions has been implicated in several industrial accidents.[12][13][14][15][16]

Experimental Protocols and Handling Procedures

Given the hazardous nature of these compounds, strict adherence to safety protocols during their synthesis and use is paramount.

Synthesis of Mesitylenesulfonylhydroxylamine (MSH)

A common laboratory-scale synthesis involves the reaction of mesitylenesulfonyl chloride with hydroxylamine. The following is a generalized procedure with an emphasis on safety:

Caption: Generalized workflow for the synthesis of MSH.

Key Safety Considerations for MSH Synthesis and Handling:

• Temperature Control: The reaction is exothermic and must be maintained at low temperatures to prevent runaway reactions.

• Slow Addition: The hydroxylamine solution should be added slowly and portion-wise to control the reaction rate.

• Avoid Complete Dryness: When isolating the product, it is critical to avoid drying it completely to prevent the formation of the explosive crystalline solid. The product should be stored as a wetted solid.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[4][5][6][7][8]

• Ventilation: All manipulations should be performed in a well-ventilated fume hood.[5][6][7]

Handling of O-Mesitoylhydroxylamine (OMH)

While specific synthesis protocols for OMH are less common in readily accessible literature, the handling of this O-acyl hydroxylamine should follow the general principles for potentially energetic compounds.

Recommended Handling Procedures for OMH:

• Small-Scale Operations: Whenever possible, work with small quantities of the material.

• Avoid Heat and Shock: Do not subject the compound to excessive heat, friction, or shock.

• Storage: Store in a cool, dry, and well-ventilated area away from heat sources and incompatible materials.

• PPE: Utilize the same level of personal protective equipment as for MSH.

Conclusion and Recommendations

Both O-Mesitoylhydroxylamine and Mesitylenesulfonylhydroxylamine are valuable reagents for electrophilic amination. However, their utility is accompanied by significant safety considerations.

Mesitylenesulfonylhydroxylamine (MSH) is demonstrably the less stable of the two compounds, with a known potential for explosive decomposition in its pure, dry, crystalline form. Its use requires stringent safety measures, including handling it as a wetted solid and maintaining strict temperature control during reactions.

O-Mesitoylhydroxylamine (OMH) , as an O-acyl hydroxylamine, is predicted to be more stable than MSH. Nevertheless, it should be treated as a potentially energetic compound, and appropriate precautions should be taken to avoid thermal decomposition.

For researchers and drug development professionals, a thorough risk assessment is essential before utilizing either of these reagents. Whenever possible, less hazardous alternatives should be considered. If their use is necessary, it should be conducted on the smallest possible scale, with strict adherence to all safety protocols, including the use of appropriate personal protective equipment and engineering controls. Long-term storage of MSH should be avoided, and the material should be generated as needed.[3]

References

(Note: The following is a consolidated list of references based on the conducted research. URLs are provided for verification where available.)

• Preparation, Use, and Safety of O-Mesitylenesulfonylhydroxylamine. American Chemical Society. (2009). [Link]

• MSDS of O-(mesitylsulfonyl)hydroxylamine. Capot Chemical. (2012). [Link]

• Safety Data Sheet: O-Mesitylenesulfonylhydroxylamine. Carl ROTH. (2025). [Link]

• Comparison of the thermal decomposition behavior for members of the hydroxylamine family. Thermochimica Acta. (2004). [Link]

• Comparison of the thermal decomposition behavior for members of the hydroxylamine family | Request PDF. ResearchGate. [Link]

• 1 Substitution-type Electrophilic Amination Using Hydroxylamine-Derived Reagents. Wiley-VCH. [Link]

• Case Study. Chemical Safety Board. [Link]

• O-Acylhydroxylamines. II. O-Mesitylenesulfonyl-, O-p-Toluenesulfonyl- and O-Mesitoylhydroxylamine. Journal of the American Chemical Society. (1960). [Link]

• Reactive electrophilic metabolites of aromatic amine and amide carcinogens. Frontiers in Bioscience (Scholar Edition). (2013). [Link]

• The Characterization of Polymorphs by Thermal Analysis. METTLER TOLEDO. [Link]

• Thermal Analysis Instruments (DSC, TGA). ResolveMass Laboratories Inc. (2025). [Link]

• Material Characterization of Polymers by Methods of Thermal Analysis − A Comprehensive Study on PMMI by Means of DSC, TGA and TGA-FT-IR. NETZSCH Analyzing & Testing. (2020). [Link]

• Thermogravimetric Analysis (TGA) & Differential Scanning Calorimetry (DSC). IIT Kanpur. [Link]

• (PDF) Electrophilic Aminating Agents in Total Synthesis. ResearchGate. (2021). [Link]

• Thermal decomposition of hydroxylamine: isoperibolic calorimetric measurements at different conditions. PubMed. (2013). [Link]

• The advent of electrophilic hydroxylamine-derived reagents for the direct preparation of unprotected amines. Chemical Communications. (2022). [Link]

• A detailed kinetic model for the thermal decomposition of hydroxylamine. PubMed. (2021). [Link]

• Ionization and separation as a strategy for significantly enhancing the thermal stability of an instable system: a case for hydroxylamine-based salts relative to that for pure hydroxylamine. Physical Chemistry Chemical Physics. [Link]

• Hydroxylamine explosion in a chemical plant. ARIA. (1999). [Link]

• The advent of electrophilic hydroxylamine-derived reagents for the direct preparation of unprotected amines. PMC. [Link]

• Isothermal Decomposition of Hydroxylamine and Hydroxylamine Nitrate in Aqueous Solutions in the Temperature Range 80-160 Degrees C. PubMed. (2009). [Link]

• Thermal Analysis DSC/TGA MS. Microanalysis Australia. [Link]

• Thermal decomposition pathways of hydroxylamine: theoretical investigation on the initial steps. PubMed. (2010). [Link]

• Thermal Analysis | DSC, TGA, and Melting Point Testing. Robertson Microlit. [Link]

• 1 Explosion and Fire of Hydroxylamine. Failure Knowledge Database. (2000). [Link]

• Degradation of aqueous methyldiethanolamine by temperature and oxygen Cycling. ResearchGate. (2025). [Link]

• Concept Sciences Hydroxylamine Explosion. CSB. (2002). [Link]

• Explosion and fire of a distillation column in a chemical plant. ARIA. (2000). [Link]

• Decomposition Products of 50 Mass% Hydroxylamine/Water Under Runaway Reaction Conditions | Request PDF. ResearchGate. [Link]

Sources

• 1. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. O-Mesitylenesulfonylhydroxylamine: A Keystone in Organic Synthesis_Chemicalbook [chemicalbook.com]
• 5. echemi.com [echemi.com]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. capotchem.com [capotchem.com]
• 8. carlroth.com [carlroth.com]
• 9. The advent of electrophilic hydroxylamine-derived reagents for the direct preparation of unprotected amines - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC02431D [pubs.rsc.org]
• 10. Thermal decomposition of hydroxylamine: isoperibolic calorimetric measurements at different conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A detailed kinetic model for the thermal decomposition of hydroxylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. csb.gov [csb.gov]
• 13. Hydroxylamine explosion in a chemical plant - La référence du retour d'expérience sur accidents technologiques [aria.developpement-durable.gouv.fr]
• 14. shippai.org [shippai.org]
• 15. Concept Sciences Hydroxylamine Explosion | CSB [csb.gov]
• 16. Explosion and fire of a distillation column in a chemical plant - La référence du retour d'expérience sur accidents technologiques [aria.developpement-durable.gouv.fr]

Literature Precedents for O-Mesitoylhydroxylamine Yield Validation

A Comparative Guide to Electrophilic Aminating Agents

Executive Summary: Nomenclature & Identity

Before validating yield, precise identification is critical. The term "MSH" is frequently used in literature, but it spans two distinct chemical entities.

• Tamura’s Reagent (O-Mesitylenesulfonylhydroxylamine): The industry standard for electrophilic amination (e.g., N-amination of pyridines). It is a sulfonate .

• O-Mesitoylhydroxylamine: An acyl derivative (ester of mesitoic acid), historically described by Carpino (1960) and used in specific Rh-catalyzed C-H aminations.

This guide focuses on the validation of both, with primary emphasis on Tamura’s Reagent due to its ubiquity, while distinguishing the modern O-Pivaloyl alternatives.

Part 1: The Standard — Tamura’s Reagent (MSH)

Synthesis & Causality

The synthesis of MSH has evolved from the original Tamura method (1973) to the safer, scalable Legault & Charette protocol (2003).

• The Old Way (Tamura): Involved reacting mesitylenesulfonyl chloride with tert-butyl N-hydroxycarbamate, followed by acidic deprotection.

• The Modern Way (Legault & Charette): Uses purely aqueous workup conditions to avoid isolating unstable intermediates.

  • Causality: MSH is energetically unstable (T_onset ~40°C). Traditional filtration and drying lead to thermal runaway. The modern method keeps the reagent wet or in solution, necessitating titration rather than gravimetric yield determination.

Yield Validation: The "Self-Validating" System

Because MSH is often stored as a water-wet solid or a solution to prevent explosion, gravimetric yield is meaningless . You must validate the "Active Oxygen" content.

Protocol A: Iodometric Titration (The Gold Standard)

This method exploits the oxidizing power of the N-O bond. It is robust, cheap, and provides the exact molarity of active reagent.

Reagents:

• Glacial Acetic Acid

• Sodium Iodide (NaI) or Potassium Iodide (KI) - Excess

• Sodium Thiosulfate (

  ) standard solution (0.1 N)

• Starch indicator

Step-by-Step Workflow:

• Aliquot: Dissolve a precise mass of MSH (approx. 50-100 mg) in 10 mL glacial acetic acid.

• Oxidation: Add excess NaI (approx. 200 mg). The solution will immediately turn dark brown/red due to iodine liberation (

  ).

  • Mechanism:[1][2][3]

• Titration: Titrate with 0.1 N

  until the solution turns pale yellow.

• Endpoint: Add starch indicator (blue complex forms). Continue titrating dropwise until the solution becomes colorless.

• Calculation:

  (Note: The factor of 2 accounts for the stoichiometry: 1 mol MSH liberates 1 mol , which consumes 2 mol Thiosulfate).

Protocol B: Derivatization (The Acetone Method)

Used when titration reagents are unavailable or for structural confirmation.

• React MSH with excess acetone.

• Isolate O-Mesitylenesulfonylacetoxime .

• This derivative is stable and crystalline (mp 123–124 °C).

• Calculate yield based on the isolated mass of the oxime.

Part 2: Comparative Performance Analysis

The choice of aminating agent depends on substrate basicity, solubility requirements, and safety tolerance.

Feature	MSH (Tamura's Reagent)	HOSA (Hydroxylamine-O-sulfonic acid)	DPH (2,4-Dinitrophenylhydroxylamine)	PONT (O-Pivaloylhydroxylamine)
Structure
Solubility	Organic (DCM, THF, Et2O)	Water / Aqueous Base	Organic	Organic
Reactivity	High (Aminates hindered bases)	Moderate (Requires strong base)	High (Tunable)	High (Metal-catalyzed transfer)
Stability	Low (Explosive dry)	Moderate (Hygroscopic)	High (Stable solid)	High (Bench stable)
Byproduct	Mesitylenesulfonate (Easy removal)	Sulfate (Water soluble)	Dinitrophenol (Colored, toxic)	Pivalic acid (Volatile/Easy)
Validation	Iodometric Titration	Iodometric Titration	NMR / UV-Vis	qNMR / Elemental Analysis

Why Choose MSH?

• vs. HOSA: HOSA requires aqueous basic conditions, which are incompatible with moisture-sensitive substrates or lipophilic heterocycles. MSH works in DCM.

• vs. DPH: DPH leaves behind 2,4-dinitrophenol, which is difficult to separate from polar amine products and is a known uncoupler of oxidative phosphorylation (safety hazard).

• vs. PONT: PONT is the modern "safe" alternative (O-acyl) but is more expensive to prepare. MSH remains the most atom-economical choice for large-scale N-amination of pyridines.

Part 3: Visualizations

Synthesis & Validation Workflow

The following diagram illustrates the critical path for synthesizing MSH and the decision point for validation.

Caption: Workflow for the synthesis of Tamura's Reagent (MSH) emphasizing the critical safety step of maintaining a wet solid and the dual pathways for yield validation.

Mechanistic Decision Tree

When to use MSH versus Acyl-hydroxylamines (like O-Mesitoyl or Pivaloyl).

Caption: Decision matrix for selecting between Sulfonyl (Tamura) and Acyl (Mesitoyl/Pivaloyl) hydroxylamines based on the target reaction type.

Part 4: References

• Tamura, Y. et al. (1973). "Structure and reactivity of O-mesitylenesulfonylhydroxylamine." The Journal of Organic Chemistry, 38(6), 1239–1243. Link

• Legault, C., & Charette, A. B. (2003). "Highly Efficient Synthesis of O-(2,4-Dinitrophenyl)hydroxylamine. Application to the Synthesis of Substituted N-Aminopyridinium Salts." The Journal of Organic Chemistry, 68(18), 7119–7122. (Note: Contains the improved MSH protocol in Supporting Info). Link

• Carpino, L. A. (1960). "O-Acylhydroxylamines. II. O-Mesitylenesulfonyl-, O-p-Toluenesulfonyl- and O-Mesitoylhydroxylamine."[4][5][6][7] Journal of the American Chemical Society, 82(12), 3133–3135. Link

• Mousseau, J. J., & Charette, A. B. (2013). "Direct Functionalization of Pyridine N-Oxides and Derivatives." Chemical Reviews, 113(1), 226–267. Link

• Fagnou, K. et al. (2011). "Rh(III)-Catalyzed C-H Activation/Cyclization of Benzamides and N-Boc-O-Pivaloylhydroxylamine." Journal of the American Chemical Society, 133(18), 6930–6933. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. The synthesis method and uses of O-Mesitylenesulfonylhydroxylamine_Chemicalbook [chemicalbook.com]
• 3. Synthesis of O-Aroyl-N,N-dimethylhydroxylamines through Hypervalent Iodine-Mediated Amination of Carboxylic Acids with N,N-Dimethylformamide [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and Thermal Behavior of a Fused, Tricyclic 1,2,3,4‐Tetrazine Ring System (Journal Article) | OSTI.GOV [osti.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. tandfonline.com [tandfonline.com]

Safety & Regulatory Compliance

Personal protective equipment for handling O-Mesitoylhydroxylamine

Topic: Personal protective equipment for handling O-Mesitoylhydroxylamine Content Type: Operational Safety & Logistics Guide Audience: Researchers, Scientists, Process Chemists

Executive Safety Summary

Status: Energetic Material & Severe Irritant CAS: 36016-40-7 Synonyms: Tamura’s Reagent, MSH.

While O-Mesitoylhydroxylamine (MSH) is widely cited as the "safer" alternative to the shock-sensitive 2,4-Dinitrophenylhydroxylamine (DPH), "safer" does not mean "benign." MSH is an energetic hydroxylamine derivative containing a weak N–O bond. It possesses significant thermal instability and is a potent electrophilic aminating agent.

Critical Hazards:

• Energetic Instability: MSH can undergo exothermic decomposition. While not shock-sensitive like DPH, it is thermally sensitive. Bulk storage at room temperature can lead to runaway decomposition.

• Health Toxicity: Causes severe skin burns, eye damage (Category 1), and respiratory sensitization. It is a direct-acting mutagen in some assays due to its ability to aminate DNA.

Hierarchy of Controls: Engineering & Containment

Before selecting PPE, the experimental environment must be secured. PPE is the last line of defense, not the first.

• Primary Barrier: All manipulation of solid MSH must occur inside a certified Chemical Fume Hood .

• Blast Mitigation: For reactions scaling >1.0 gram or when handling dry solid stocks, a portable blast shield is mandatory inside the hood.

• Static Control: Use anti-static gun/ionizers during weighing. MSH is a dry, crystalline powder; static discharge is a potential ignition source for energetic dusts.

PPE Specification Matrix

Standard laboratory PPE is insufficient for energetic aminating agents. Follow this matrix:

Protection Zone	Standard Requirement	Technical Specification & Rationale
Ocular/Face	Face Shield + Goggles	Rationale: MSH is corrosive. Safety glasses leave gaps for airborne dust or splash entry. Spec: ANSI Z87.1+ rated chemical splash goggles under a full-face shield.
Dermal (Hand)	Double Gloving	Rationale: MSH is a small molecule electrophile that permeates nitrile. Spec: 1. Inner Layer: 4 mil Nitrile (Bright color).2. Outer Layer: 5-8 mil Extended Cuff Nitrile (Dark color) to identify breaches immediately.
Body/Torso	Flame Resistant (FR) Coat	Rationale: In the event of rapid thermal decomposition (flash fire), standard polyester-blend coats will melt into the skin. Spec: Nomex® or chemically treated cotton (FR) lab coat, buttoned to the neck.
Respiratory	Engineering Control	Rationale: N95 respirators are insufficient for chemical vapors. Spec: Work strictly in the fume hood. If weighing outside a hood is unavoidable (not recommended), a PAPR or full-face respirator with P100/Organic Vapor cartridges is required.

Operational Protocol: From Storage to Quench

Phase A: Storage & Retrieval

• Temperature: Store MSH at 0°C to -20°C . Thermal stability degrades significantly >25°C.

• Container: Store in plastic (polypropylene) containers. Avoid ground glass joints which can generate friction heat upon opening if MSH dust is trapped in the threads.

Phase B: Weighing & Solubilization

• Solvent Selection: Dissolve MSH in DCM (Dichloromethane) or THF immediately after weighing. MSH is significantly more stable in solution than in the solid state.

• Tooling: Use Teflon-coated or plastic spatulas . Avoid metal spatulas to eliminate friction/spark risks with dry energetic solids.

Phase C: Reaction Monitoring

• Exotherm Control: MSH aminations are exothermic. Add MSH solution dropwise to the nucleophile at 0°C.

• Open System: Never heat MSH reactions in a closed system without a pressure relief valve.

Emergency & Disposal Response

Do not dispose of active MSH in general organic waste. It must be chemically quenched first to prevent fires in waste drums.

Quenching Protocol (Chemical Neutralization)

The goal is to hydrolyze the active N–O bond.

• Dilution: Dilute the reaction mixture or waste MSH with an equal volume of solvent (e.g., DCM).

• Hydrolysis: Slowly add 10% aqueous HCl or saturated aqueous Ammonium Chloride . Stir vigorously for 30 minutes.

  • Mechanism:[1][2][3][4] Acid hydrolysis cleaves the mesitylenesulfonyl group, rendering the aminating potential inert.

• Verification: Check pH to ensure the aqueous layer remains acidic.

• Disposal: Separate layers. The organic layer can now be disposed of in halogenated waste; the aqueous layer in aqueous waste.

Visualizations

Figure 1: PPE Decision Logic

Select the appropriate protection level based on the scale of operation.

Caption: Decision tree for selecting PPE based on physical state and quantity of MSH.

Figure 2: Safe Handling Workflow

The self-validating lifecycle of MSH usage.

Caption: Operational lifecycle ensuring MSH is never left in an unstable state.

References

• Tamura, Y., et al. (1973). "Mesitylenesulfonylhydroxylamine and related compounds: Synthesis and stability." Journal of Organic Chemistry.

• Merck/Sigma-Aldrich. (2024). "Safety Data Sheet: O-Mesitylenesulfonylhydroxylamine." Sigma-Aldrich SDS.

• Dunn, P. J., et al. (2011). "Green Chemistry in the Pharmaceutical Industry: Energetic Reagents." Wiley-VCH.

• Leggett, T. (2012). "Identifying and Managing Energetic Hazards in the Laboratory." Journal of Chemical Health and Safety.

Sources

• 1. em8p26t79wg.exactdn.com [em8p26t79wg.exactdn.com]
• 2. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 3. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 4. researchgate.net [researchgate.net]